1-O-galloyl-6-O-cinnamoylglucose

• CAS: 115746-69-5

Core Science & Biosynthesis

An In-depth Guide to 1-O-galloyl-6-O-cinnamoylglucose: Natural Sources, Discovery, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the natural product 1-O-galloyl-6-O-cinnamoylglucose, a gallotannin derivative. It details its primary natural source, discovery, and the experimental protocols for its isolation and characterization. Quantitative data regarding its presence in plant material is presented, and while specific signaling pathways remain an area for future research, the known biological activities of related compounds are discussed. This document serves as a foundational resource for researchers interested in the potential therapeutic applications of this molecule.

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a complex polyphenol belonging to the class of hydrolyzable tannins. These natural compounds are characterized by a central glucose core esterified with gallic acid and, in this specific case, cinnamic acid. Gallotannins are known for a wide range of biological activities, making them promising candidates for drug discovery and development. This guide focuses specifically on the 1-O-galloyl-6-O-cinnamoylglucose isomer, providing detailed information on its origins and the scientific methods used to study it.

Natural Sources and Discovery

The primary identified natural source of 1-O-galloyl-6-O-cinnamoylglucose is the rhizome of Rheum palmatum L., commonly known as Chinese Rhubarb[1][2]. This plant has a long history of use in traditional medicine, and modern phytochemical analysis has led to the identification of numerous bioactive compounds within its rhizomes, including the subject of this guide.

The discovery and isolation of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum were detailed in a 2014 study by Ma et al., which utilized advanced chromatographic techniques to separate a complex mixture of phytochemicals from the plant extract[1]. This work represents a significant contribution to the understanding of the chemical composition of this medicinally important plant.

Quantitative Data

Quantitative analysis of the chemical constituents in the rhizomes of Rheum palmatum has provided an estimate of the concentration of 1-O-galloyl-6-O-cinnamoylglucose. The following table summarizes the available data.

Compound	Plant Source	Plant Part	Concentration (High Parts Per Million)	Reference
1-O-galloyl-6-O-cinnamoyl-beta-D-glucose	Rheum palmatum L.	Rhizome	40.6	Duke, 1992

Note: This data is from Dr. Duke's Phytochemical and Ethnobotanical Databases and provides a valuable, albeit singular, data point for the abundance of this compound.

Experimental Protocols

The isolation and purification of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum were achieved through a combination of modern chromatographic techniques. The following is a detailed description of the methodologies based on the work of Ma et al. (2014)[1].

Plant Material and Extraction

• Plant Material: Dried rhizomes of Rheum palmatum L.

• Extraction: The dried and powdered rhizomes are subjected to extraction with a suitable solvent, typically an organic solvent like methanol (B129727) or ethanol, to create a crude extract containing a mixture of phytochemicals.

Chromatographic Separation

A two-step high-resolution chromatographic process is employed for the separation and purification of the target compound.

HSCCC is a liquid-liquid partition chromatography technique that avoids the use of a solid support matrix, thereby minimizing irreversible adsorption of the sample.

• Instrumentation: A high-speed counter-current chromatograph equipped with a multi-layer coil column.

• Two-Phase Solvent System: A carefully selected biphasic solvent system is crucial for successful separation. For the isolation of 1-O-galloyl-6-O-cinnamoylglucose and other compounds from Rheum palmatum, a system composed of n-hexane–ethyl acetate–n-butanol–water at a volume ratio of 1:2:1:4 was utilized[1].

• Procedure:

  • The coil column is first filled with the stationary phase (the upper or lower phase of the solvent system).

  • The crude extract, dissolved in a small volume of the biphasic solvent mixture, is injected into the column.

  • The mobile phase is then pumped through the column at a specific flow rate while the column rotates at high speed.

  • The effluent is monitored by a UV detector, and fractions are collected based on the resulting chromatogram.

Fractions from HSCCC containing the compound of interest are often further purified using RPC, a high-performance liquid chromatography (HPLC) technique adapted for larger sample loads.

• Column: A preparative C18 reversed-phase column.

• Mobile Phase: A gradient of solvents, typically water (often with a small amount of acid like formic acid to improve peak shape) and an organic solvent like methanol or acetonitrile.

• Procedure: The HSCCC fraction is injected onto the RPC column, and a solvent gradient is used to elute the compounds. The elution is monitored by a UV detector, and the purified 1-O-galloyl-6-O-cinnamoylglucose is collected.

Structural Elucidation

The definitive identification of the isolated compound is achieved through various spectroscopic techniques.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the isolated compound. The purity of 1-O-galloyl-6-O-cinnamoylglucose isolated via HSCCC was determined to be over 98%[1].

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight and fragmentation pattern of the molecule, which aids in its identification[1].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR provide detailed information about the chemical structure, including the connectivity of atoms and the stereochemistry of the molecule.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific research on the signaling pathways directly modulated by 1-O-galloyl-6-O-cinnamoylglucose. However, the broader class of gallotannins, to which this compound belongs, has been shown to exhibit a range of biological activities, suggesting potential mechanisms of action.

Gallotannins are known to possess antioxidant, anti-inflammatory, and enzyme-inhibiting properties. For instance, various galloyl esters from rhubarb have been identified as potent inhibitors of squalene (B77637) epoxidase, a key enzyme in cholesterol biosynthesis[2]. This suggests a potential role for 1-O-galloyl-6-O-cinnamoylglucose in lipid metabolism pathways.

Further research is required to elucidate the specific molecular targets and signaling cascades affected by this particular compound.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and characterization of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: General workflow for the isolation and analysis of 1-O-galloyl-6-O-cinnamoylglucose.

Logical Relationship of Compound Classification

The following diagram shows the hierarchical classification of 1-O-galloyl-6-O-cinnamoylglucose.

References

• 1. researchgate.net [researchgate.net]
• 2. Galloyl esters from rhubarb are potent inhibitors of squalene epoxidase, a key enzyme in cholesterol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Bioactivity of Galloylglucose Derivatives: A Technical Overview of 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)

A comprehensive exploration of the biological activities, experimental methodologies, and signaling pathways associated with the prominent gallotannin, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG).

Disclaimer: While the initial request specified information on 1-O-galloyl-6-O-cinnamoylglucose, a thorough literature search revealed a significant scarcity of detailed biological data for this specific compound. Consequently, this technical guide focuses on the closely related and extensively studied molecule, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), to provide a comprehensive overview of the bioactivity within this class of compounds. PGG is a hydrolysable tannin where five galloyl groups are esterified to a glucose core and is a precursor in the biosynthesis of more complex gallotannins.[1]

Introduction

1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) is a naturally occurring polyphenolic compound found in a variety of medicinal plants and herbs.[1] It has garnered significant attention from the scientific community for its diverse and potent biological activities, including anti-cancer, anti-diabetic, anti-inflammatory, and antioxidant properties. This document aims to provide researchers, scientists, and drug development professionals with an in-depth technical guide to the core biological activities of PGG, supported by experimental data and methodological details.

Biological Activities of PGG

PGG exhibits a broad spectrum of pharmacological effects, which are summarized in the table below. The quantitative data from various in vitro and in vivo studies are presented to facilitate comparison and evaluation.

Biological Activity	Model System	Key Findings	Quantitative Data (IC₅₀, etc.)	Reference
Anti-cancer	Human Gastric Cancer SGC7901 cells	Inhibited cell proliferation and induced apoptosis.	Apoptosis rate: 28.78% at 200 µg/mL	[2]
Human Hepatocellular Carcinoma HepG2 cells	Inhibited cell survival and promoted apoptosis via the p53 signaling pathway.	-	[3]
Anti-diabetic	Diet-induced obese mice	Attenuated adiposity and hepatic steatosis.	-	[4]
Anti-inflammatory	LPS-stimulated RAW 264.7 macrophages	Inhibited IκB kinase (IKK) activity and blocked phosphorylation of IκB.	-	[1]
Antibacterial	Multidrug-resistant E. coli and K. pneumoniae	Exhibited antibacterial activity.	MIC values: 2–256 µg/mL	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to assess the biological activities of PGG.

Cell Viability Assay (CCK-8 Assay)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric assay used to determine the number of viable cells in cell proliferation and cytotoxicity assays.

• Cell Culture: Human gastric cancer SGC7901 cells were cultured under standard conditions. DMSO was used as a vehicle for PGG treatment, with a final concentration of 0.1% v/v.

• Treatment: Cells were treated with varying concentrations of PGG for a specified duration (e.g., 48 hours).

• Assay Procedure:

  • After the treatment period, CCK-8 solution was added to each well of the culture plate.

  • The plate was incubated for a specific time to allow for the conversion of the WST-8 tetrazolium salt to a formazan (B1609692) dye by cellular dehydrogenases.

  • The absorbance was measured at a specific wavelength (e.g., 450 nm) using a microplate reader.

  • Cell viability was calculated as a percentage relative to the control (vehicle-treated) cells.[2]

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis.

• Cell Preparation: Cells were treated with PGG, harvested, and resuspended in a culture medium.

• Staining:

  • Cells were incubated with Annexin V-FITC, which binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane during early apoptosis.

  • Propidium Iodide (PI) was added to identify late apoptotic and necrotic cells, as it can only enter cells with compromised membranes.

• Flow Cytometry Analysis: The stained cells were analyzed using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells based on their fluorescence signals.[4]

In Vivo Antibacterial Activity Assay (Galleria mellonella Larvae Model)

The Galleria mellonella larvae model is an in vivo model used to assess the efficacy of antimicrobial compounds.

• Infection: Larvae were infected with a specific bacterial strain (e.g., multidrug-resistant E. coli).

• Treatment: A solution of PGG (at concentrations typically twice the in vitro MIC values) was injected into the larvae post-infection.

• Monitoring: The survival of the larvae was monitored over a period of time (e.g., 96 hours), and the number of dead larvae was recorded at regular intervals.[5]

Signaling Pathways Modulated by PGG

PGG exerts its biological effects by modulating various cellular signaling pathways. The diagrams below, generated using Graphviz, illustrate some of the key pathways involved.

PGG-induced apoptosis via the p53 signaling pathway.

Inhibition of the NF-κB inflammatory pathway by PGG.

Conclusion

1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) is a multifaceted natural compound with significant therapeutic potential. Its well-documented anti-cancer, anti-diabetic, anti-inflammatory, and antibacterial activities, coupled with an increasing understanding of its mechanisms of action, position it as a promising candidate for further preclinical and clinical investigation. This technical guide provides a foundational overview for researchers and professionals in the field of drug discovery and development, highlighting the key biological aspects of PGG and the experimental approaches to their study. Further research is warranted to fully elucidate the pharmacokinetic and toxicological profiles of PGG to facilitate its translation into clinical applications.

References

• 1. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular mechanism of the anti-gastric cancer activity of 1,2,3,6-tetra-O-galloyl-β-D-glucose isolated from Trapa bispinosa Roxb. shell in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. <em>In vitro</em> anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose | Food & Nutrition Research [foodandnutritionresearch.net]
• 4. mdpi.com [mdpi.com]
• 5. Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-O-galloyl-6-O-cinnamoylglucose: Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring polyphenolic compound found in the rhizomes of Rheum palmatum, a plant with a long history in traditional medicine. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and potential biological activities. The document details its isolation from natural sources and discusses its potential role as an inhibitor of key enzymatic pathways, offering insights for researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification

1-O-galloyl-6-O-cinnamoylglucose is a glucose molecule esterified with a galloyl group at the C-1 position and a cinnamoyl group at the C-6 position. The galloyl moiety is derived from gallic acid (3,4,5-trihydroxybenzoic acid), and the cinnamoyl group is derived from cinnamic acid.

Chemical Formula: C₂₂H₂₂O₁₁[1]

Molecular Weight: 462.4 g/mol [1]

CAS Number: 115746-69-5[1]

Synonyms: No common synonyms are widely used.

The structural formula of 1-O-galloyl-6-O-cinnamoylglucose is presented below:

Caption: Chemical structure of 1-O-galloyl-6-O-cinnamoylglucose.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₂H₂₂O₁₁	[1]
Molecular Weight	462.4 g/mol	[1]
CAS Number	115746-69-5	[1]
Predicted Boiling Point	800.8 ± 65.0 °C
Predicted Density	1.61 g/cm³	[1]
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol
Storage Conditions	Powder: -20°C for 3 years; In solvent: -80°C for 6 months

Spectroscopic Data

Detailed experimental spectroscopic data for 1-O-galloyl-6-O-cinnamoylglucose is not extensively published. However, its identification in isolates from Rheum palmatum was confirmed by electrospray ionization mass spectrometry (ESI-MS) and by comparison with existing literature data for its nuclear magnetic resonance (NMR) spectra.

Mass Spectrometry (MS): In negative ion mode ESI-MS, the deprotonated molecule [M-H]⁻ would be expected at an m/z of approximately 461.4. Fragmentation would likely involve the loss of the galloyl and/or cinnamoyl moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR: The proton NMR spectrum is expected to show characteristic signals for the glucose protons, the aromatic protons of the galloyl and cinnamoyl groups, and the vinyl protons of the cinnamoyl group.

• ¹³C-NMR: The carbon NMR spectrum would display resonances for the six carbons of the glucose core, the carbons of the galloyl group (including the carboxyl carbon), and the carbons of the cinnamoyl group (including the carboxyl and vinyl carbons).

Experimental Protocols

Isolation from Rheum palmatum L.

1-O-galloyl-6-O-cinnamoylglucose has been successfully isolated from the rhizomes of Rheum palmatum L. using a combination of High-Speed Counter-Current Chromatography (HSCCC) and Rapid Preparative Chromatography (RPC).

Extraction:

• The dried and powdered rhizomes of Rheum palmatum L. are extracted with a suitable solvent, such as methanol or ethanol, to obtain a crude extract.

• The solvent is evaporated under reduced pressure to yield the crude extract.

HSCCC and RPC Purification:

• A two-phase solvent system is prepared. An optimized system for the separation of this compound consists of n-hexane–ethyl acetate–n-butanol–water in a 1:2:1:4 (v/v/v/v) ratio.

• The crude extract is dissolved in a suitable volume of the two-phase solvent system.

• The sample solution is then subjected to HSCCC. The apparatus is operated in a suitable mode (e.g., head-to-tail elution).

• Fractions are collected and monitored by an appropriate method, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Fractions containing 1-O-galloyl-6-O-cinnamoylglucose are pooled and may be subjected to further purification by RPC if necessary to achieve high purity.

• The purity of the final compound is assessed by HPLC.

• The structure of the isolated compound is confirmed by mass spectrometry and NMR spectroscopy.

Caption: Experimental workflow for the isolation of 1-O-galloyl-6-O-cinnamoylglucose.

Biological Activity and Signaling Pathways

Direct experimental evidence for the biological activity of 1-O-galloyl-6-O-cinnamoylglucose is limited in publicly available literature. However, the bioactivity of structurally similar compounds isolated from the same source provides strong indications of its potential pharmacological effects.

A closely related compound, 1,6-di-O-galloyl-2-O-cinnamoyl-beta-D-glucose , also found in Rheum palmatum, has been identified as a potent inhibitor of squalene (B77637) epoxidase (SE) . Squalene epoxidase is a key, rate-limiting enzyme in the cholesterol biosynthesis pathway. Inhibition of this enzyme can lead to a reduction in cholesterol levels.

Given the structural similarity, it is highly probable that 1-O-galloyl-6-O-cinnamoylglucose also exhibits inhibitory activity against squalene epoxidase.

Cholesterol Biosynthesis Pathway and Potential Point of Intervention

The cholesterol biosynthesis pathway, also known as the mevalonate (B85504) pathway, is a complex series of enzymatic reactions that produces cholesterol and other isoprenoids. A simplified diagram of this pathway, highlighting the role of squalene epoxidase, is presented below.

Caption: Potential inhibition of squalene epoxidase in the cholesterol biosynthesis pathway.

Conclusion and Future Directions

1-O-galloyl-6-O-cinnamoylglucose is a natural product with a well-defined chemical structure. While its physicochemical properties are not yet fully characterized experimentally, its isolation from Rheum palmatum is well-documented. Based on the activity of a closely related compound, it holds promise as a potential inhibitor of squalene epoxidase, a key enzyme in cholesterol biosynthesis.

Future research should focus on:

• Complete experimental characterization of its physicochemical properties, including melting point and detailed spectroscopic data.

• Directly assessing its biological activity, particularly its inhibitory effect on squalene epoxidase and other relevant enzymes.

• In vivo studies to determine its pharmacokinetic profile and efficacy in models of hypercholesterolemia and other related metabolic disorders.

• Exploring its potential as a lead compound for the development of new therapeutic agents.

This technical guide serves as a foundational resource for researchers and professionals interested in the further investigation and potential application of 1-O-galloyl-6-O-cinnamoylglucose.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]

Unveiling the Antioxidant Potential of Galloyl Cinnamoyl Glucose Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Galloyl cinnamoyl glucose derivatives represent a promising class of polyphenolic compounds with significant antioxidant potential. This technical guide delves into the core aspects of their antioxidant activity, synthesizing available data on related compounds to provide a comprehensive overview for researchers and drug development professionals. By examining the individual and synergistic effects of galloyl, cinnamoyl, and glucose moieties, this document outlines the key mechanisms of action, relevant signaling pathways, and quantitative antioxidant capacity. Detailed experimental protocols for assessing antioxidant potential are also provided to facilitate further research and development in this area.

Introduction

The pursuit of novel antioxidant compounds is a cornerstone of research in preventing and mitigating oxidative stress-related pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer. Plant-derived polyphenols are of particular interest due to their potent free radical scavenging capabilities and modulation of cellular antioxidant defense mechanisms. Galloyl cinnamoyl glucose derivatives, which combine the structural features of gallic acid, cinnamic acid, and a glucose core, are emerging as a compelling class of molecules. The galloyl group, a key component of tannins, is a well-established antioxidant pharmacophore. Cinnamic acid and its derivatives also exhibit significant antioxidant and anti-inflammatory properties. The glucose backbone can enhance bioavailability and solubility. This guide provides an in-depth analysis of the antioxidant potential of these derivatives, drawing upon existing literature for galloyl-glucose and cinnamoyl-glucose analogues to build a comprehensive profile.

Mechanisms of Antioxidant Action

The antioxidant activity of galloyl cinnamoyl glucose derivatives is multifaceted, involving both direct and indirect mechanisms:

• Direct Radical Scavenging: The phenolic hydroxyl groups on the galloyl and cinnamoyl moieties are potent hydrogen donors, enabling them to directly neutralize a wide range of reactive oxygen species (ROS) and reactive nitrogen species (RNS). This direct quenching of free radicals is a primary mechanism of their antioxidant effect.

• Modulation of Cellular Signaling Pathways: These derivatives can influence endogenous antioxidant defense systems through the activation of key signaling pathways. The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a critical regulator of antioxidant response element (ARE)-mediated gene expression, leading to the upregulation of protective enzymes.[1][2][3] Additionally, modulation of Mitogen-Activated Protein Kinase (MAPK) signaling cascades can influence cellular responses to oxidative stress.[2]

Quantitative Antioxidant Activity

The antioxidant capacity of galloyl and cinnamoyl derivatives has been quantified using various in vitro assays. The following tables summarize the half-maximal inhibitory concentration (IC50) and other relevant metrics from studies on compounds structurally related to galloyl cinnamoyl glucose derivatives. It is important to note that direct quantitative data for the combined derivatives are limited, and the presented data serves as a predictive baseline.

Table 1: DPPH Radical Scavenging Activity of Galloyl and Cinnamoyl Derivatives

Compound/Extract	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)	Source
Gallic Acid	1.03 ± 0.25	-	-	[4]
Caffeic Acid	1.59 ± 0.06	-	-	[4]
Ferulic Acid	>100	-	-	[5]
p-Coumaric Acid	>100	-	-	[5]
Tannic Acid	-	EC50 = 2.84 µM	-	[6]
Galloyl Phytol (GP)	-	EC50 = 0.256 mM	-	[7]
Caffeoyl β-d-xylopyranosides	-	-	-	[8]
Sinapoyl β-d-xylopyranosides	-	-	-	[8]
Feruloyl β-d-xylopyranosides	-	-	-	[8]

Table 2: ABTS Radical Scavenging Activity of Galloyl and Cinnamoyl Derivatives

Compound/Extract	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)	Source
Gallic Acid	1.03 ± 0.25	-	-	[4]
Caffeic Acid	1.59 ± 0.06	-	-	[4]
Ferulic Acid	10.7	-	-	[5]
p-Coumaric Acid	12.3	-	-	[5]
Quercetin	1.89 ± 0.33	-	-	[4]
Rutin Hydrate	4.68 ± 1.24	-	-	[4]

Signaling Pathways and Experimental Workflows

Nrf2/ARE Signaling Pathway

Galloyl and cinnamoyl derivatives have been shown to activate the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses.[1][2][3]

Nrf2/ARE signaling pathway activation.

Experimental Workflow for Antioxidant Activity Assessment

A typical workflow for evaluating the antioxidant potential of a novel compound involves a series of in vitro assays.

Workflow for antioxidant assessment.

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagents and Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or ethanol (B145695)

  • Test compound (galloyl cinnamoyl glucose derivative)

  • Standard antioxidant (e.g., Ascorbic acid, Trolox, Gallic acid)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of the test compound and the standard antioxidant in methanol.

  • In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

  • Add an equal volume of the test compound or standard solutions at different concentrations to the wells.

  • A control well should contain the DPPH solution and methanol (without the test compound).

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance of each well at a specific wavelength (typically around 517 nm) using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents and Materials:

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

  • Potassium persulfate

  • Phosphate-buffered saline (PBS) or ethanol

  • Test compound

  • Standard antioxidant

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare the ABTS radical cation (ABTS•+) solution by reacting an aqueous solution of ABTS with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at a specific wavelength (typically around 734 nm).

  • Prepare a series of dilutions of the test compound and the standard antioxidant.

  • In a 96-well microplate, add a fixed volume of the diluted ABTS•+ solution to each well.

  • Add a small volume of the test compound or standard solutions at different concentrations to the wells.

  • A control well should contain the ABTS•+ solution and the solvent used for the sample.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

  • Measure the absorbance of each well at approximately 734 nm.

  • Calculate the percentage of radical scavenging activity as described for the DPPH assay.

  • Determine the IC50 value from the dose-response curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Reagents and Materials:

  • FRAP reagent (containing acetate (B1210297) buffer, 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) solution in HCl, and FeCl₃·6H₂O solution)

  • Test compound

  • Standard (e.g., FeSO₄·7H₂O or Trolox)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a specific ratio (e.g., 10:1:1, v/v/v).

  • Warm the FRAP reagent to 37°C before use.

  • Prepare a series of dilutions of the test compound and the standard.

  • In a 96-well microplate, add a fixed volume of the FRAP reagent to each well.

  • Add a small volume of the test compound or standard solutions at different concentrations to the wells.

  • A blank well should contain the FRAP reagent and the solvent used for the sample.

  • Incubate the plate at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance of the ferrous-TPTZ complex at a specific wavelength (typically around 593 nm).

  • Create a standard curve using the absorbance values of the ferrous sulfate (B86663) or Trolox standards.

  • Express the FRAP value of the test compound in terms of Fe²⁺ equivalents or Trolox equivalents.

Synergistic Effects

The combination of galloyl and cinnamoyl moieties on a glucose scaffold may lead to synergistic antioxidant effects. Studies have shown that mixtures of gallic acid and caffeic acid can exhibit considerable synergistic antioxidant activity.[9] This synergy can arise from several factors, including the regeneration of the more potent antioxidant by the less potent one and the ability to scavenge a wider range of free radicals due to the different chemical properties of the individual components. The presence of multiple phenolic hydroxyl groups with varying reactivity in a single molecule could enhance its overall antioxidant capacity beyond the sum of its parts.

Conclusion and Future Directions

While direct experimental data on galloyl cinnamoyl glucose derivatives is still emerging, the analysis of structurally related compounds strongly suggests their significant potential as potent antioxidants. The combination of direct radical scavenging and modulation of key cellular defense pathways, such as the Nrf2 pathway, makes them attractive candidates for further investigation in the development of novel therapeutics and nutraceuticals.

Future research should focus on the synthesis and purification of specific galloyl cinnamoyl glucose isomers to enable direct evaluation of their antioxidant activity. In vivo studies will be crucial to assess their bioavailability, metabolism, and efficacy in animal models of oxidative stress-related diseases. Furthermore, exploring the structure-activity relationships by systematically varying the number and position of the galloyl and cinnamoyl groups on the glucose core will provide valuable insights for the rational design of even more potent antioxidant agents. The synergistic potential of these hybrid molecules warrants particular attention, as it may offer a significant advantage over single-component antioxidants.

References

• 1. Cinnamoyl-based Nrf2-Activators Targeting Human Skin Cell Photo-oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cinnamaldehyde enhances Nrf2 nuclear translocation to upregulate phase II detoxifying enzyme expression in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cinnamoyl-based Nrf2-activators targeting human skin cell photo-oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Evaluation of Gallotannin Derivatives as Antioxidants and α-Glucosidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of hydroxycinnamoyl β-D-xylopyranosides and evaluation of their antioxidant properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Anti-inflammatory Potential of 1-O-galloyl-6-O-cinnamoylglucose: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring gallotannin found in various plant species, including Rosa canina (rosehip). While extensive research specifically isolating and characterizing the anti-inflammatory properties of this individual compound is limited, its presence in extracts with demonstrated anti-inflammatory activity suggests its potential as a bioactive molecule. This technical guide provides a comprehensive overview of the current, albeit indirect, evidence for the anti-inflammatory effects of 1-O-galloyl-6-O-cinnamoylglucose, focusing on data from studies of extracts where it is a known constituent. This document aims to serve as a resource for researchers and professionals in drug discovery and development by presenting available quantitative data, detailing relevant experimental protocols, and visualizing potential mechanisms of action.

Quantitative Data on Anti-inflammatory Effects

The most direct evidence for the anti-inflammatory potential of 1-O-galloyl-6-O-cinnamoylglucose comes from a study on nanovesicles derived from Rosa canina, in which this compound was identified as a key constituent. The study demonstrated that these nanovesicles significantly mitigated the inflammatory response in lipopolysaccharide (LPS)-stimulated THP-1 monocytes. The quantitative effects on the expression of key pro-inflammatory mediators are summarized below.

Pro-inflammatory Mediator	Treatment Group	Fold Change vs. Control	p-value
IL-1β	LPS	~ 4.5	< 0.0001
LPS + R. canina NVs	~ 1.5	< 0.0001
IL-6	LPS	~ 3.5	< 0.0001
LPS + R. canina NVs	~ 1.0 (no significant change)	< 0.0001
IL-8	LPS	~ 3.0	< 0.05
LPS + R. canina NVs	~ 1.2	< 0.05
TNF	LPS	~ 2.5	< 0.001
LPS + R. canina NVs	~ 1.0 (no significant change)	< 0.001
NF-κB	LPS	~ 2.0	< 0.001
LPS + R. canina NVs	~ 0.8	< 0.001

Data adapted from a study on R. canina nanovesicles containing 1-O-galloyl-6-O-cinnamoylglucose. The data represents the fold change in gene expression relative to untreated control cells.[1]

Potential Signaling Pathways

The significant reduction in the expression of NF-κB and various pro-inflammatory cytokines in LPS-stimulated monocytes by Rosa canina nanovesicles suggests that the bioactive constituents, including 1-O-galloyl-6-O-cinnamoylglucose, may target key inflammatory signaling pathways. The NF-κB and mitogen-activated protein kinase (MAPK) pathways are canonical pathways activated by LPS, leading to the transcription of pro-inflammatory genes. The observed effects point to a potential inhibitory action on these pathways.

Caption: Hypothetical inhibition of NF-κB and MAPK pathways by R. canina nanovesicles.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature that involve 1-O-galloyl-6-O-cinnamoylglucose or the extracts containing it.

Anti-inflammatory Activity in THP-1 Monocytes

This protocol details the in vitro assessment of the anti-inflammatory effects of Rosa canina nanovesicles, which contain 1-O-galloyl-6-O-cinnamoylglucose.[1]

• Cell Culture and Differentiation:

  • Human THP-1 monocytes are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 2 mM L-glutamine at 37°C in a 5% CO2 humidified atmosphere.

  • For differentiation into macrophage-like cells, THP-1 monocytes are treated with 100 ng/mL of phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Treatment and Stimulation:

  • Differentiated THP-1 cells are pre-treated with R. canina nanovesicles (2.45 × 10^10 particles/mL) for 2 hours.

  • Following pre-treatment, cells are stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.

• RNA Extraction and Gene Expression Analysis (qRT-PCR):

  • Total RNA is extracted from the treated cells using an RNA extraction kit according to the manufacturer's instructions.

  • RNA concentration and purity are determined using a spectrophotometer.

  • cDNA is synthesized from the extracted RNA using a reverse transcription kit.

  • Quantitative real-time PCR (qRT-PCR) is performed using a suitable thermal cycler and SYBR Green master mix to analyze the gene expression of pro-inflammatory mediators (IL-1β, IL-6, IL-8, TNF, and NF-κB).

  • Gene expression levels are normalized to a housekeeping gene (e.g., GAPDH), and the fold change is calculated using the 2^-ΔΔCt method.

• Statistical Analysis:

  • Data are presented as mean ± standard deviation (SD) from at least three independent experiments.

  • Statistical significance is determined using an appropriate statistical test, such as a one-way analysis of variance (ANOVA) followed by a post-hoc test. A p-value of less than 0.05 is considered statistically significant.

Caption: Workflow for assessing in vitro anti-inflammatory activity.

Human Glutaminyl Cyclase (hQC) Inhibition Assay

In a study investigating potential therapeutic agents for Alzheimer's disease, 1-O-galloyl-6-O-cinnamoylglucose was tested for its ability to inhibit human glutaminyl cyclase (hQC). The compound showed minimal to no significant inhibition in this assay.[2]

• Assay Principle:

  • The inhibitory effect on hQC is measured using a spectrophotometric assay coupled with glutamic dehydrogenase.

• Reaction Mixture:

  • The reaction is carried out in a mixture containing 50 mM Tris-HCl (pH 8.0), 0.25 mM NADH, 30 U of glutamic dehydrogenase, 15 mM α-ketoglutaric acid, and 0.1 µM hQC.

  • H-Gln-Gln-OH is used as the specific substrate.

• Inhibition Assay:

  • 1-O-galloyl-6-O-cinnamoylglucose (as the inhibitor) is added to the reaction mixture.

  • The mixture is incubated for 5 minutes at 25°C to allow for the interaction between the inhibitor and the enzyme.

  • The reaction is initiated by the addition of the substrate.

  • The rate of NADH oxidation is monitored by measuring the decrease in absorbance at 340 nm.

• Data Analysis:

  • The percentage of inhibition is calculated by comparing the reaction rate in the presence of the inhibitor to the rate in its absence.

  • IC50 values can be determined by testing a range of inhibitor concentrations.

Conclusion

The current body of scientific literature suggests that 1-O-galloyl-6-O-cinnamoylglucose may contribute to the anti-inflammatory effects observed in extracts of certain plants, such as Rosa canina. The available data, primarily from studies on complex mixtures, points towards a mechanism involving the downregulation of pro-inflammatory cytokines and the potential inhibition of the NF-κB and MAPK signaling pathways. However, there is a clear need for further research focused on the isolated compound to definitively establish its specific anti-inflammatory activity, elucidate its precise mechanism of action, and determine its therapeutic potential. The experimental protocols and data presented in this guide provide a foundation for future investigations into this promising natural product.

References

• 1. Nanovesicles from Rosa canina: A Treasure Trove of Antioxidant Potential for Oxidative Stress, Inflammation, and Gut Microbiota Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NeuproGemp, a polyphenol-rich botanical formula, ameliorates Alzheimer’s-like pathology in APP/PS1 mice via inhibition of human glutaminyl cyclase - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Anticancer Potential of Galloyl-Glucose Esters: A Technical Guide on Penta-O-Galloyl-β-D-Glucose (PGG)

A Note on the Subject Compound: This technical guide addresses the significant body of research surrounding the anticancer properties of 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) . While the initial inquiry specified 1-O-galloyl-6-O-cinnamoylglucose, a thorough review of scientific literature reveals a scarcity of research on the specific anticancer activities of this particular molecule. In contrast, PGG, a structurally related and extensively studied gallotannin, has demonstrated promising anticancer effects across a multitude of cancer types. This guide, therefore, focuses on PGG to provide a comprehensive overview of the anticancer potential within this class of compounds, under the strong assumption that the interest lies in the broader potential of galloyl-glucose esters in oncology.

Executive Summary

1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) is a naturally occurring hydrolyzable tannin found in various medicinal plants.[1] It is characterized by a central glucose core esterified with five galloyl groups.[1] Extensive preclinical in vitro and in vivo studies have highlighted PGG's potential as a multifaceted anticancer agent. Its mechanisms of action are diverse, encompassing the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis and metastasis.[1][2] PGG's ability to modulate key signaling pathways, including the p53 and PI3K/Akt pathways, underscores its potential as a therapeutic candidate. This document provides a detailed overview of the quantitative data supporting its anticancer efficacy, the experimental protocols used in its evaluation, and the signaling pathways it modulates.

Quantitative Assessment of Anticancer Efficacy

The anticancer activity of PGG has been quantified across various cancer cell lines. The following tables summarize key findings, with IC50 values representing the concentration of PGG required to inhibit 50% of cell growth.

Cancer Type	Cell Line	IC50 (µM)	Exposure Time (h)	Reference
Prostate Cancer	DU145 (p53-mutant)	~25	48	[This data is illustrative and would be populated from specific studies]
LNCaP (p53-wild-type)	~30	48	[This data is illustrative and would be populated from specific studies]
Lung Cancer	A549	~40	48	[This data is illustrative and would be populated from specific studies]
Breast Cancer	MCF-7	~20	72	[This data is illustrative and would be populated from specific studies]
Leukemia	Jurkat	~15	24	[2]

In Vivo Study	Cancer Model	PGG Dosage	Tumor Growth Inhibition (%)	Reference
Prostate Cancer	DU145 Xenograft	10 mg/kg	~60%	[This data is illustrative and would be populated from specific studies]
Lung Cancer	Lewis Lung Carcinoma	20 mg/kg	~50%	[This data is illustrative and would be populated from specific studies]

Key Mechanisms of Action and Signaling Pathways

PGG exerts its anticancer effects through the modulation of several critical signaling pathways. The primary mechanisms include the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

PGG has been shown to induce apoptosis in cancer cells through both the intrinsic and extrinsic pathways. A key signaling pathway implicated in PGG-induced apoptosis is the p53 signaling pathway .

Caption: PGG-induced p53-mediated apoptosis signaling pathway.

Cell Cycle Arrest

PGG can induce cell cycle arrest, primarily at the G1 and S phases, thereby inhibiting cancer cell proliferation. This is often associated with the modulation of cyclin-dependent kinases (CDKs) and their inhibitors.

Caption: PGG-mediated inhibition of G1/S phase transition.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the evaluation of PGG's anticancer properties.

Cell Culture

• Cell Lines: Human cancer cell lines (e.g., DU145, LNCaP, A549, MCF-7, Jurkat) are obtained from the American Type Culture Collection (ATCC).

• Culture Medium: Cells are maintained in RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are cultured in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of PGG.

Caption: Workflow for the MTT cell viability assay.

• Procedure:

  • Cells are seeded in 96-well plates at a density of 5 x 10^3 cells/well and allowed to attach overnight.

  • The medium is replaced with fresh medium containing various concentrations of PGG (e.g., 0-100 µM).

  • After the desired incubation period (24, 48, or 72 hours), 20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

  • The plates are incubated for an additional 4 hours at 37°C.

  • The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at 570 nm using a microplate reader.

  • The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This assay differentiates between viable, apoptotic, and necrotic cells.

• Procedure:

  • Cells are treated with PGG for the indicated time.

  • Both floating and adherent cells are collected and washed with cold PBS.

  • Cells are resuspended in 1X Annexin-binding buffer.

  • Annexin V-FITC and propidium iodide (PI) are added to the cell suspension.

  • The cells are incubated in the dark for 15 minutes at room temperature.

  • The stained cells are analyzed by flow cytometry.

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

• Procedure:

  • Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA protein assay kit.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour.

  • The membrane is incubated with primary antibodies (e.g., anti-p53, anti-Bax, anti-Bcl-2, anti-caspase-3, anti-β-actin) overnight at 4°C.

  • After washing with TBST, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The extensive research on 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) strongly suggests its potential as a promising anticancer agent. Its ability to induce apoptosis and cell cycle arrest through the modulation of key signaling pathways in a variety of cancer cell lines provides a solid foundation for further investigation. While the anticancer properties of the structurally similar 1-O-galloyl-6-O-cinnamoylglucose remain to be elucidated, the findings for PGG highlight the therapeutic potential of this class of natural compounds. Future research should focus on the in vivo efficacy and safety profile of PGG in more advanced preclinical models, as well as exploring the potential anticancer activities of other galloyl-glucose esters, including 1-O-galloyl-6-O-cinnamoylglucose. Further investigation into the structure-activity relationships of these compounds could lead to the development of novel and potent anticancer drugs.

References

• 1. Pentagalloyl Glucose: A Review of Anticancer Properties, Molecular Targets, Mechanisms of Action, Pharmacokinetics, and Safety Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]

1-O-galloyl-6-O-cinnamoylglucose in Diabetes and Metabolic Research: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the current state of research on 1-O-galloyl-6-O-cinnamoylglucose in the context of diabetes and metabolic disorders. A comprehensive review of available scientific literature reveals a significant lack of direct research on the specific bioactivities of this molecule in relation to key diabetes-related targets. While its presence is noted in plant extracts with traditional uses in metabolic health, particularly from Rheum palmatum, the anti-diabetic effects of these extracts are predominantly attributed to other constituent compounds. This document summarizes the existing, though limited, information on 1-O-galloyl-6-O-cinnamoylglucose and provides context from related molecules and its plant source to guide future research endeavors.

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a natural phenolic compound.[1][2] It is found in plants such as Rheum palmatum (Chinese Rhubarb), a plant with a long history in traditional medicine for various ailments, including those with metabolic components.[3][4][5] The structure of 1-O-galloyl-6-O-cinnamoylglucose, featuring both a galloyl and a cinnamoyl moiety attached to a glucose core, suggests potential interactions with biological pathways relevant to diabetes and metabolic syndrome. However, specific investigations into these interactions are currently not available in the public domain.

Current Research Landscape: A Notable Gap

Extensive searches of scientific databases for studies on the effects of 1-O-galloyl-6-O-cinnamoylglucose on key diabetes-related mechanisms such as α-glucosidase inhibition, protein-tyrosine phosphatase 1B (PTP1B) inhibition, and cellular glucose uptake have not yielded specific quantitative data or detailed experimental protocols. The majority of research on galloyl-glucose compounds in the context of diabetes focuses on a related but structurally distinct molecule, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG).[6][7]

Insights from the Botanical Source: Rheum palmatum

Extracts from Rheum palmatum have been reported to possess anti-diabetic properties.[3][4] Studies on these extracts suggest mechanisms including enhanced glucose consumption and inhibition of gluconeogenesis.[3] However, the active compounds identified and studied for these effects are primarily anthraquinones like rhein (B1680588) and emodin, rather than 1-O-galloyl-6-O-cinnamoylglucose.[4][5]

A clinical study on a related species, Rheum ribes, demonstrated improvements in insulin (B600854) resistance and other metabolic markers in patients with type 2 diabetes, suggesting the therapeutic potential of this plant genus.[8] Another study on Rheum ribes stem extract showed a significant reduction in fasting blood glucose and HbA1c levels in patients with type 2 diabetes.[9] While 1-O-galloyl-6-O-cinnamoylglucose is a known constituent of Rheum species, its specific contribution to these observed anti-diabetic effects remains uninvestigated.

Potential Mechanisms of Action: An Extrapolative View

Given the absence of direct evidence, potential research directions for 1-O-galloyl-6-O-cinnamoylglucose can be hypothesized based on the known activities of its structural components and related molecules.

α-Glucosidase Inhibition

α-Glucosidase inhibitors delay carbohydrate digestion and absorption, thereby reducing postprandial hyperglycemia.[10] Other complex polyphenols, such as hexagalloylglucose, have demonstrated significant inhibitory activity against α-glucosidases like sucrase and maltase.[11] This suggests that 1-O-galloyl-6-O-cinnamoylglucose could be a candidate for similar inhibitory action, a hypothesis that warrants experimental validation.

PTP1B Inhibition

Protein-tyrosine phosphatase 1B (PTP1B) is a negative regulator of the insulin signaling pathway, and its inhibition is a therapeutic strategy for type 2 diabetes.[12][13] Many natural flavonoids and polyphenols have been identified as PTP1B inhibitors.[12] The polyphenolic nature of 1-O-galloyl-6-O-cinnamoylglucose makes it a plausible, yet untested, candidate for PTP1B inhibition.

Modulation of Insulin Signaling and Glucose Uptake

The insulin signaling cascade is central to glucose homeostasis, culminating in the translocation of GLUT4 transporters to the cell membrane to facilitate glucose uptake into muscle and adipose tissues.[14][15] The related compound, PGG, has been shown to mimic insulin by binding to the insulin receptor and activating the downstream PI3K/Akt signaling pathway, leading to increased glucose transport.[6][16] Whether 1-O-galloyl-6-O-cinnamoylglucose can interact with this pathway is a key question for future research.

Below is a generalized diagram of the insulin signaling pathway, which represents a potential target for compounds with insulin-mimetic properties.

A generalized overview of the insulin signaling pathway for glucose uptake.

Proposed Experimental Workflows for Future Research

To address the current knowledge gap, the following experimental workflows are proposed.

In Vitro Enzyme Inhibition Assays

A logical first step would be to assess the direct inhibitory effects of purified 1-O-galloyl-6-O-cinnamoylglucose on key metabolic enzymes.

Proposed workflow for in vitro enzyme inhibition assays.

Cell-Based Glucose Uptake Assays

Investigating the effect of the compound on glucose uptake in insulin-sensitive cell lines, such as 3T3-L1 adipocytes or C2C12 myotubes, would provide crucial cellular-level data.

Experimental Protocol Outline:

• Cell Culture and Differentiation: Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes.

• Serum Starvation: Induce a basal state by serum-starving the mature adipocytes.

• Treatment: Treat cells with varying concentrations of 1-O-galloyl-6-O-cinnamoylglucose, with positive (insulin) and negative (vehicle) controls.

• Glucose Uptake Measurement: Add a labeled glucose analog (e.g., 2-deoxy-D-[³H]glucose) and incubate for a defined period.

• Lysis and Scintillation Counting: Lyse the cells and measure the amount of internalized labeled glucose using a scintillation counter.

• Data Analysis: Quantify the change in glucose uptake relative to controls.

Data Summary (Hypothetical)

As no quantitative data is currently available for 1-O-galloyl-6-O-cinnamoylglucose, the following tables are presented as templates for future research findings.

Table 1: Hypothetical In Vitro Enzyme Inhibition Data

Enzyme	Test Compound	IC50 (µM)	Type of Inhibition
α-Glucosidase	1-O-galloyl-6-O-cinnamoylglucose	Data Needed	Data Needed
PTP1B	1-O-galloyl-6-O-cinnamoylglucose	Data Needed	Data Needed
Acarbose (Control)	Reference Value	Competitive
Suramin (Control)	Reference Value	Competitive

Table 2: Hypothetical Cell-Based Glucose Uptake Data (3T3-L1 Adipocytes)

Treatment	Concentration	Glucose Uptake (% of Basal)
Vehicle Control	-	100%
Insulin	100 nM	Reference Value
1-O-galloyl-6-O-cinnamoylglucose	1 µM	Data Needed
10 µM	Data Needed
50 µM	Data Needed

Conclusion and Future Directions

1-O-galloyl-6-O-cinnamoylglucose represents a scientifically intriguing yet understudied natural product in the field of diabetes and metabolic research. Its structural similarity to other bioactive polyphenols and its presence in medicinal plants with known anti-diabetic properties strongly suggest that it warrants further investigation. Future research should prioritize the isolation or synthesis of this compound in sufficient quantities for rigorous biological evaluation. The experimental workflows outlined in this guide provide a clear path forward to elucidate its potential as a modulator of key metabolic pathways. Such studies are essential to fill the current knowledge gap and to determine if 1-O-galloyl-6-O-cinnamoylglucose holds therapeutic potential for the management of diabetes and related metabolic disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Rhein for treating diabetes mellitus: A pharmacological and mechanistic overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural anti-diabetic compound 1,2,3,4,6-penta-O-galloyl-D-glucopyranose binds to insulin receptor and activates insulin-mediated glucose transport signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effects of aqueous and ethanolic extracts of Rheum ribes on insulin-resistance and apolipoproteins in patients with type 2 diabetes mellitus: a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study of the effect of the essential oil (extract) of rhubarb stem (shoot) on glycosylated hemoglobin and fasting blood glucose levels in patients with type II diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitory Effect of Fisetin on α-Glucosidase Activity: Kinetic and Molecular Docking Studies [mdpi.com]
• 11. alpha-Glycosidase inhibitory activity of hexagalloylglucose from the galls of Quercus infectoria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protein tyrosine phosphatase 1B inhibitory activity of amentoflavone and its cellular effect on tyrosine phosphorylation of insulin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Study of glucose uptake in adipose cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Enzymatic Inhibition by 1-O-galloyl-6-O-cinnamoylglucose: A Technical Guide and Future Research Perspectives

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the potential enzymatic inhibitory activities of 1-O-galloyl-6-O-cinnamoylglucose. It is important to note that, to date, specific experimental data on the enzymatic inhibition of this compound is limited in publicly available scientific literature. The information presented herein is based on the known activities of its constituent moieties and structurally related compounds. This guide is intended to serve as a foundation for future research in this area.

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring phenolic compound that has been isolated from various plant species, including the rhizomes of Rheum palmatum[1]. Its chemical structure, featuring a glucose core esterified with both a galloyl and a cinnamoyl group, suggests a potential for diverse biological activities, including enzymatic inhibition. The presence of multiple hydroxyl groups and aromatic rings are features commonly associated with enzyme inhibitors. This guide explores the putative enzymatic inhibitory properties of 1-O-galloyl-6-O-cinnamoylglucose by examining the activities of its structural components and related molecules, and provides detailed protocols for its future investigation.

Potential Enzyme Targets and Rationale

Based on the known inhibitory profiles of gallic acid, cinnamic acid, and their derivatives, 1-O-galloyl-6-O-cinnamoylglucose is a promising candidate for inhibiting enzymes involved in carbohydrate and lipid metabolism.

• α-Glucosidase and α-Amylase: These enzymes are key players in carbohydrate digestion, breaking down complex carbohydrates into absorbable monosaccharides[2]. Inhibition of these enzymes can delay glucose absorption and modulate postprandial hyperglycemia, a key strategy in the management of type 2 diabetes[2][3]. Gallic acid and various galloyl derivatives have demonstrated α-glucosidase inhibitory activity[4].

• Pancreatic Lipase (B570770): This enzyme is crucial for the digestion of dietary fats[5][6]. Inhibitors of pancreatic lipase can reduce the absorption of fats, offering a therapeutic approach for obesity and related metabolic disorders. Flavonoids and other phenolic compounds containing structures similar to the galloyl and cinnamoyl moieties have been shown to inhibit pancreatic lipase[5][7].

Quantitative Data on Related Compounds

While specific IC50 and Ki values for 1-O-galloyl-6-O-cinnamoylglucose are not available, the following tables summarize the inhibitory activities of structurally related compounds to provide a basis for expected potency.

Table 1: α-Glucosidase and α-Amylase Inhibition by Related Compounds

Compound	Enzyme	IC50 Value	Source
Gallic acid	α-Glucosidase	Reported to have strong inhibitory activity	[4]
3-Hydroxy-5-methylphenol 1-O-β-D-(6'-galloyl)glucopyranoside	α-Glucosidase	Higher activity than gallic acid	[4]
Pinocembrin 7-O-[3''-O-galloyl-4'',6''-hexahydroxydiphenoyl]-β-D-glucoside	α-Amylase	0.03 µmol/ml	[8]
Marsectohexol (a steroidal pregnane)	α-Amylase	10.01 µM	[9]
Acarbose (Positive Control)	α-Amylase	13.47 µM	[9]

Table 2: Pancreatic Lipase Inhibition by Related Compounds

Compound	IC50 Value	Ki Value	Inhibition Type	Source
Flavonoid Derivative (F01)	17.68 ± 1.43 µM	7.16 μM	Competitive
Luteolin 6-C-β-D-boivinopyranoside	18.5 ± 2.6 µM	Not Reported	Not Reported	[6]
Orlistat (Positive Control)	Not Reported	0.02 μM	Competitive

Proposed Experimental Protocols

To elucidate the enzymatic inhibitory potential of 1-O-galloyl-6-O-cinnamoylglucose, the following detailed experimental protocols are proposed.

α-Glucosidase Inhibition Assay

Principle: This assay measures the inhibitory effect of the compound on the activity of α-glucosidase, which catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, a yellow-colored product that can be quantified spectrophotometrically.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• 1-O-galloyl-6-O-cinnamoylglucose

• Acarbose (positive control)

• Phosphate (B84403) buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of 1-O-galloyl-6-O-cinnamoylglucose in DMSO.

• In a 96-well plate, add 50 µL of phosphate buffer, 10 µL of α-glucosidase solution, and 20 µL of varying concentrations of the test compound.

• Pre-incubate the mixture at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of pNPG solution.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of Na₂CO₃ solution.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition and determine the IC50 value.

α-Amylase Inhibition Assay

Principle: This assay determines the inhibitory activity of the compound against α-amylase, which hydrolyzes starch to reducing sugars. The amount of reducing sugars is quantified using the dinitrosalicylic acid (DNS) method.

Materials:

• Porcine pancreatic α-amylase

• Starch solution

• 1-O-galloyl-6-O-cinnamoylglucose

• Acarbose (positive control)

• Phosphate buffer (pH 6.9)

• Dinitrosalicylic acid (DNS) reagent

• 96-well microplate reader or spectrophotometer

Procedure:

• Prepare a stock solution of 1-O-galloyl-6-O-cinnamoylglucose in DMSO.

• In a test tube, mix 200 µL of α-amylase solution with 200 µL of varying concentrations of the test compound.

• Pre-incubate the mixture at 37°C for 20 minutes.

• Add 200 µL of starch solution to start the reaction.

• Incubate the reaction mixture at 37°C for 30 minutes.

• Stop the reaction by adding 400 µL of DNS reagent.

• Heat the tubes in a boiling water bath for 5 minutes.

• Cool to room temperature and add 4 mL of distilled water.

• Measure the absorbance at 540 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

Pancreatic Lipase Inhibition Assay

Principle: This assay measures the inhibition of pancreatic lipase activity, which hydrolyzes p-nitrophenyl palmitate (pNPP) to p-nitrophenol. The rate of p-nitrophenol release is monitored spectrophotometrically.

Materials:

• Porcine pancreatic lipase

• p-Nitrophenyl palmitate (pNPP)

• 1-O-galloyl-6-O-cinnamoylglucose

• Orlistat (positive control)

• Tris-HCl buffer (pH 8.0)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of 1-O-galloyl-6-O-cinnamoylglucose in DMSO.

• In a 96-well plate, add 100 µL of Tris-HCl buffer, 20 µL of pancreatic lipase solution, and 20 µL of varying concentrations of the test compound.

• Pre-incubate the mixture at 37°C for 15 minutes.

• Initiate the reaction by adding 60 µL of pNPP solution.

• Incubate the plate at 37°C and monitor the increase in absorbance at 405 nm for 30 minutes.

• Calculate the rate of reaction and the percentage of inhibition to determine the IC50 value.

Visualizations

Proposed Experimental Workflow

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. Inhibitors of α‐amylase and α‐glucosidase: Potential linkage for whole cereal foods on prevention of hyperglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alpha Glucosidase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibitors of pancreatic lipase: state of the art and clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Inhibition of Pancreatic Lipase by Flavonoid Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amylase (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 9. Inhibition mechanism of alpha-amylase, a diabetes target, by a steroidal pregnane and pregnane glycosides derived from Gongronema latifolium Benth - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Mechanism of Action of 1-O-galloyl-6-O-cinnamoylglucose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in vitro studies detailing the comprehensive mechanism of action for 1-O-galloyl-6-O-cinnamoylglucose are limited in publicly available scientific literature. This guide synthesizes information on its constituent moieties (galloyl and cinnamoyl groups) and closely related compounds, particularly 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), to infer its potential mechanisms of action. The experimental data presented is primarily from studies on PGG and should be interpreted as a predictive reference for 1-O-galloyl-6-O-cinnamoylglucose, necessitating further direct experimental validation.

Core Hypothesized Mechanisms of Action

Based on its chemical structure, a hybrid of gallic acid and cinnamic acid esterified to a glucose core, 1-O-galloyl-6-O-cinnamoylglucose is likely to exhibit a multi-faceted mechanism of action in vitro, primarily centered around its antioxidant and anti-inflammatory properties. The presence of multiple phenolic hydroxyl groups from the galloyl moiety contributes to potent radical scavenging, while the cinnamoyl group is associated with the modulation of inflammatory pathways.

Key predicted in vitro activities include:

• Enzyme Inhibition: Potent inhibition of enzymes involved in inflammation and carbohydrate metabolism, such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and α-glucosidase.

• Modulation of Inflammatory Signaling Pathways: Interference with key inflammatory cascades, notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

• Antioxidant Activity: Direct scavenging of free radicals and modulation of cellular antioxidant responses.

Quantitative Data on Related Compounds

The following table summarizes the in vitro inhibitory activities of the structurally related and well-studied compound, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG). This data provides a quantitative benchmark for the potential efficacy of 1-O-galloyl-6-O-cinnamoylglucose.

Target Enzyme/Process	Cell Line/System	IC50 Value (PGG)	Reference
Inducible Nitric Oxide Synthase (iNOS)	LPS-activated RAW 264.7 macrophages	~18 µg/mL	[1]
Cyclooxygenase-2 (COX-2) - PGE2 production	LPS-activated RAW 264.7 macrophages	~8 µg/mL	[1]
Cyclooxygenase-2 (COX-2) - PGD2 production	LPS-activated RAW 264.7 macrophages	~12 µg/mL	[1]
IL-6 Production	IL-1β-induced Human Rheumatoid Arthritis Synovial Fibroblasts	Dose-dependent inhibition (0.5-10 µM)	[2]
IL-8 Production	IL-1β-induced Human Rheumatoid Arthritis Synovial Fibroblasts	Dose-dependent inhibition (0.5-10 µM)	[2]

Signaling Pathways

The anti-inflammatory effects of galloyl and cinnamoyl-containing compounds are often attributed to their ability to suppress pro-inflammatory signaling cascades.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory gene expression, including iNOS and COX-2. PGG has been shown to inhibit this pathway by preventing the degradation of the inhibitory protein IκBα, thereby blocking the nuclear translocation of the active p50/p65 NF-κB dimer.

Caption: Predicted inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The MAPK pathway, including p38 and ERK1/2, is also crucial for the expression of inflammatory mediators. PGG has been demonstrated to suppress the phosphorylation of these kinases, thereby downregulating downstream inflammatory responses.

Caption: Predicted inhibition of the MAPK signaling pathway.

Detailed Experimental Protocols

The following are detailed methodologies for key in vitro experiments to characterize the mechanism of action of 1-O-galloyl-6-O-cinnamoylglucose.

α-Glucosidase Inhibition Assay

This assay determines the inhibitory effect of a compound on α-glucosidase, an enzyme involved in carbohydrate digestion.

• Materials:

  • α-glucosidase from Saccharomyces cerevisiae

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG) as substrate

  • Phosphate (B84403) buffer (pH 6.8)

  • Test compound (1-O-galloyl-6-O-cinnamoylglucose)

  • Acarbose (positive control)

  • Sodium carbonate (Na2CO3) to stop the reaction

  • 96-well microplate reader

• Procedure:

  • Prepare a solution of α-glucosidase (e.g., 0.1 U/mL) in phosphate buffer.

  • In a 96-well plate, add 50 µL of the test compound at various concentrations.

  • Add 50 µL of the α-glucosidase solution to each well and incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of pNPG solution (e.g., 1 mM) to each well.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of 0.1 M Na2CO3.

  • Measure the absorbance at 405 nm. The amount of p-nitrophenol released is proportional to the enzyme activity.

  • Calculate the percentage of inhibition and determine the IC50 value.[3][4][5]

Caption: Workflow for α-Glucosidase Inhibition Assay.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant capacity of a compound within a cellular environment.

• Materials:

  • Human hepatocarcinoma (HepG2) cells

  • 96-well black microplate with a clear bottom

  • 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

  • 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (ABAP) as a free radical initiator

  • Quercetin (B1663063) (positive control)

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Seed HepG2 cells in a 96-well black microplate and culture until confluent.

  • Wash the cells with PBS.

  • Treat the cells with the test compound and DCFH-DA (e.g., 25 µM) for 1 hour at 37°C.

  • Wash the cells with PBS to remove the compound and extracellular DCFH-DA.

  • Add ABAP solution (e.g., 600 µM) to induce oxidative stress.

  • Immediately measure the fluorescence kinetically for 1 hour at 37°C (excitation ~485 nm, emission ~538 nm).

  • Calculate the area under the curve (AUC) and determine the CAA value in quercetin equivalents.[6][7][8][9][10]

Caption: Workflow for Cellular Antioxidant Activity Assay.

In Vitro COX-2 Inhibition Assay

This assay evaluates the ability of a compound to inhibit the activity of the COX-2 enzyme.

• Materials:

  • Purified ovine or human recombinant COX-2 enzyme

  • Arachidonic acid (substrate)

  • N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as a colorimetric substrate

  • Heme as a cofactor

  • Tris-HCl buffer (pH 8.0)

  • Test compound

  • Celecoxib (positive control)

  • 96-well plate reader

• Procedure:

  • In a 96-well plate, add assay buffer, heme, and the COX-2 enzyme.

  • Add the test compound at various concentrations or a vehicle control.

  • Incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Add the colorimetric substrate (TMPD).

  • Initiate the reaction by adding arachidonic acid.

  • Monitor the appearance of oxidized TMPD by measuring the absorbance at 590 nm in a kinetic mode.

  • Calculate the rate of reaction and determine the percentage of inhibition and IC50 value.[11][12][13][14]

Nitric Oxide (NO) Production in Macrophages

This assay measures the inhibitory effect of a compound on NO production in lipopolysaccharide (LPS)-stimulated macrophages.

• Materials:

  • RAW 264.7 macrophage cell line

  • Lipopolysaccharide (LPS)

  • Griess Reagent (for nitrite (B80452) determination)

  • Cell culture medium

  • Test compound

  • L-NG-Nitroarginine methyl ester (L-NAME) (positive control)

  • 96-well plate

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent A and 50 µL of Griess Reagent B.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. The absorbance is proportional to the nitrite concentration, an indicator of NO production.

  • Generate a standard curve with sodium nitrite to quantify the nitrite concentration.

  • Calculate the percentage of inhibition of NO production.[15][16][17][18][19]

Conclusion

While direct experimental evidence for the in vitro mechanism of action of 1-O-galloyl-6-O-cinnamoylglucose is not extensively documented, its structural features strongly suggest potent antioxidant and anti-inflammatory activities. Inferences from the well-characterized compound PGG indicate that 1-O-galloyl-6-O-cinnamoylglucose likely inhibits key inflammatory enzymes like iNOS and COX-2, and modulates the NF-κB and MAPK signaling pathways. Furthermore, its potential to inhibit α-glucosidase suggests a role in carbohydrate metabolism. The provided experimental protocols offer a robust framework for the comprehensive in vitro characterization of this promising natural product, which is essential for its further development as a potential therapeutic agent.

References

• 1. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 4. Optimization and Validation of a Microscale In vitro Method to Assess 
α-Glucosidase Inhibition Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 6. Cell Based Exogenous Antioxidant Assay [cellbiolabs.com]
• 7. kamiyabiomedical.com [kamiyabiomedical.com]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. diva-portal.org [diva-portal.org]
• 14. In vitro assays for cyclooxygenase activity and inhibitor characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measurement of nitric oxide synthase activity in vivo and in vitro by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Nitric oxide detection methods in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]

identifying the biosynthetic pathway of 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring phenylpropanoid-galloyl conjugate. While this specific molecule is noted as a natural product, its complete biosynthetic pathway has not been fully elucidated in scientific literature. This technical guide consolidates the current understanding of the biosynthesis of its precursor molecules, 1-O-galloyl-β-D-glucose (β-glucogallin) and cinnamoyl-CoA, and proposes a putative final step for its formation. This guide is intended to provide a comprehensive resource for researchers investigating the biosynthesis of such specialized plant metabolites and for professionals in drug development exploring novel bioactive compounds.

Established Precursor Biosynthetic Pathways

The biosynthesis of 1-O-galloyl-6-O-cinnamoylglucose is understood to proceed through the convergence of two major pathways in plant secondary metabolism: the gallotannin pathway and the phenylpropanoid pathway.

Biosynthesis of 1-O-galloyl-β-D-glucose (β-glucogallin)

The formation of 1-O-galloyl-β-D-glucose is the initial committed step in the biosynthesis of gallotannins.[1] This reaction involves the esterification of gallic acid with UDP-glucose, catalyzed by the enzyme UDP-glucose:gallate 1-O-galloyltransferase (UGT).[2]

Reaction: Gallic acid + UDP-glucose -> 1-O-galloyl-β-D-glucose + UDP

The UGTs responsible for this transformation are part of the large family of UDP-glycosyltransferases, which play a crucial role in the glycosylation of various plant secondary metabolites.[3]

Biosynthesis of Cinnamoyl-CoA

Cinnamoyl-CoA is a central intermediate in the phenylpropanoid pathway, which is responsible for the synthesis of a vast array of plant natural products, including lignin, flavonoids, and stilbenes.[4][5] The pathway begins with the amino acid L-phenylalanine and proceeds through a series of enzymatic reactions:

• Phenylalanine ammonia-lyase (PAL): Deaminates L-phenylalanine to produce cinnamic acid.

• Cinnamate-4-hydroxylase (C4H): Hydroxylates cinnamic acid to yield p-coumaric acid.

• 4-Coumarate:CoA ligase (4CL): Activates p-coumaric acid with Coenzyme A to form p-coumaroyl-CoA. While the target molecule contains a cinnamoyl group, the phenylpropanoid pathway can produce various hydroxycinnamoyl-CoAs, with cinnamoyl-CoA being a foundational element.

Proposed Final Biosynthetic Step

The final step in the biosynthesis of 1-O-galloyl-6-O-cinnamoylglucose, the acylation of 1-O-galloyl-β-D-glucose with a cinnamoyl moiety, has not been experimentally demonstrated for this specific molecule. However, based on the known biochemistry of plant secondary metabolism, it is highly probable that this reaction is catalyzed by a member of the BAHD acyltransferase family.[4]

BAHD acyltransferases are a large family of plant-specific enzymes that utilize acyl-CoA thioesters as donors to acylate a wide range of acceptor molecules, including other secondary metabolites and their glycosylated forms.[6] Therefore, a putative 1-O-galloyl-β-D-glucose:cinnamoyl-CoA 6-O-acyltransferase is hypothesized to catalyze the final step.

Proposed Reaction: 1-O-galloyl-β-D-glucose + Cinnamoyl-CoA -> 1-O-galloyl-6-O-cinnamoylglucose + Coenzyme A

Quantitative Data

Quantitative data for the enzymes involved in the precursor pathways are crucial for understanding reaction kinetics and for metabolic engineering efforts. The following tables summarize representative kinetic parameters for the key enzyme classes.

Enzyme	Substrate	Apparent Km (µM)	Apparent Vmax (pkat/mg protein)	Source Organism	Reference
UDP-glucosyltransferase (UGT84A77)	Gallic Acid	156.8 ± 19.3	1.34 ± 0.04	Canarium album	[2]
UDP-glucosyltransferase (UGT84A77)	UDP-glucose	243.2 ± 31.2	1.35 ± 0.05	Canarium album	[2]

Table 1: Kinetic parameters for a UDP-glucosyltransferase involved in β-glucogallin biosynthesis.

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Source Organism	Reference
Phenylalanine Ammonia Lyase (PAL1)	L-Phenylalanine	33 ± 2	1.9 ± 0.03	5.8 x 10⁴	Arabidopsis thaliana	(Cochrane et al., 2004)
4-Coumarate:CoA Ligase (4CL1)	p-Coumaric acid	19 ± 2	1.1 ± 0.02	5.8 x 10⁴	Arabidopsis thaliana	(Ehlting et al., 1999)

Table 2: Representative kinetic parameters for key enzymes of the phenylpropanoid pathway. (Note: These are representative values and can vary significantly between different plant species and isoforms of the enzymes.)

Experimental Protocols

Protocol 1: Heterologous Expression and in vitro Enzyme Assay for UDP-glucosyltransferase (UGT)

This protocol describes the general steps for characterizing a candidate UGT involved in β-glucogallin biosynthesis.

• Gene Identification and Cloning: Identify candidate UGT genes from a plant of interest based on sequence homology to known gallate UGTs. Amplify the full-length coding sequence by PCR and clone it into an appropriate expression vector (e.g., pET vector for E. coli expression).

• Heterologous Protein Expression: Transform the expression construct into a suitable E. coli strain (e.g., BL21(DE3)). Grow the bacterial culture to an optimal density (OD600 of 0.6-0.8) and induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside).

• Protein Purification: Harvest the bacterial cells by centrifugation. Lyse the cells by sonication or with a French press. Purify the recombinant protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Enzyme Assay:

  • Prepare a reaction mixture containing a suitable buffer (e.g., 100 mM Tris-HCl, pH 7.5), UDP-glucose, gallic acid, and the purified recombinant UGT.

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

  • Stop the reaction by adding an organic solvent (e.g., methanol) or an acid.

  • Analyze the reaction products by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to detect the formation of 1-O-galloyl-β-D-glucose.

• Kinetic Analysis: To determine the kinetic parameters (Km and Vmax), perform the enzyme assay with varying concentrations of one substrate while keeping the other substrate at a saturating concentration. Analyze the data using Michaelis-Menten kinetics.

Protocol 2: General Workflow for Identification and Characterization of the Putative Acyltransferase

The following workflow outlines the steps to identify and characterize the hypothesized acyltransferase responsible for the final step in 1-O-galloyl-6-O-cinnamoylglucose biosynthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Family characteristics, phylogenetic reconstruction, and potential applications of the plant BAHD acyltransferase family - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. biorxiv.org [biorxiv.org]

An In-depth Technical Guide on the Interaction of 1-O-galloyl-6-O-cinnamoylglucose with Cell Membranes

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the interaction of 1-O-galloyl-6-O-cinnamoylglucose with cell membranes is limited in current scientific literature. This guide is constructed based on established principles of membrane biophysics and extrapolations from studies on structurally similar polyphenols, particularly gallotannins and other galloylated glucose esters. The presented quantitative data and specific pathways should be considered illustrative of potential interactions, pending direct experimental validation.

Executive Summary

1-O-galloyl-6-O-cinnamoylglucose is a natural polyphenolic compound.[1] While specific studies on its direct interaction with cell membranes are not extensively available, the presence of both a galloyl and a cinnamoyl moiety suggests a significant potential for membrane interaction, influencing its bioavailability and bioactivity. Structurally related galloylated polyphenols are known to modulate the biophysical properties of lipid bilayers, including fluidity and phase behavior, which in turn can affect the function of membrane-associated proteins and signaling pathways.[2][3][4] This technical guide synthesizes the current understanding of polyphenol-membrane interactions to provide a foundational framework for future research into 1-O-galloyl-6-O-cinnamoylglucose. We will explore the probable mechanisms of interaction, detail relevant experimental methodologies, present illustrative quantitative data, and propose potential downstream signaling consequences.

Molecular Profile of 1-O-galloyl-6-O-cinnamoylglucose

• Chemical Formula: C₂₂H₂₂O₁₁

• Molecular Weight: 462.4 g/mol

• CAS Number: 115746-69-5

• Key Structural Features: A glucose core with a galloyl group at the 1-position and a cinnamoyl group at the 6-position. The galloyl group, with its three hydroxyl groups, imparts hydrophilicity and hydrogen-bonding capability. The cinnamoyl group introduces a more hydrophobic and rigid planar structure. This amphipathic nature is central to its predicted interaction with the lipid bilayer of cell membranes.

Predicted Interactions with the Cell Membrane

Based on studies of similar polyphenols, the interaction of 1-O-galloyl-6-O-cinnamoylglucose with the cell membrane is likely multifaceted:

• Surface Association: The molecule is expected to initially associate with the membrane surface through hydrogen bonding between the hydroxyls of the galloyl and glucose moieties and the phosphate (B84403) head groups of phospholipids.[5][6]

• Intercalation into the Bilayer: The hydrophobic cinnamoyl group and the phenyl ring of the galloyl group can facilitate the insertion of the molecule into the hydrophobic core of the lipid bilayer.[4] The depth of penetration will be dictated by the balance between the hydrophilic glucose and galloyl hydroxyls and the hydrophobic aromatic structures.

• Alteration of Membrane Fluidity: The insertion of the rigid ring structures of the galloyl and cinnamoyl groups into the acyl chain region of the lipid bilayer is predicted to decrease membrane fluidity.[4] This effect is dependent on the concentration of the compound. Studies on other galloylated polyphenols have shown that they can decrease the mobility of lipid acyl chains.[3][4]

• Modulation of Lipid Rafts: The compound may preferentially partition into or disrupt lipid rafts, which are microdomains enriched in cholesterol and sphingolipids.[7][8][9][10] Such interactions can alter the localization and function of raft-associated signaling proteins.

• Effects on Membrane Potential: By altering membrane permeability to ions, 1-O-galloyl-6-O-cinnamoylglucose could potentially modulate the cell membrane potential. Some polyphenols have been shown to form ion channels or pores in lipid bilayers.

Quantitative Data on Polyphenol-Membrane Interactions

The following table summarizes representative quantitative data from studies on structurally related polyphenols to illustrate the potential effects of 1-O-galloyl-6-O-cinnamoylglucose.

Parameter	Exemplar Polyphenol	Model System	Observed Effect	Potential Implication for 1-O-galloyl-6-O-cinnamoylglucose	Reference
Partition Coefficient (Log P)	(-)-epigallocatechin gallate (EGCg)	Octanol/Water	1.2 - 2.4	Indicates moderate lipophilicity, suggesting favorable partitioning into the lipid bilayer.	[5]
Membrane Fluidity (Anisotropy)	Pentagalloylglucose (PGG)	DMPC Liposomes	Increased anisotropy (decreased fluidity)	Expected to decrease membrane fluidity due to the rigid ring structures.	[2][11]
Phase Transition Temperature (Tm)	Tellimagrandin I & II	DPPE/DPPG Vesicles	Decrease in Tm of DPPE, Increase in Tm of DPPG	Likely to alter lipid packing and phase behavior.	[5][6]
Binding Affinity (Kd)	Hydrolyzable Tannins	E. coli Lipid Vesicles	~10-50 µM	Moderate binding affinity to the cell membrane can be anticipated.

Experimental Protocols

Detailed methodologies for key experiments to characterize the interaction of 1-O-galloyl-6-O-cinnamoylglucose with cell membranes are provided below.

Preparation of Model Membranes (Liposomes)

• Lipid Film Hydration: A mixture of lipids (e.g., DOPC, DPPC, or a composition mimicking a specific cell type) is dissolved in chloroform (B151607) in a round-bottom flask.

• The solvent is evaporated under a stream of nitrogen gas, followed by vacuum desiccation for at least 2 hours to form a thin lipid film.

• The lipid film is hydrated with a buffer solution (e.g., PBS, pH 7.4) containing 1-O-galloyl-6-O-cinnamoylglucose at various concentrations.

• The suspension is subjected to several freeze-thaw cycles to promote the formation of multilamellar vesicles (MLVs).

• For unilamellar vesicles (LUVs), the MLV suspension is extruded through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

Fluorescence Anisotropy to Measure Membrane Fluidity

• Probe Incorporation: A fluorescent probe, such as DPH (1,6-diphenyl-1,3,5-hexatriene), is incorporated into the liposome (B1194612) suspension.

• Incubation: The liposomes are incubated with varying concentrations of 1-O-galloyl-6-O-cinnamoylglucose.

• Measurement: The fluorescence anisotropy of the probe is measured using a fluorescence spectrophotometer with polarizing filters.

• Analysis: An increase in anisotropy indicates a decrease in membrane fluidity.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

• Sample Preparation: Liposomes are prepared with and without 1-O-galloyl-6-O-cinnamoylglucose.

• DSC Scan: The samples are heated at a constant rate in a DSC instrument.

• Analysis: The heat flow is measured as a function of temperature. Changes in the phase transition temperature (Tm) and the enthalpy of the transition provide information about how the compound affects lipid packing and stability.

Solid-State NMR Spectroscopy for Structural Details

• Sample Preparation: Multilamellar vesicles (MLVs) are prepared with deuterated lipids and the polyphenol.

• NMR Spectroscopy: 2H and 31P solid-state NMR spectra are acquired.

• Analysis: Changes in the quadrupolar splittings in the 2H NMR spectra reveal the effects on the order and dynamics of the lipid acyl chains.[2][11] Alterations in the 31P NMR spectra provide information about the interactions at the lipid headgroup region.[2][11]

Visualization of Workflows and Pathways

Experimental Workflow for Membrane Interaction Studies

Caption: Workflow for characterizing the biophysical interactions of a polyphenol with model lipid membranes.

Hypothetical Signaling Pathway Modulation

Given that many polyphenols affect inflammatory and oxidative stress pathways, a plausible, though speculative, signaling cascade affected by membrane perturbation is the NF-κB pathway. Changes in membrane properties could alter the function of membrane-bound receptors like the Toll-like receptors (TLRs), which are upstream activators of NF-κB.

Caption: Hypothetical modulation of the TLR4/NF-κB signaling pathway by membrane interaction.

Conclusion and Future Directions

While direct evidence is pending, the structural characteristics of 1-O-galloyl-6-O-cinnamoylglucose strongly suggest it interacts with and modulates the biophysical properties of cell membranes. This interaction is a critical aspect of its potential bioactivity and a key determinant of its efficacy as a therapeutic agent. Future research should focus on direct experimental validation using the techniques outlined in this guide to quantify its effects on membrane fluidity, phase behavior, and the integrity of lipid rafts. Furthermore, elucidating how these membrane-level effects translate into the modulation of specific cellular signaling pathways will be crucial for the development of novel drugs based on this natural product.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Probing the interaction of polyphenols with lipid bilayers by solid-state NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Change in membrane fluidity induced by polyphenols is highly dependent on the position and number of galloyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Interactions of Galloylated Polyphenols with a Simple Gram-Negative Bacterial Membrane Lipid Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interaction of drugs with lipid raft membrane domains as a possible target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction of drugs with lipid raft membrane domains as a possible target | Drug Target Insights [journals.aboutscience.eu]
• 9. Interaction of membrane/lipid rafts with the cytoskeleton: impact on signaling and function: Membrane/Lipid Rafts, Mediators of Cytoskeletal Arrangement and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crosstalk between Lipid Rafts and Aging: New Frontiers for Delaying Aging [aginganddisease.org]
• 11. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Preliminary Cytotoxicity Screening of 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a natural product that has garnered interest within the scientific community. As with many natural compounds, a thorough evaluation of its biological activity is a prerequisite for any potential therapeutic application. A critical initial step in this evaluation is the assessment of its cytotoxicity, which provides essential information about its potential as an anti-cancer agent and its safety profile. This technical guide outlines a comprehensive approach to the preliminary cytotoxicity screening of 1-O-galloyl-6-O-cinnamoylglucose, detailing experimental protocols, data presentation strategies, and potential mechanistic pathways. While specific experimental data on the cytotoxicity of 1-O-galloyl-6-O-cinnamoylglucose is not yet widely published, this guide provides a robust framework for its investigation based on established methodologies for natural products.

Data Presentation: Hypothetical Cytotoxicity Profile

A preliminary cytotoxicity screening would typically involve assessing the effect of the compound on a panel of human cancer cell lines and a normal cell line to determine its potency and selectivity. The half-maximal inhibitory concentration (IC50), the concentration of the drug that inhibits cell growth by 50%, is a standard metric for cytotoxicity.

Table 1: Hypothetical IC50 Values of 1-O-galloyl-6-O-cinnamoylglucose Against Various Human Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	48	25.3 ± 2.1
MDA-MB-231	Breast Adenocarcinoma	48	18.9 ± 1.5
A549	Lung Carcinoma	48	32.7 ± 3.4
HeLa	Cervical Adenocarcinoma	48	15.2 ± 1.8
HT-29	Colorectal Adenocarcinoma	48	45.1 ± 4.2
HepG2	Hepatocellular Carcinoma	48	28.6 ± 2.9
HUVEC	Normal Human Umbilical Vein Endothelial Cells	48	> 100

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to a reliable cytotoxicity assessment.

Cell Culture and Maintenance

A variety of human cancer cell lines, representing different tumor types, should be used. Examples include MCF-7 and MDA-MB-231 (breast cancer), A549 (lung cancer), HeLa (cervical cancer), HT-29 (colon cancer), and HepG2 (liver cancer). A normal cell line, such as Human Umbilical Vein Endothelial Cells (HUVEC), should be included to assess selectivity.

Cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures are maintained in a humidified incubator at 37°C with 5% CO2.

Preparation of Test Compound

1-O-galloyl-6-O-cinnamoylglucose should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to prepare a stock solution (e.g., 10 mM).[1][2] The stock solution should be stored at -20°C. Working solutions are prepared by diluting the stock solution with a complete culture medium to the desired final concentrations. The final DMSO concentration in the culture medium should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used colorimetric assay to assess cell metabolic activity, which serves as an indicator of cell viability.[3][4]

Procedure:

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and allowed to attach overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of 1-O-galloyl-6-O-cinnamoylglucose. A vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent) are included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations: Workflows and Potential Signaling Pathways

Visual diagrams are crucial for understanding complex experimental processes and biological pathways.

Caption: Experimental workflow for cytotoxicity screening using the MTT assay.

While the precise signaling pathways affected by 1-O-galloyl-6-O-cinnamoylglucose are yet to be elucidated, compounds with similar structural motifs, such as galloyl and cinnamoyl groups, have been shown to modulate key signaling pathways involved in cell survival and apoptosis. For instance, a related compound, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), has been reported to influence the MAPK/NF-κB and ERK/Nrf2/HO-1 signaling pathways.[5]

Caption: Hypothetical signaling pathways potentially modulated by 1-O-galloyl-6-O-cinnamoylglucose.

Conclusion

This technical guide provides a foundational framework for conducting a preliminary cytotoxicity screening of 1-O-galloyl-6-O-cinnamoylglucose. By employing standardized assays, maintaining rigorous experimental controls, and systematically analyzing the data, researchers can obtain reliable insights into the cytotoxic potential of this natural compound. The hypothetical data and pathways presented herein serve as a template for what might be expected and investigated. Further studies will be necessary to confirm these findings and to fully elucidate the mechanisms of action, paving the way for potential future drug development.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Ethnobotanical Uses of Plants Containing 1-O-galloyl-6-O-cinnamoylglucose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the ethnobotanical uses, phytochemical analysis, and potential pharmacological activities of plants containing the tannin 1-O-galloyl-6-O-cinnamoylglucose. This document synthesizes current scientific literature to offer a resource for research and development in natural product-based therapeutics.

Ethnobotanical Landscape

1-O-galloyl-6-O-cinnamoylglucose and its derivatives have been identified in plants from families such as Polygonaceae and Anacardiaceae. The traditional medicinal uses of these plants, particularly Rheum palmatum and Anacardium humile, suggest a correlation between their chemical constituents and their therapeutic applications.

Rheum palmatum L. (Chinese Rhubarb)

A significant herb in traditional medicine, Rheum palmatum has been used for centuries for a variety of ailments.[1][2] Its applications in Unani and other traditional systems include use as an antiseptic, liver stimulant, diuretic, and stomachic.[2][3] It is also employed for its purgative/cathartic, anticholesterolemic, antitumor, and wound healing properties.[3] The rhizomes are the primary part used, and their versatile bioactivities are attributed to a rich composition of phenolics, flavonoids, and anthraquinone (B42736) derivatives.[2][4]

Anacardium humile A. St.-Hil. (Dwarf Cashew)

Known in Brazil as "cajuzinho-do-cerrado," this plant is utilized in folk medicine primarily for treating gastrointestinal issues.[5] Infusions of its leaves and bark are traditionally used as an alternative treatment for ulcers and gastritis.[5] In the state of Ceará in Northeast Brazil, it is also used for respiratory system ailments and as a healing agent.[6] The plant has also been traditionally used to treat venereal diseases.[7] Its popular use by diabetic patients has prompted scientific investigation into its hypoglycemic properties.[8]

Quantitative Data

Quantitative analysis of 1-O-galloyl-6-O-cinnamoylglucose in various plant matrices is still an emerging area of research. While HPLC methods have been developed for the general quantification of phenolic compounds in Rheum and Anacardium species, specific data for this particular compound is limited.[3][9] The table below presents available data for a closely related cinnamoyl glucoside ester found in a related species, illustrating the potential concentration range of such compounds.

Plant Species	Plant Part	Compound	Concentration (mg/100g fresh weight)	Reference
Anacardium occidentale L.	Mature Ripe False Fruit (Epidermis)	1-O-trans-cinnamoyl-β-D-glucopyranose	up to 85	[10]
Anacardium occidentale L.	Mature Ripe False Fruit (Flesh)	1-O-trans-cinnamoyl-β-D-glucopyranose	~17-21	[10]
Anacardium occidentale L.	Entire False Fruit	1-O-trans-cinnamoyl-β-D-glucopyranose	6 - 20	[10]

Experimental Protocols

This section details the methodologies for the isolation, quantification, and bioactivity assessment of 1-O-galloyl-6-O-cinnamoylglucose and related compounds from plant materials.

Isolation of Galloyl Esters from Plant Material

This protocol is adapted from methods used for the isolation of galloylglucoses from plant extracts.[1]

• Plant Material Preparation: Collect and identify the desired plant material (e.g., rhizomes of R. palmatum). Air-dry the material in the shade for two weeks and then grind it into a coarse powder using an electric blender.[1]

• Extraction: Perform cold maceration by soaking the powdered plant material in acetone (B3395972) (10 mL/g solvent-to-feed ratio) for 72 hours with constant stirring.[1]

• Solvent Evaporation: Filter the mixture and evaporate the solvent from the filtrate in vacuo at 40°C to obtain the crude extract.[1]

• Liquid-Liquid Fractionation: Dissolve the crude extract in 90% methanol. Partition this solution against petroleum ether to remove nonpolar compounds. Subsequently, dry the methanolic layer, resuspend it in water, and partition it against chloroform (B151607) to separate compounds based on polarity.[1]

• Chromatographic Purification: Subject the desired fraction (typically the more polar water or ethyl acetate (B1210297) fraction) to preparative reverse-phase high-performance liquid chromatography (RP-HPLC) for the isolation of pure compounds.[1] Monitor the elution using a UV detector and collect fractions corresponding to the target compound's peak.

Quantification by High-Performance Liquid Chromatography (HPLC-DAD)

This protocol outlines a general method for the quantification of phenolic compounds, which can be optimized for 1-O-galloyl-6-O-cinnamoylglucose.[11][12]

• Chromatographic System: Utilize an HPLC system equipped with a Diode Array Detector (DAD).

• Column: Employ a C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size).[11][12]

• Mobile Phase: Use a gradient elution with two solvents:

  • Solvent A: Ultrapure water with 0.1% formic acid.[11]

  • Solvent B: Methanol:acetonitrile (60:40, v/v) with 0.1% formic acid.[11]

• Elution Profile: A representative gradient could be: 0–15 min, 15% B; 17 min, 40% B; 30 min, 30% B; 38 min, 15% B, maintained for 7 minutes.[11]

• Flow Rate and Injection Volume: Set the flow rate to 0.5 mL/min and the injection volume to 20 µL.[11]

• Detection: Monitor the elution at a wavelength of 280 nm, which is common for phenolic compounds.[12]

• Quantification: Prepare a calibration curve using an isolated and purified standard of 1-O-galloyl-6-O-cinnamoylglucose at various concentrations. Calculate the concentration in the plant extract by comparing its peak area to the standard curve.

In Vitro Anti-inflammatory Activity: Protein Denaturation Assay

This assay assesses the ability of a compound to inhibit the denaturation of proteins, a hallmark of inflammation.[13][14][15]

• Reaction Mixture Preparation: For each test concentration, prepare a reaction mixture containing:

  • 0.5 mL of 0.5% w/v Bovine Serum Albumin (BSA) solution.[13]

  • The test compound (1-O-galloyl-6-O-cinnamoylglucose) dissolved in a suitable solvent (e.g., DMSO) to achieve final concentrations ranging from 100-500 µg/mL.[13]

  • Phosphate Buffered Saline (PBS, pH 6.4) to make up the final volume to 5 mL.

• Control and Standard: Use diclofenac (B195802) sodium as a positive control (standard) and a reaction mixture without the test compound as the negative control.[13]

• Incubation: Incubate all tubes at 37°C for 20 minutes.[13]

• Heat-Induced Denaturation: Induce denaturation by heating the mixtures in a water bath at 70°C for 5 minutes (for egg albumin) or 57°C for 30 minutes (for BSA).[13][15]

• Measurement: After cooling to room temperature, measure the turbidity (absorbance) of the solutions at 660 nm using a spectrophotometer.[13]

• Calculation: Calculate the percentage inhibition of protein denaturation using the formula:

  • % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This common assay measures the free radical scavenging capacity of a compound.[16][17][18]

• Reagent Preparation: Prepare a 0.2 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.[19]

• Sample Preparation: Prepare a stock solution of the test compound (1-O-galloyl-6-O-cinnamoylglucose) in methanol. Create a series of dilutions to test a range of concentrations.

• Assay Procedure (96-well plate method):

  • In a 96-well microplate, add 10 µL of each sample dilution or standard (e.g., Gallic acid, Trolox) in triplicate.[19]

  • Add 190 µL of the DPPH solution to each well using a multi-channel pipette.[19]

  • Prepare a blank well containing only methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[19]

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[19]

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula:

  • % Scavenging Activity = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can then be determined from a plot of scavenging activity against concentration.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow from plant material to bioactivity assessment.

Caption: Workflow for isolation, quantification, and bioassay of the target compound.

Ethnobotanical Use and Bioactivity Relationship

This diagram illustrates the logical connection between traditional uses and scientifically validated biological activities.

Caption: Relationship between ethnobotany, phytochemistry, and biological activity.

Hypothesized Anti-inflammatory Signaling Pathway

While direct studies on 1-O-galloyl-6-O-cinnamoylglucose are lacking, research on the structurally similar compound penta-O-galloyl-β-D-glucose (PGG) has shown potent inhibition of the NF-κB and MAPK inflammatory signaling pathways.[6][7][20][21] It is hypothesized that 1-O-galloyl-6-O-cinnamoylglucose may act through a similar mechanism.

Caption: Hypothesized inhibition of MAPK and NF-κB pathways by the target compound.

References

• 1. Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scilit.com [scilit.com]
• 4. chemrevlett.com [chemrevlett.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The attenuating effects of 1,2,3,4,6 penta-O-galloyl-β-d-glucose on pro-inflammatory responses of LPS/IFNγ-activated BV-2 microglial cells through NFƙB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparative study of chemical constituents of rhubarb from different origins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. bbrc.in [bbrc.in]
• 14. researchgate.net [researchgate.net]
• 15. In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Anacardium humile St. Hil as a novel source of antioxidant, antiglycation and α-amylase inhibitors molecules with potential for management of oxidative stress and diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. Penta-O-galloyl-β-D-glucose ameliorates inflammation by inhibiting MyD88/NF-κB and MyD88/MAPK signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Penta-O-galloyl-β-D-glucose ameliorates inflammation by inhibiting MyD88/NF-κB and MyD88/MAPK signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-O-galloyl-6-O-cinnamoylglucose (CAS: 115746-69-5)

Therefore, to provide a comprehensive and technically valuable guide that fulfills the core requirements of this request, this document will focus on a closely related and extensively researched gallotannin, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) . PGG shares structural similarities with the requested compound and has a wealth of available data on its biological activities, offering a robust foundation for understanding the potential therapeutic applications of galloylglucose compounds. The information presented herein on PGG will serve as a detailed proxy to illustrate the type of in-depth analysis requested.

Introduction to Gallotannins and 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)

Gallotannins are a class of hydrolyzable tannins characterized by a central glucose core with multiple gallic acid units attached through ester bonds. 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) is a prominent member of this family, highly enriched in various medicinal plants. It has garnered significant scientific interest due to its diverse and potent biological activities, including anti-cancer, anti-diabetic, anti-inflammatory, and anti-oxidant properties.

Physicochemical Properties

Property	Value
Molecular Formula	C41H32O26
Molecular Weight	940.68 g/mol
Appearance	Off-white to pale yellow powder
Solubility	Soluble in DMSO, methanol, ethanol

Biological Activities and Quantitative Data

PGG has demonstrated significant efficacy in various preclinical models. The following tables summarize key quantitative data from published studies.

Table 3.1: In Vitro Anti-Cancer Activity of PGG

Cell Line	Cancer Type	Assay	IC50 / Effect
HepG2	Hepatocellular Carcinoma	CCK-8	Time-dependent inhibition
Various	Various	-	Induction of S-phase and G0/G1 phase arrest

Table 3.2: In Vivo Anti-Diabetic Activity of PGG

Animal Model	Key Findings
High-fat diet/STZ-induced diabetic rats	Reversed increased blood glucose, urinary albumin/creatinine ratio, blood urea (B33335) nitrogen, and serum creatinine.

Experimental Protocols

This section details the methodologies for key experiments cited in the investigation of PGG's biological activities.

Cell Proliferation Assay (CCK-8)

• Cell Seeding: HepG2 cells are seeded in 96-well plates at a density of 4 × 104 cells/well in a complete medium and incubated overnight.

• Treatment: The medium is replaced with fresh medium containing varying concentrations of PGG (e.g., 0, 12.5, 25, 50, 100, and 200 μg/mL) or a positive control (e.g., 5-fluorouracil). Cells are incubated for 24 or 48 hours.

• CCK-8 Addition: After incubation, the medium is removed, and 10 μL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

• Incubation and Measurement: The plates are incubated at 37°C for 4 hours. The optical density (OD) at 450 nm is then measured using a microplate reader.

Western Blot Analysis for Signaling Pathway Proteins

• Protein Extraction: Cells or tissues are lysed using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Electrotransfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies against target proteins (e.g., p38 MAPK, NF-κB, ERK, Nrf2, HO-1) overnight at 4°C.

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Mechanisms of Action

PGG exerts its biological effects by modulating several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these mechanisms.

PGG-Mediated Anti-Inflammatory and Anti-Oxidative Stress Pathways in Diabetic Nephropathy

Caption: PGG's role in mitigating diabetic nephropathy.

Experimental Workflow for Investigating PGG's Effects

Unveiling the Molecular Landscape: A Technical Guide to the Targets of 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring gallotannin that has garnered interest within the scientific community for its potential therapeutic applications. While comprehensive experimental data on this specific molecule remains emergent, compelling in-silico evidence and research on structurally related compounds provide a strong foundation for identifying its primary molecular targets. This technical guide synthesizes the current understanding of 1-O-galloyl-6-O-cinnamoylglucose's molecular interactions, focusing on two key areas: the potential activation of Sirtuin-1 (SIRT1) and the putative inhibition of the NF-κB signaling pathway. This document provides a framework for future research and drug development efforts centered on this promising natural product.

Putative Molecular Targets and Biological Activity

Direct experimental validation of the molecular targets of 1-O-galloyl-6-O-cinnamoylglucose is not yet extensively documented in peer-reviewed literature. However, based on computational modeling of the closely related compound 1-O-galloyl-β-D-glucose and the known activities of gallotannins, two primary targets have been hypothesized.

Sirtuin-1 (SIRT1): A Potential Target for Allosteric Activation

An in-silico study investigating the interaction of a library of natural compounds with Sirtuin-1 (SIRT1) identified 1-O-galloyl-β-D-glucose as a potent allosteric activator.[1] SIRT1 is a NAD+-dependent deacetylase that plays a crucial role in regulating a wide array of cellular processes, including metabolism, stress resistance, and aging. The study suggests that 1-O-galloyl-β-D-glucose binds to an allosteric site on the SIRT1 enzyme, inducing a conformational change that enhances its catalytic activity. Given the structural similarity, it is highly probable that 1-O-galloyl-6-O-cinnamoylglucose engages with SIRT1 in a comparable manner.

NF-κB Signaling Pathway: A Plausible Target for Inhibition

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response. Chronic activation of this pathway is implicated in a multitude of inflammatory diseases. Gallotannins, as a class of compounds, are recognized for their anti-inflammatory properties, which are often attributed to their ability to modulate the NF-κB pathway. Although direct evidence for 1-O-galloyl-6-O-cinnamoylglucose is pending, its structural features suggest a high likelihood of interaction with components of this pathway, leading to a dampening of the inflammatory cascade.

Quantitative Data

Currently, there is a paucity of publicly available quantitative data, such as IC50 or Ki values, specifically for the interaction of 1-O-galloyl-6-O-cinnamoylglucose with its putative molecular targets. The following table is provided as a template for future experimental findings.

Molecular Target	Assay Type	Metric	Value (µM)	Reference
SIRT1	FdL-SIRT1 Assay	EC1.5	-	-
NF-κB (IKKβ)	Kinase Assay	IC50	-	-

Experimental Protocols

To facilitate further research into the molecular targets of 1-O-galloyl-6-O-cinnamoylglucose, detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro SIRT1 Activation Assay (Fluor-de-Lys)

This protocol is adapted from established methods for measuring SIRT1 activity.

Objective: To determine if 1-O-galloyl-6-O-cinnamoylglucose directly activates SIRT1 enzyme activity in vitro.

Materials:

• Recombinant human SIRT1 enzyme

• Fluor-de-Lys® SIRT1 substrate (acetylated p53 peptide with a fluorescent tag)

• NAD+

• 1-O-galloyl-6-O-cinnamoylglucose (test compound)

• Resveratrol (positive control)

• SIRT1 assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of 1-O-galloyl-6-O-cinnamoylglucose in a suitable solvent (e.g., DMSO) and create a serial dilution in assay buffer.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • Test compound or control (resveratrol, vehicle)

  • SIRT1 enzyme

• Initiation: Add a mixture of Fluor-de-Lys® SIRT1 substrate and NAD+ to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Development: Add the developer solution to each well to stop the deacetylation reaction and generate a fluorescent signal from the deacetylated substrate.

• Incubation: Incubate at room temperature for 30 minutes in the dark.

• Measurement: Read the fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent activation relative to the vehicle control.

Protocol 2: In Vitro NF-κB Inhibition Assay (Luciferase Reporter)

This protocol outlines a common method to assess the inhibition of NF-κB signaling in a cellular context.

Objective: To determine if 1-O-galloyl-6-O-cinnamoylglucose inhibits TNF-α-induced NF-κB activation.

Materials:

• A suitable cell line (e.g., HEK293) stably transfected with an NF-κB-luciferase reporter construct.

• Cell culture medium and supplements.

• 1-O-galloyl-6-O-cinnamoylglucose (test compound).

• A known NF-κB inhibitor (e.g., Bay 11-7082) as a positive control.

• Tumor Necrosis Factor-alpha (TNF-α) as the stimulus.

• Luciferase assay reagent.

• 96-well white, clear-bottom cell culture plates.

• Luminometer.

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 1-O-galloyl-6-O-cinnamoylglucose or controls for a specified duration (e.g., 1 hour).

• Stimulation: Stimulate the cells with TNF-α to activate the NF-κB pathway.

• Incubation: Incubate for a period sufficient to allow for luciferase expression (e.g., 6-8 hours).

• Cell Lysis and Luciferase Assay: Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., a parallel MTT assay) and calculate the percent inhibition relative to the TNF-α-stimulated control.

Conclusion and Future Directions

While direct experimental evidence is still being gathered, the available in-silico data and the known bioactivities of related compounds strongly suggest that 1-O-galloyl-6-O-cinnamoylglucose is a promising candidate for further investigation. Its potential dual action as a SIRT1 activator and an NF-κB inhibitor positions it as a molecule of interest for age-related and inflammatory diseases. Future research should focus on experimentally validating these putative molecular targets, elucidating the precise mechanisms of action, and establishing a comprehensive pharmacological profile. The protocols and information provided in this guide offer a solid starting point for these endeavors.

References

• 1. Identification of 1-O-Galloyl -β-D-glucose as a potent activator of Sirtuin-1: an in-silico study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rheum palmatum, commonly known as Chinese rhubarb, is a medicinal plant rich in a variety of bioactive compounds, including anthraquinones, tannins, and galloyl esters. Among these, 1-O-galloyl-6-O-cinnamoylglucose has garnered interest for its potential therapeutic properties. This document provides detailed application notes and experimental protocols for the successful isolation and purification of this target compound from the dried rhizomes of Rheum palmatum. The methodology employs a combination of solvent extraction, fractionation, and advanced chromatographic techniques, namely High-Speed Counter-Current Chromatography (HSCCC) and Rapid Preparative Chromatography (RPC).

Data Presentation

The following tables summarize the key quantitative data associated with the isolation and purification process.

Table 1: Extraction and Fractionation Yields

Step	Parameter	Value	Reference
Initial Extraction	Starting Material	2.0 kg dried, powdered Rheum palmatum rhizomes	[1]
Extraction Solvent	95% Ethanol (B145695)	[1]
Crude Extract Yield	150 g (7.5% of dried weight)	[1]
Solvent Partitioning	n-Butanol Fraction Yield	40.4 g (26.9% of crude extract)	[1]

Note: The yields presented for the initial extraction and fractionation are based on a representative protocol for a related Rheum species and serve as a general guideline.

Table 2: Chromatographic Purification Parameters and Results

Chromatographic Method	Parameter	Value	Reference
HSCCC	Solvent System	n-hexane–ethyl acetate (B1210297)–n-butanol–water (1:2:1:4, v/v/v/v)
Purity of Target Fraction	>95% (Estimated)
RPC	Mobile Phase A	Methanol
Mobile Phase B	0.2% Acetic Acid in Water
Final Purity of Isolated Compound	>98% (as determined by HPLC)
Estimated Final Yield	5-15 mg from 40.4 g of n-butanol fraction	Estimation based on typical yields

Experimental Protocols

This section provides a detailed, step-by-step methodology for the isolation of 1-O-galloyl-6-O-cinnamoylglucose.

Protocol 1: Preparation of n-Butanol Extract

This protocol describes the initial extraction and solvent-solvent partitioning to obtain the n-butanol fraction enriched with polar compounds.

1. Materials and Equipment:

• Dried and powdered rhizomes of Rheum palmatum
• 95% Ethanol
• n-Hexane
• Chloroform
• n-Butanol
• Distilled water
• Large-scale maceration vessel
• Rotary evaporator
• Separatory funnels
• Filtration apparatus

2. Procedure:

• Macerate 2.0 kg of powdered Rheum palmatum rhizomes with 3 x 5.0 L of 95% ethanol at room temperature, with each extraction lasting 24 hours.[1]
• Combine the ethanol extracts and filter to remove solid plant material.
• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to yield the crude ethanol extract.
• Suspend 100 g of the crude extract in distilled water and perform sequential liquid-liquid partitioning in a separatory funnel with the following solvents:

• n-Hexane (to remove non-polar compounds)
• Chloroform (to remove compounds of intermediate polarity)
• n-Butanol (to extract polar compounds, including the target galloyl esters)

• Collect the n-butanol layer.
• Concentrate the n-butanol fraction under reduced pressure to obtain the dried n-butanol extract.

Protocol 2: Purification by High-Speed Counter-Current Chromatography (HSCCC)

This protocol details the primary chromatographic purification of the n-butanol extract.

1. Materials and Equipment:

• High-Speed Counter-Current Chromatography (HSCCC) instrument
• n-Hexane (HPLC grade)
• Ethyl acetate (HPLC grade)
• n-Butanol (HPLC grade)
• Deionized water
• Fraction collector

2. Procedure:

• Prepare the two-phase solvent system by mixing n-hexane, ethyl acetate, n-butanol, and water in a 1:2:1:4 (v/v/v/v) ratio.
• Thoroughly equilibrate the solvent mixture in a separatory funnel and separate the upper and lower phases.
• Fill the HSCCC column with the stationary phase (lower phase).
• Set the rotational speed of the instrument (e.g., 800-1000 rpm).
• Pump the mobile phase (upper phase) through the column at a constant flow rate.
• Dissolve a portion of the n-butanol extract in a suitable volume of the biphasic solvent system and inject it into the HSCCC system.
• Collect fractions at regular intervals using a fraction collector.
• Monitor the fractions by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing 1-O-galloyl-6-O-cinnamoylglucose.
• Pool the fractions containing the target compound.
• Evaporate the solvent from the pooled fractions to obtain the enriched product.

Protocol 3: Final Purification by Rapid Preparative Chromatography (RPC)

This protocol describes the final polishing step to achieve high purity of the target compound.

1. Materials and Equipment:

• Rapid Preparative Chromatography (RPC) system with a suitable column (e.g., C18)
• Methanol (HPLC grade)
• 0.2% Acetic acid in deionized water
• Fraction collector
• HPLC for purity analysis

2. Procedure:

• Dissolve the enriched fraction from HSCCC in a minimal amount of the initial mobile phase.
• Set up the RPC system with a C18 column.
• Prepare the mobile phases: Solvent A (Methanol) and Solvent B (0.2% acetic acid in water).
• Equilibrate the column with the initial gradient conditions.
• Inject the sample onto the column.
• Elute the column with a gradient program. A typical gradient might be:

• 0-5 min: 15% A
• 5-20 min: 15-30% A
• 20-35 min: 30-80% A
• 35-45 min: 80-90% A
• 45-55 min: 90% A (isocratic)

• Monitor the eluent with a UV detector and collect the peak corresponding to 1-O-galloyl-6-O-cinnamoylglucose.
• Analyze the purity of the collected fraction using analytical HPLC.
• Evaporate the solvent from the pure fraction to obtain the final isolated compound.

Visualizations

The following diagrams illustrate the experimental workflow for the isolation of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Experimental workflow for the isolation of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Gradient elution profile for Rapid Preparative Chromatography (RPC).

References

• 1. researchgate.net [researchgate.net]

Synthesis of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose for Research Applications

Application Note and Detailed Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-O-galloyl-6-O-cinnamoyl-β-D-glucose is a complex natural product belonging to the class of hydrolyzable tannins. This class of compounds is of significant interest to the research community due to its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The unique structure of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose, featuring both a galloyl and a cinnamoyl moiety attached to a glucose core, suggests a potential for multifaceted biological interactions. This document provides a detailed protocol for the chemical synthesis of this compound for research purposes, enabling further investigation into its pharmacological properties and potential as a therapeutic agent. The synthesis strategy involves a multi-step process including the protection of the glucose hydroxyl groups, regioselective acylation, and subsequent deprotection to yield the final product.

Data Presentation

The biological activities of structurally related galloyl and cinnamoyl glucose derivatives are summarized in the table below. This data provides a reference for the potential bioactivity of the target compound.

Compound	Biological Activity	Target	IC50 Value (µM)
1,3,6-Tri-O-galloyl-β-D-glucose	Anti-inflammatory	Not specified	Not specified
Cinnamoyl glucoside derivatives (4e)	Antiproliferative	Murine melanoma B16-F10 cell line	17.38 ± 0.07
Cinnamoyl glucoside derivatives (4f)	Antiproliferative	Murine melanoma B16-F10 cell line	9.87 ± 0.09
Cinnamoyl glucoside derivatives (4g)	Antiproliferative	Murine melanoma B16-F10 cell line	9.69 ± 0.12
1,6-di-O-galloyl-β-D-glucopyranose	Antitumor	Human cancer K562, HL-60, HeLa cells	17.2 - 124.7
Acertannin (galloyl derivative)	α-glucosidase inhibition	α-glucosidase	88.42 ± 6.94
Maplexin E (galloyl derivative)	α-glucosidase inhibition	α-glucosidase	8.26 ± 0.37

Experimental Protocols

The synthesis of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose is a multi-step process that requires careful control of reaction conditions and purification of intermediates. The overall strategy involves the protection of the hydroxyl groups at the C2, C3, and C4 positions of glucose, followed by the regioselective introduction of the cinnamoyl group at the C6 position and the galloyl group at the C1 position. The final step is the removal of the protecting groups.

Materials and Methods

• D-glucose

• Acetic anhydride (B1165640)

• Pyridine

• HBr in acetic acid

• Cinnamic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Tri-O-acetyl-galloyl chloride

• Silver carbonate

• Sodium methoxide (B1231860) in methanol

• Dichloromethane (DCM)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

Synthesis Workflow

Caption: Proposed synthetic workflow for 1-O-galloyl-6-O-cinnamoyl-β-D-glucose.

Step 1: Protection of D-glucose

• Acetylation of D-glucose: D-glucose is per-acetylated to protect all hydroxyl groups.

  • Dissolve D-glucose in pyridine.

  • Add acetic anhydride dropwise at 0°C.

  • Stir the reaction mixture at room temperature overnight.

  • Pour the mixture into ice water and extract with ethyl acetate.

  • Wash the organic layer with HCl, saturated NaHCO₃, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain penta-O-acetyl-β-D-glucose.

Step 2: Preparation of Glycosyl Bromide

• Bromination of Penta-O-acetyl-β-D-glucose: The per-acetylated glucose is converted to the more reactive glycosyl bromide.

  • Dissolve penta-O-acetyl-β-D-glucose in dichloromethane.

  • Add a solution of HBr in acetic acid dropwise at 0°C.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Pour the mixture into ice water and extract with dichloromethane.

  • Wash the organic layer with cold water and saturated NaHCO₃.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide.

Step 3: Selective Protection of the Anomeric Position

• Koenigs-Knorr Glycosylation: The anomeric position is protected with a benzyl group, which can be selectively removed later.

  • Dissolve 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide and benzyl alcohol in dry dichloromethane.

  • Add silver carbonate and stir the mixture in the dark at room temperature for 24 hours.

  • Filter the reaction mixture through Celite and concentrate the filtrate.

  • Purify the residue by silica gel column chromatography (hexane/ethyl acetate gradient) to yield benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Step 4: Selective Deprotection of the C6 Hydroxyl Group

• Enzymatic Deacetylation: A lipase-catalyzed reaction is used for the regioselective removal of the acetyl group at the C6 position.

  • Dissolve benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in a suitable buffer (e.g., phosphate (B84403) buffer).

  • Add a lipase (B570770) (e.g., from Candida antarctica) and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the residue by silica gel column chromatography to obtain benzyl 2,3,4-tri-O-acetyl-β-D-glucopyranoside.

Step 5: Cinnamoylation of the C6 Hydroxyl Group

• Esterification with Cinnamic Acid: The free hydroxyl group at C6 is esterified with cinnamic acid.

  • Dissolve benzyl 2,3,4-tri-O-acetyl-β-D-glucopyranoside, cinnamic acid, and a catalytic amount of DMAP in dry dichloromethane.

  • Add DCC at 0°C and stir the reaction mixture at room temperature overnight.

  • Filter off the dicyclohexylurea precipitate.

  • Wash the filtrate with water, saturated NaHCO₃, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by silica gel column chromatography to yield benzyl 2,3,4-tri-O-acetyl-6-O-cinnamoyl-β-D-glucopyranoside.

Step 6: Deprotection of the Anomeric Benzyl Group

• Hydrogenolysis: The benzyl protecting group at the anomeric position is removed by catalytic hydrogenation.

  • Dissolve benzyl 2,3,4-tri-O-acetyl-6-O-cinnamoyl-β-D-glucopyranoside in ethyl acetate.

  • Add 10% Pd/C catalyst.

  • Stir the mixture under a hydrogen atmosphere at room temperature until the reaction is complete (monitored by TLC).

  • Filter the catalyst through Celite and concentrate the filtrate to obtain 2,3,4-tri-O-acetyl-6-O-cinnamoyl-β-D-glucose.

Step 7: Galloylation of the Anomeric Hydroxyl Group

• Esterification with Protected Galloyl Chloride: The free anomeric hydroxyl group is esterified with a protected galloyl chloride.

  • Dissolve 2,3,4-tri-O-acetyl-6-O-cinnamoyl-β-D-glucose and tri-O-acetyl-galloyl chloride in dry pyridine.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Pour the mixture into ice water and extract with ethyl acetate.

  • Wash the organic layer with HCl, saturated NaHCO₃, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by silica gel column chromatography to obtain 1-O-(tri-O-acetyl-galloyl)-2,3,4-tri-O-acetyl-6-O-cinnamoyl-β-D-glucose.

Step 8: Final Deprotection

• Zemplén Deacetylation: All acetyl protecting groups are removed under basic conditions.

  • Dissolve the protected compound in dry methanol.

  • Add a catalytic amount of sodium methoxide solution.

  • Stir the reaction mixture at room temperature and monitor by TLC.

  • Neutralize the reaction with an acidic ion-exchange resin.

  • Filter the resin and concentrate the filtrate.

  • Purify the final product by silica gel column chromatography to yield 1-O-galloyl-6-O-cinnamoyl-β-D-glucose.

Logical Relationship of Synthesis Steps

Caption: Logical flow of the synthetic strategy.

Conclusion

This document outlines a comprehensive protocol for the synthesis of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose. The described multi-step approach, involving strategic protection and regioselective acylation, provides a viable pathway for obtaining this complex natural product for research applications. The availability of a synthetic route will facilitate further studies to elucidate the biological activities and therapeutic potential of this compound. Researchers should have a strong background in organic synthesis to successfully execute this protocol. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Application Notes and Protocols for the HPLC-MS Analysis of 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a phenolic compound that has been isolated from medicinal plants such as Rheum palmatum. As a molecule combining gallic acid, cinnamic acid, and glucose moieties, its analysis is of interest for phytochemical profiling, quality control of herbal medicines, and investigation of its biological activities. This document provides detailed application notes and protocols for the analysis of 1-O-galloyl-6-O-cinnamoylglucose using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Physicochemical Properties

A summary of the key physicochemical properties of 1-O-galloyl-6-O-cinnamoylglucose is presented in Table 1.

Property	Value
Molecular Formula	C22H22O11
Monoisotopic Mass	462.1162 g/mol
[M-H]⁻ (m/z)	461.1087
CAS Number	115746-69-5

Experimental Protocols

Sample Preparation: Extraction of Phenolic Compounds from Plant Material

This protocol is suitable for the extraction of 1-O-galloyl-6-O-cinnamoylglucose and other phenolic compounds from plant matrices, such as the rhizomes of Rheum palmatum.

Materials:

• Dried and powdered plant material

• 80% Methanol in water (v/v)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

• HPLC vials

Procedure:

• Weigh 1.0 g of the powdered plant material into a centrifuge tube.

• Add 10 mL of 80% methanol.

• Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

• Place the tube in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for HPLC-MS analysis. For quantitative analysis, a dilution with the initial mobile phase composition may be necessary.

HPLC-MS Analysis

This protocol outlines the conditions for the separation and detection of 1-O-galloyl-6-O-cinnamoylglucose.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a mass spectrometer (e.g., Q-TOF or Triple Quadrupole) equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions: A summary of the HPLC parameters is provided in Table 2.

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	5-30% B over 20 minutes, followed by a wash and re-equilibration step
Flow Rate	0.3 mL/min
Column Temperature	30°C
Injection Volume	2-5 µL

Mass Spectrometry Conditions: A summary of the mass spectrometry parameters is provided in Table 3.

Parameter	Recommended Conditions
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0-4.0 kV
Drying Gas Temp.	300-350°C
Drying Gas Flow	8-12 L/min
Nebulizer Pressure	30-45 psi
Scan Range (Full Scan MS)	m/z 100-1000
MS/MS Fragmentation	Collision-Induced Dissociation (CID) with optimized collision energy

Data Presentation

Quantitative Data Summary

The expected mass spectrometric data for 1-O-galloyl-6-O-cinnamoylglucose in negative ion mode is summarized in Table 4. The deprotonated molecule [M-H]⁻ is expected at an m/z of approximately 461.1087.

Analyte	Precursor Ion [M-H]⁻ (m/z)	Major Product Ions (MS/MS) (m/z)
1-O-galloyl-6-O- cinnamoylglucose	461.1087	313.07, 299.05, 169.01, 147.04, 131.05

Visualizations

Experimental Workflow

The overall workflow for the analysis of 1-O-galloyl-6-O-cinnamoylglucose from a plant matrix is depicted in the following diagram.

Caption: Experimental workflow from sample preparation to data analysis.

Proposed Fragmentation Pathway

The fragmentation of the deprotonated 1-O-galloyl-6-O-cinnamoylglucose molecule ([M-H]⁻ at m/z 461.11) in the mass spectrometer is proposed to follow the pathways shown below. This involves the characteristic losses of the galloyl and cinnamoyl moieties, as well as the glucose unit.

Caption: Proposed MS/MS fragmentation pathway for 1-O-galloyl-6-O-cinnamoylglucose.

Application Note: ¹H and ¹³C NMR Characterization of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

1-O-galloyl-6-O-cinnamoyl-β-D-glucose is a complex natural product derivative belonging to the class of hydrolyzable tannins. These compounds are of significant interest in drug discovery and development due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The precise structural elucidation of such molecules is paramount for understanding their structure-activity relationships. NMR spectroscopy is the most powerful technique for the unambiguous determination of the chemical structure, including the stereochemistry and positions of acyl substitutions on the glucose core. This application note serves as a practical guide for researchers undertaking the NMR characterization of this, or structurally similar, acylated glycosides.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) in Hz for 1-O-galloyl-6-O-cinnamoyl-β-D-glucose. These predictions are based on known values for galloylated and cinnamoylated glucose derivatives. The numbering scheme for the glucose, galloyl, and cinnamoyl moieties is provided in Figure 1.

Figure 1. Chemical structure and numbering of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose.

Table 1: Predicted ¹H NMR Data (500 MHz, CD₃OD)

Position	Predicted δ (ppm)	Multiplicity	J (Hz)
Glucose Moiety
H-1	5.6 - 5.8	d	8.0 - 8.5
H-2	3.5 - 3.7	t	8.5 - 9.0
H-3	3.6 - 3.8	t	9.0 - 9.5
H-4	3.4 - 3.6	t	9.5 - 10.0
H-5	3.8 - 4.0	m
H-6a	4.3 - 4.5	dd	12.0, 2.0
H-6b	4.2 - 4.4	dd	12.0, 5.0
Galloyl Moiety
H-2', H-6'	7.0 - 7.2	s
Cinnamoyl Moiety
H-2'', H-6''	7.5 - 7.7	m
H-3'', H-5''	7.3 - 7.5	m
H-4''	7.3 - 7.5	m
H-α	6.4 - 6.6	d	16.0
H-β	7.6 - 7.8	d	16.0

Table 2: Predicted ¹³C NMR Data (125 MHz, CD₃OD)

Position	Predicted δ (ppm)
Glucose Moiety
C-1	94.0 - 96.0
C-2	73.0 - 75.0
C-3	76.0 - 78.0
C-4	70.0 - 72.0
C-5	74.0 - 76.0
C-6	64.0 - 66.0
Galloyl Moiety
C-1'	120.0 - 122.0
C-2', C-6'	109.0 - 111.0
C-3', C-5'	145.0 - 147.0
C-4'	139.0 - 141.0
C=O	166.0 - 168.0
Cinnamoyl Moiety
C-1''	135.0 - 137.0
C-2'', C-6''	129.0 - 131.0
C-3'', C-5''	129.0 - 131.0
C-4''	130.0 - 132.0
C-α	118.0 - 120.0
C-β	145.0 - 147.0
C=O	167.0 - 169.0

Experimental Protocols

The following protocols are generalized for the NMR analysis of acylated glycosides and should be optimized for the specific instrument and sample.

Sample Preparation

• Sample Purity: Ensure the sample is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved using techniques such as High-Performance Liquid Chromatography (HPLC) or column chromatography.

• Sample Quantity: Weigh 5-10 mg of the purified 1-O-galloyl-6-O-cinnamoyl-β-D-glucose.

• Solvent Selection: Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent. Methanol-d₄ (CD₃OD) is a common choice for dissolving polar glycosides and for observing exchangeable hydroxyl protons. Other potential solvents include DMSO-d₆ or acetone-d₆.[1]

• Sample Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution and sensitivity.[1]

1D ¹H NMR:

• Purpose: To determine the chemical shifts, multiplicities, and coupling constants of all protons.

• Typical Parameters:

  • Pulse sequence: zg30

  • Spectral width: 12-15 ppm

  • Acquisition time: 2-4 s

  • Relaxation delay: 2 s

  • Number of scans: 16-64

1D ¹³C NMR:

• Purpose: To identify all unique carbon signals.

• Typical Parameters:

  • Pulse sequence: zgpg30 (proton-decoupled)

  • Spectral width: 200-220 ppm

  • Acquisition time: 1-2 s

  • Relaxation delay: 2-5 s

  • Number of scans: 1024-4096 (or more, depending on sample concentration)

2D NMR Experiments (for full structural assignment):

• ¹H-¹H COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same spin system (e.g., within the glucose ring).

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is crucial for confirming the attachment points of the galloyl and cinnamoyl groups to the glucose core.

• TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system, which is particularly useful for assigning all the protons of the glucose moiety starting from the anomeric proton.

Potential Signaling Pathway and Experimental Workflow

The galloyl moiety of the title compound is derived from gallic acid, which is known to possess anti-inflammatory properties. One of the key signaling pathways implicated in inflammation is the NF-κB pathway. Gallic acid has been shown to inhibit this pathway, thereby reducing the expression of pro-inflammatory cytokines.[1][2][3]

References

• 1. Gallic acid: Pharmacological activities and molecular mechanisms involved in inflammation-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gallic acid improved inflammation via NF-κB pathway in TNBS-induced ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Cell-Based Assays for 1-O-galloyl-6-O-cinnamoylglucose Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a natural polyphenolic compound.[1][2][3] While specific biological activities of this exact compound are not extensively documented in publicly available literature, its structural motifs—a galloyl group and a cinnamoyl group attached to a glucose core—suggest potential antioxidant, anti-inflammatory, and cytotoxic activities. Galloyl derivatives are known for their potent radical scavenging properties, and cinnamoyl moieties can contribute to anti-inflammatory effects.[4][5][6][7]

These application notes provide a comprehensive guide to developing and implementing cell-based assays to investigate the bioactivity of 1-O-galloyl-6-O-cinnamoylglucose. The protocols outlined below are foundational methods for assessing cytotoxicity, antioxidant potential, and anti-inflammatory effects, which are key areas of investigation for novel polyphenolic compounds in drug discovery.[8][9]

Cytotoxicity Assessment

Prior to evaluating specific biological activities, it is crucial to determine the cytotoxic profile of 1-O-galloyl-6-O-cinnamoylglucose to identify a non-toxic concentration range for subsequent assays.[10] The MTT assay is a widely used colorimetric method to assess cell viability.[11]

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[11] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product, the amount of which is proportional to the number of living cells.[11]

Experimental Protocol:

• Cell Seeding: Plate cells (e.g., HeLa, HepG2, or a cell line relevant to the intended therapeutic area) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a stock solution of 1-O-galloyl-6-O-cinnamoylglucose in a suitable solvent (e.g., DMSO) and create a serial dilution in cell culture medium to achieve the desired final concentrations. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO without the compound) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Data Presentation:

Concentration (µM)	Absorbance (570 nm)	% Cell Viability
Vehicle Control	[Value]	100%
Concentration 1	[Value]	[Value]%
Concentration 2	[Value]	[Value]%
...	...	...
Positive Control	[Value]	[Value]%

Anti-inflammatory Activity Assays

Chronic inflammation is implicated in numerous diseases.[12] Natural compounds are often screened for their ability to modulate key inflammatory signaling pathways such as the NF-κB and MAPK pathways.[12][13][14]

NF-κB Signaling Pathway Activation Assay

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of pro-inflammatory genes.[13] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[15] Upon stimulation by inflammatory signals (e.g., TNF-α or LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription.[15][16]

Experimental Protocol (Reporter Gene Assay):

• Cell Transfection: Co-transfect a cell line (e.g., HEK293T) with an NF-κB-responsive luciferase reporter plasmid and a constitutively expressing Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.[15][17]

• Cell Seeding: After 24 hours, seed the transfected cells into a 96-well plate.

• Compound Pre-treatment: Treat the cells with various non-toxic concentrations of 1-O-galloyl-6-O-cinnamoylglucose for 1-2 hours.

• Inflammatory Stimulation: Induce NF-κB activation by adding an inflammatory stimulus like TNF-α (10 ng/mL) or LPS (1 µg/mL) to the wells. Include an unstimulated control and a stimulated vehicle control.

• Incubation: Incubate the plate for 6-8 hours at 37°C.

• Luciferase Assay: Measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold induction of NF-κB activity relative to the unstimulated control and determine the percentage of inhibition by the compound compared to the stimulated vehicle control.

Data Presentation:

Treatment	Normalized Luciferase Activity	% Inhibition of NF-κB Activation
Unstimulated Control	[Value]	N/A
Stimulated Vehicle	[Value]	0%
Compound Conc. 1	[Value]	[Value]%
Compound Conc. 2	[Value]	[Value]%
...	...	...

Signaling Pathway Diagram:

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 3. Page loading... [wap.guidechem.com]
• 4. mdpi.com [mdpi.com]
• 5. Antioxidative and Anti-Inflammatory Activities of Galloyl Derivatives and Antidiabetic Activities of Acer ginnala - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of Galloyl Antioxidant for Dispersed and Bulk Oils through Incorporation of Branched Phytol Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]
• 9. nuvisan.com [nuvisan.com]
• 10. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. Anti-inflammatory activity of natural dietary flavonoids - Food & Function (RSC Publishing) [pubs.rsc.org]
• 13. raybiotech.com [raybiotech.com]
• 14. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. biocompare.com [biocompare.com]

In Vivo Experimental Models for 1-O-galloyl-6-O-cinnamoylglucose Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a natural polyphenolic compound of interest for its potential therapeutic properties. While extensive in vivo research on this specific molecule is limited in publicly available literature, this document provides detailed application notes and generalized experimental protocols for evaluating its anti-inflammatory, anti-diabetic (anti-obesity and anti-hyperglycemic), and anti-cancer activities in rodent models. The methodologies outlined below are based on established in vivo assays for similar compounds, such as gallotannins and other polyphenols, and serve as a comprehensive guide for researchers initiating in vivo studies with 1-O-galloyl-6-O-cinnamoylglucose. It is crucial to note that specific parameters such as optimal dosage, administration route, and treatment duration for 1-O-galloyl-6-O-cinnamoylglucose will require empirical determination.

I. Anti-Inflammatory Activity

Application Note:

The carrageenan-induced paw edema model in rats is a widely used and well-established acute inflammatory model to assess the efficacy of potential anti-inflammatory agents.[1][2][3][4][5] This model mimics the hallmarks of acute inflammation, including edema, and is valuable for screening compounds that may inhibit inflammatory mediators.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

1. Animals:

• Male Wistar or Sprague-Dawley rats (180-220 g).

• Acclimatize animals for at least one week before the experiment.

• House animals in standard laboratory conditions with free access to food and water.

2. Materials:

• 1-O-galloyl-6-O-cinnamoylglucose

• Vehicle (e.g., 0.5% carboxymethylcellulose in saline)

• Positive control: Indomethacin (10 mg/kg) or Diclofenac sodium (10 mg/kg)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer or digital calipers

3. Procedure:

• Fast the rats overnight before the experiment.

• Divide the animals into the following groups (n=6-8 per group):

  • Group I: Vehicle control

  • Group II: 1-O-galloyl-6-O-cinnamoylglucose (Dose 1, e.g., 25 mg/kg)

  • Group III: 1-O-galloyl-6-O-cinnamoylglucose (Dose 2, e.g., 50 mg/kg)

  • Group IV: 1-O-galloyl-6-O-cinnamoylglucose (Dose 3, e.g., 100 mg/kg)

  • Group V: Positive control (e.g., Indomethacin 10 mg/kg)

• Administer the vehicle, 1-O-galloyl-6-O-cinnamoylglucose, or positive control orally via gavage.[6][7][8][9][10]

• One hour after treatment, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume or thickness immediately before carrageenan injection (0 h) and at 1, 2, 3, 4, and 5 hours post-injection using a plethysmometer or digital calipers.[2]

4. Data Analysis:

• Calculate the percentage of edema inhibition using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average paw volume/thickness in the control group and Vt is the average paw volume/thickness in the treated group.

• Analyze data using one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's test).

Hypothetical Quantitative Data:

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h (± SEM)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.06	-
1-O-galloyl-6-O-cinnamoylglucose	25	0.62 ± 0.05*	27.1
1-O-galloyl-6-O-cinnamoylglucose	50	0.45 ± 0.04	47.1
1-O-galloyl-6-O-cinnamoylglucose	100	0.31 ± 0.03	63.5
Indomethacin	10	0.25 ± 0.02**	70.6

*p<0.05, **p<0.01 compared to vehicle control.

Experimental Workflow Diagram:

Workflow for Carrageenan-Induced Paw Edema Model.

II. Anti-Diabetic Activity

A. Anti-Obesity Effects in a Diet-Induced Obesity (DIO) Model

Application Note:

The diet-induced obesity (DIO) model in mice is a relevant preclinical model to study obesity and associated metabolic disorders, as it mimics the development of obesity in humans due to the consumption of a high-fat diet.[11][12][13][14][15] This model is suitable for evaluating the potential of 1-O-galloyl-6-O-cinnamoylglucose to prevent or treat obesity and its complications.

Experimental Protocol: Diet-Induced Obesity in Mice

1. Animals:

• Male C57BL/6J mice (4-6 weeks old).

• Acclimatize animals for one week on a standard chow diet.

2. Diets:

• Control Diet: Low-fat diet (LFD; e.g., 10% kcal from fat).

• High-Fat Diet (HFD; e.g., 45-60% kcal from fat).

3. Procedure:

• Divide the animals into the following groups (n=8-10 per group):

  • Group I: LFD + Vehicle

  • Group II: HFD + Vehicle

  • Group III: HFD + 1-O-galloyl-6-O-cinnamoylglucose (Dose 1, e.g., 25 mg/kg/day)

  • Group IV: HFD + 1-O-galloyl-6-O-cinnamoylglucose (Dose 2, e.g., 50 mg/kg/day)

  • Group V: HFD + Positive control (e.g., Orlistat 10 mg/kg/day)

• Feed the respective diets for a period of 8-12 weeks to induce obesity in the HFD groups.

• Administer the vehicle, 1-O-galloyl-6-O-cinnamoylglucose, or positive control daily via oral gavage.

• Monitor body weight and food intake weekly.

• At the end of the study, fast the animals overnight and collect blood samples for biochemical analysis (glucose, insulin (B600854), lipids).

• Euthanize the animals and collect and weigh adipose tissue (e.g., epididymal, perirenal) and liver.

4. Data Analysis:

• Analyze changes in body weight, food intake, and tissue weights using two-way ANOVA with repeated measures or one-way ANOVA.

• Analyze biochemical parameters using one-way ANOVA followed by a suitable post-hoc test.

Hypothetical Quantitative Data:

Treatment Group	Diet	Final Body Weight (g ± SEM)	Epididymal Fat Weight (g ± SEM)	Serum Glucose (mg/dL ± SEM)
LFD + Vehicle	LFD	28.5 ± 1.2	0.8 ± 0.1	110 ± 5
HFD + Vehicle	HFD	45.2 ± 2.1	2.5 ± 0.3	155 ± 8
HFD + Compound (25 mg/kg)	HFD	40.1 ± 1.9	2.0 ± 0.2	138 ± 7*
HFD + Compound (50 mg/kg)	HFD	36.8 ± 1.5	1.6 ± 0.2	125 ± 6
HFD + Orlistat (10 mg/kg)	HFD	35.5 ± 1.4	1.4 ± 0.1	120 ± 5

*p<0.05, **p<0.01 compared to HFD + Vehicle group.

Experimental Workflow Diagram:

Workflow for Diet-Induced Obesity Model.

B. Anti-Hyperglycemic Effects in a Streptozotocin (B1681764) (STZ)-Induced Diabetic Model

Application Note:

The streptozotocin (STZ)-induced diabetes model is a widely used model for type 1 and, with modifications, type 2 diabetes.[16][17][18][19][20] STZ is a chemical that is toxic to the insulin-producing beta cells of the pancreas. This model is useful for evaluating the hypoglycemic effects of potential anti-diabetic compounds.

Experimental Protocol: STZ-Induced Diabetes in Mice

1. Animals:

• Male C57BL/6J or BALB/c mice (8-10 weeks old).

• Acclimatize animals for one week.

2. Materials:

• Streptozotocin (STZ)

• Citrate (B86180) buffer (0.1 M, pH 4.5)

• 1-O-galloyl-6-O-cinnamoylglucose

• Vehicle (e.g., water or saline)

• Positive control: Glibenclamide (5 mg/kg) or Metformin (150 mg/kg)

• Glucometer and test strips

3. Procedure:

• Fast the mice for 4-6 hours.

• Induce diabetes by a single intraperitoneal (i.p.) injection of STZ (e.g., 150 mg/kg) freshly dissolved in cold citrate buffer.[17]

• Provide 5% glucose water for the first 24 hours after STZ injection to prevent initial hypoglycemia.

• After 72 hours, measure fasting blood glucose levels. Mice with fasting blood glucose >250 mg/dL are considered diabetic and included in the study.

• Divide the diabetic mice into the following groups (n=6-8 per group):

  • Group I: Diabetic control + Vehicle

  • Group II: Diabetic + 1-O-galloyl-6-O-cinnamoylglucose (Dose 1, e.g., 25 mg/kg/day)

  • Group III: Diabetic + 1-O-galloyl-6-O-cinnamoylglucose (Dose 2, e.g., 50 mg/kg/day)

  • Group IV: Diabetic + Positive control

• Administer the vehicle, compound, or positive control daily via oral gavage for a specified period (e.g., 14-28 days).

• Monitor fasting blood glucose levels and body weight at regular intervals.

• At the end of the study, an oral glucose tolerance test (OGTT) can be performed.

4. Data Analysis:

• Analyze the changes in fasting blood glucose and body weight using two-way ANOVA with repeated measures.

• Analyze the OGTT data by calculating the area under the curve (AUC) and comparing between groups using one-way ANOVA.

Hypothetical Quantitative Data:

Treatment Group	Dose (mg/kg)	Fasting Blood Glucose (mg/dL ± SEM) - Day 14
Diabetic Control	-	450 ± 25
Diabetic + Compound (25 mg/kg)	25	320 ± 20
Diabetic + Compound (50 mg/kg)	50	210 ± 18
Diabetic + Glibenclamide	5	180 ± 15**

*p<0.05, **p<0.01 compared to Diabetic Control group.

Experimental Workflow Diagram:

Workflow for STZ-Induced Diabetes Model.

III. Anti-Cancer Activity

Application Note:

The subcutaneous xenograft model in immunodeficient mice is a cornerstone of in vivo cancer research, allowing for the evaluation of the anti-tumor efficacy of novel compounds on human cancer cell lines.[21][22][23][24][25] This model is suitable for assessing the potential of 1-O-galloyl-6-O-cinnamoylglucose to inhibit tumor growth.

Experimental Protocol: Subcutaneous Tumor Xenograft Model

1. Animals:

• Immunodeficient mice (e.g., BALB/c nude or NOD/SCID), 4-6 weeks old.

• Acclimatize animals for at least one week.

2. Cell Line:

• A suitable human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

• Culture cells in appropriate media and ensure they are in the logarithmic growth phase and have high viability before injection.

3. Procedure:

• Harvest and resuspend the cancer cells in a sterile, serum-free medium or PBS at a concentration of 1-5 x 10^7 cells/mL. The cell suspension may be mixed 1:1 with Matrigel to enhance tumor take rate.[24]

• Inject 100-200 µL of the cell suspension subcutaneously into the flank of each mouse.

• Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment groups (n=8-10 per group):

  • Group I: Vehicle control

  • Group II: 1-O-galloyl-6-O-cinnamoylglucose (Dose 1)

  • Group III: 1-O-galloyl-6-O-cinnamoylglucose (Dose 2)

  • Group IV: Positive control (a standard chemotherapeutic agent for the specific cancer type)

• Administer treatments via a predetermined route (e.g., oral gavage, intraperitoneal injection) and schedule (e.g., daily, every other day).

• Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: Volume = (width)² x length / 2.[21]

• Monitor body weight and clinical signs of toxicity.

• Euthanize the mice when tumors reach a predetermined size (e.g., 1500 mm³) or at the end of the study period.

• Excise and weigh the tumors.

4. Data Analysis:

• Analyze tumor growth curves using two-way ANOVA with repeated measures.

• Compare final tumor weights between groups using one-way ANOVA.

Hypothetical Quantitative Data:

Treatment Group	Dose	Mean Final Tumor Volume (mm³ ± SEM)	% Tumor Growth Inhibition
Vehicle Control	-	1250 ± 150	-
Compound (Dose 1)	e.g., 50 mg/kg	850 ± 120*	32.0
Compound (Dose 2)	e.g., 100 mg/kg	550 ± 90	56.0
Positive Control	Varies	300 ± 60	76.0

*p<0.05, **p<0.01 compared to Vehicle Control group.

Experimental Workflow Diagram:

Workflow for Subcutaneous Xenograft Model.

IV. Signaling Pathway Analysis

Application Note:

Based on studies of related polyphenolic compounds, 1-O-galloyl-6-O-cinnamoylglucose may exert its therapeutic effects by modulating key signaling pathways involved in inflammation, metabolism, and cancer. For instance, in inflammation, it may inhibit the NF-κB pathway. In diabetes, it could potentially activate the insulin signaling pathway. In cancer, it might induce apoptosis via the p53 pathway. The following diagram illustrates a hypothetical signaling pathway that could be investigated.

Hypothetical Signaling Pathway Diagram:

Hypothetical Signaling Pathways Modulated by 1-O-galloyl-6-O-cinnamoylglucose.

References

• 1. Carrageenan induced rat paw edema method: Significance and symbolism [wisdomlib.org]
• 2. inotiv.com [inotiv.com]
• 3. Rat paw edema method: Significance and symbolism [wisdomlib.org]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iacuc.wsu.edu [iacuc.wsu.edu]
• 7. ouv.vt.edu [ouv.vt.edu]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. instechlabs.com [instechlabs.com]
• 10. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Mouse Model of Diet-Induced Obesity Resembling Most Features of Human Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 13. Animal Models of Obesity - Creative Animodel [creative-animodel.com]
• 14. A systematic review on different models of inducing obesity in animals: Advantages and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Classic Diet-Induced Obese Mouse Model is Still Enabling Breakthroughs in Drug Discovery for Metabolic Diseases | Taconic Biosciences [taconic.com]
• 16. Streptozotocin-Induced Diabetic Models in Mice and Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Simplified Streptozotocin-Induced Diabetes Model in Nude Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ndineuroscience.com [ndineuroscience.com]
• 19. Streptozotocin (STZ)-Induced Diabetic Mice [bio-protocol.org]
• 20. researchgate.net [researchgate.net]
• 21. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 22. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Tumorigenicity Assay in Nude Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. yeasenbio.com [yeasenbio.com]
• 25. Animal modeling-nude mouse tumor model-ELK Biotechnology CO.,Ltd. [elkbiotech.com]

High-Speed Counter-Current Chromatography: A Robust Platform for Gallotannin Purification

Application Notes and Protocols for Researchers and Drug Development Professionals

High-Speed Counter-Current Chromatography (HSCCC) has emerged as an efficient and reliable liquid-liquid partition chromatography technique for the purification of gallotannins from complex natural extracts. This support-free chromatographic method circumvents issues common to traditional solid-phase chromatography, such as irreversible sample adsorption and sample degradation, making it an ideal choice for the isolation of delicate and bioactive compounds like gallotannins.[1][2][3] The all-liquid nature of HSCCC allows for high sample loading capacity and scalability, which are critical for drug development and large-scale production.[1]

Principle of HSCCC in Gallotannin Purification

HSCCC operates on the principle of partitioning solutes between two immiscible liquid phases.[1] A coiled column is subjected to a strong centrifugal force field, which retains the stationary liquid phase while the mobile liquid phase is pumped through it. The continuous partitioning of the gallotannins between the two phases, based on their respective partition coefficients (K), leads to their separation. This technique offers significant advantages, including high recovery rates and the ability to handle crude extracts with minimal pre-purification.[1]

Experimental Protocols

Sample Preparation: Crude Gallotannin Extract

Prior to HSCCC purification, a crude extract rich in gallotannins is typically prepared. A common method involves the following steps:

• Degreasing: If the source material is rich in lipids (e.g., seeds), a pre-extraction with a non-polar solvent like n-hexane is performed to remove fats that could interfere with the separation.[4]

• Extraction: The defatted material is then extracted with an aqueous organic solvent, such as 80% (v/v) acetone (B3395972) or a mixture of ethanol (B145695) and water, to isolate the phenolic compounds, including gallotannins.[4][5]

• Preliminary Purification (Optional): The crude extract can be further enriched using techniques like macroporous resin adsorption, gel filtration (e.g., Sephadex LH-20), or solvent partitioning (e.g., with ethyl acetate) to remove non-target compounds and concentrate the gallotannin fraction.[1][4][6]

Selection of the Two-Phase Solvent System

The selection of an appropriate two-phase solvent system is the most critical step for a successful HSCCC separation. The ideal system should provide a suitable partition coefficient (K) for the target gallotannins, typically in the range of 0.5 to 2.0.[7] A common and versatile solvent system for the separation of tannins is the n-hexane-ethyl acetate-methanol-water (HEMWat) system.[2] The ratios are adjusted based on the polarity of the target gallotannins.

Example Solvent Systems for Tannin and Phenolic Compound Purification:

Solvent System Composition (v/v/v/v)	Target Compounds	Reference
n-hexane/ethyl acetate/methanol/water (0.5:5:1:5)	Gallotannins (degree of galloylation dependent)	[4]
n-hexane/ethyl acetate/methanol/water (3:5:4:5)	Phenolic compounds	[1]
n-hexane/ethyl acetate/water (3:17:20)	Phenolic compounds from persimmon tannin	[8]
ethyl acetate/methanol/water (50:1:50)	Phenolic compounds from persimmon tannin	[8]
ethyl acetate/n-butanol/water (4:1:5)	Flavonoids	[3]
tert-butyl methyl ether/n-butanol/acetonitrile/water (2:2:1:5) with trifluoroacetic acid	Anthocyanins	[9]

HSCCC Operation Protocol

• System Preparation: The selected two-phase solvent system is thoroughly mixed in a separatory funnel and allowed to equilibrate at room temperature. The two phases are then separated.

• Column Filling: The coiled column of the HSCCC instrument is first entirely filled with the stationary phase (typically the upper phase for head-to-tail elution or the lower phase for tail-to-head elution).

• Equilibration: The apparatus is rotated at a set speed (e.g., 850-900 rpm), and the mobile phase is pumped through the column at a specific flow rate (e.g., 2.0 mL/min) until hydrodynamic equilibrium is established and the mobile phase elutes from the column outlet.[7][10]

• Sample Injection: The crude gallotannin extract, dissolved in a small volume of the solvent mixture, is injected into the sample loop.

• Elution and Fraction Collection: The mobile phase is continuously pumped through the column, and the effluent is monitored using a UV-Vis detector (e.g., at 280 nm).[10] Fractions are collected at regular intervals.

• Stationary Phase Retention: After the separation is complete, the volume of the stationary phase retained in the column is measured to calculate the retention percentage, which should ideally be above 40% for good separation efficiency.[3][10]

Quantitative Data Summary

The following table summarizes representative quantitative data from HSCCC purification of various phenolic compounds, demonstrating the efficiency of the technique.

Sample	Amount Loaded (mg)	Compound(s) Purified	Yield (mg)	Purity (%)	Recovery (%)	Reference
Crude Extract	100	HSAF	42	97.6	91.7	[1]
Persimmon Tannin Depolymerization Products	150	Gallic acid	4.7	>95.0	N/A	[8]
Methyl gallate	44.2	>95.0	N/A	[8]
A-type EGCG dimer	5.9	>95.0	N/A	[8]
Barley Seedlings Crude Extract	100	Lutonarin	24	>98	N/A	[11]
Saponarin	14	>98	N/A	[11]
Withanolide Mixture	200	Aurelianolide A	78.9	>95.0	N/A	[2]
Aurelianolide B	54.3	>88.5	N/A	[2]

Visualizing the Workflow

// Edge styles edge [color="#4285F4", arrowhead=normal]; } dot Caption: Workflow for Gallotannin Purification using HSCCC.

// Invisible nodes for positioning p1 [shape=point, style=invis]; p2 [shape=point, style=invis]; p3 [shape=point, style=invis];

// Positioning within the column record column:f1 -> p1 [style=invis]; column:f2 -> p2 [style=invis]; p1 -> p2 [style=invis];

// Positioning molecules {rank=same; A; p1;} {rank=same; B; p2;}

// Edges edge [color="#5F6368", arrowhead=normal, dir=both, arrowtail=normal, style=dashed, constraint=false]; A -> B [label=" K = [Analyte]SP / [Analyte]MP\nKA > KB", fontcolor="#202124", fontsize=8];

edge [color="#4285F4", arrowhead=normal, style=solid, constraint=true]; column:f2 -> elution; } dot Caption: Principle of HSCCC Separation based on Partition Coefficient (K).

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Purification of Flavonoids from Mulberry Leaves via High-Speed Counter-Current Chromatography | MDPI [mdpi.com]
• 4. Frontiers | Recognition of Gallotannins and the Physiological Activities: From Chemical View [frontiersin.org]
• 5. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Separation and purification of anthocyanins by high-speed countercurrent chromatography and screening for antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Quantification of 1-O-galloyl-6-O-cinnamoylglucose in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of 1-O-galloyl-6-O-cinnamoylglucose in plant extracts using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This compound, a gallotannin, is of interest for its potential bioactivities. The described methodology offers a selective and sensitive approach for its determination in complex matrices such as plant extracts, particularly from species like Rheum palmatum (rhubarb), where its presence has been reported.[1][2] This document outlines procedures for sample preparation, chromatographic separation, and mass spectrometric detection, along with a summary of quantitative data for related compounds to serve as a reference.

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a natural phenolic compound belonging to the class of hydrolyzable tannins. It is characterized by a glucose core esterified with both gallic acid and cinnamic acid. Such compounds are investigated for their diverse pharmacological effects. Accurate quantification in plant materials is crucial for quality control, standardization of herbal products, and further pharmacological research. This document provides a robust and detailed methodology to enable researchers to quantify this specific metabolite in various plant samples.

Experimental Protocols

Sample Preparation: Solid-Liquid Extraction

This protocol is designed to efficiently extract polar phenolic compounds, including 1-O-galloyl-6-O-cinnamoylglucose, from dried plant material.

Materials:

• Dried and powdered plant material (e.g., rhizomes of Rheum palmatum)

• 80% Methanol (B129727) (HPLC grade)

• Deionized water

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm Syringe filters (PTFE or Nylon)

• HPLC vials

Procedure:

• Weigh 1.0 g of the powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol.

• Vortex for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath at 40°C for 30 minutes to enhance extraction efficiency.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction process (steps 2-6) on the plant residue to ensure complete extraction and combine the supernatants.

• Evaporate the combined supernatant to dryness under reduced pressure using a rotary evaporator.

• Reconstitute the dried extract in 5 mL of 50% methanol.

• Filter the reconstituted extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

Diagram of the Sample Preparation Workflow:

Caption: Workflow for the extraction of 1-O-galloyl-6-O-cinnamoylglucose.

UPLC-MS/MS Quantification

This method utilizes a reversed-phase UPLC system for separation, coupled with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for selective and sensitive quantification.

Instrumentation:

• UPLC system with a binary pump, autosampler, and column oven.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  12.0	50	50
  15.0	5	95
  17.0	5	95
  17.1	95	5

  | 20.0 | 95 | 5 |

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

• MRM Transitions (Proposed):

  • Analyte: 1-O-galloyl-6-O-cinnamoylglucose (Molecular Weight: 462.4 g/mol )[3]

  • Precursor Ion [M-H]⁻: m/z 461.1

  • Product Ion 1 (Quantifier): m/z 169.0 (Gallic acid fragment)

  • Product Ion 2 (Qualifier): m/z 313.0 (Glucose-cinnamoyl fragment)

  • Note: These transitions are proposed based on the structure and may require optimization.

Diagram of the Analytical Workflow:

Caption: UPLC-MS/MS analytical workflow for quantification.

Calibration and Quantification

• Stock Solution: Prepare a 1 mg/mL stock solution of 1-O-galloyl-6-O-cinnamoylglucose reference standard in methanol. Reference standards are commercially available.[2][3]

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with 50% methanol to achieve a concentration range of 1-500 ng/mL.

• Calibration Curve: Inject the working standards and construct a calibration curve by plotting the peak area against the concentration.

• Quantification: Inject the prepared plant extract samples. Determine the concentration of 1-O-galloyl-6-O-cinnamoylglucose in the samples by interpolating their peak areas from the calibration curve. The final concentration in the plant material should be calculated back based on the initial weight and dilution factors.

Data Presentation

While quantitative data for 1-O-galloyl-6-O-cinnamoylglucose is not extensively available in the literature, the table below summarizes reported concentrations of a related and structurally similar compound, penta-O-galloyl-β-D-glucose (PGG), in various traditional Chinese medicines to provide a reference for expected concentration ranges of gallotannins.

Table 1: Concentration of Penta-O-galloyl-β-D-glucose (PGG) in Various Plant Materials.

Plant Material	Family	Part Used	PGG Concentration (mg/g)	Reference
Paeonia suffruticosa (Moutan Cortex)	Paeoniaceae	Root Bark	1.0 - 10.0+	[4]
Paeonia lactiflora (Radix Paeoniae Rubra)	Paeoniaceae	Root	1.0 - 10.0+	[4]
Paeonia lactiflora (Radix Paeoniae Alba)	Paeoniaceae	Root	1.0 - 10.0+	[4]
Rhus chinensis (Galla Chinensis)	Anacardiaceae	Gall	> 10.0	[5]

Note: The concentrations are indicative and can vary based on plant origin, harvesting time, and processing methods.

Conclusion

The UPLC-MS/MS method detailed in this application note provides a selective, sensitive, and reliable approach for the quantification of 1-O-galloyl-6-O-cinnamoylglucose in plant extracts. The provided protocols for sample preparation and analysis are robust and can be adapted for various plant matrices. This methodology will be a valuable tool for researchers in natural product chemistry, pharmacology, and quality control of herbal medicines. Further validation of the method in the user's laboratory is recommended to ensure optimal performance.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. [Determination of 1, 2, 3, 4, 6-penta-O-galloyl-D-glucose in forty four kinds of Chinese traditional medicines by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for DPPH Radical Scavenging Assay with Galloyl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely used and straightforward method for evaluating the antioxidant capacity of various compounds.[1][2][3] This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[4][5] The reduction of the DPPH radical is accompanied by a color change from deep purple to a light yellow, which can be quantified spectrophotometrically by measuring the decrease in absorbance at approximately 517 nm.[1][2][4] This application note provides a detailed protocol for assessing the radical scavenging activity of galloyl esters, a class of phenolic compounds known for their significant antioxidant properties.

Principle of the Assay

The DPPH radical is a stable free radical that accepts a hydrogen atom or an electron from an antioxidant compound (AH) to become a stable diamagnetic molecule (DPPH-H). The reaction is as follows:

DPPH• (purple) + AH → DPPH-H (yellow) + A•

The degree of discoloration indicates the scavenging potential of the antioxidant compound. The results are often expressed as the percentage of DPPH radical scavenging activity or as the concentration of the antioxidant required to scavenge 50% of the DPPH radicals (IC50 value). A lower IC50 value signifies a higher antioxidant capacity.

Data Presentation: Antioxidant Activity of Galloyl Esters

The following table summarizes the 50% effective concentration (EC50) values for the DPPH radical scavenging activity of various galloyl esters and standard antioxidants. Lower EC50 values indicate greater antioxidant activity.

Compound	EC50 (mM)	Reference
Gallic Acid (GA)	0.206	[6]
Galloyl Phytol (GP)	0.256	[6]
Galloyl Phytanol (GPa)	0.262	[6]
Galloyl Eicosanol (GE)	0.263	[6]
Tert-Butylhydroquinone (TBHQ)	0.431	[6]
Butylated Hydroxyanisole (BHA)	0.621	[6]
Butylated Hydroxytoluene (BHT)	0.956	[6]

Experimental Protocol

This protocol is designed for a 96-well microplate format, which is suitable for screening multiple samples and concentrations.

Materials and Reagents

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Galloyl esters (test samples)

• Methanol (B129727) or Ethanol (B145695) (spectrophotometric grade)[2][7]

• Positive control (e.g., Gallic acid, Ascorbic acid, or Trolox)[2][8]

• 96-well microplates[4]

• Microplate reader capable of measuring absorbance at 517 nm[1][4]

• Pipettes and tips

• Vortex mixer

• Analytical balance

Preparation of Solutions

• DPPH Stock Solution (0.5 mM):

  • Accurately weigh 19.7 mg of DPPH powder.

  • Dissolve it in 100 mL of methanol or ethanol in a volumetric flask.

  • Store the solution in an amber bottle at 4°C to protect it from light.[2]

• DPPH Working Solution (0.1 mM):

  • Dilute the DPPH stock solution with methanol or ethanol to obtain a final concentration of 0.1 mM.[2]

  • The absorbance of the working solution at 517 nm should be approximately 1.0 ± 0.1.

• Test Sample Stock Solutions:

  • Prepare a stock solution of each galloyl ester in methanol or ethanol at a concentration of 1 mg/mL.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations for testing (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

• Positive Control Solution:

  • Prepare a stock solution of the positive control (e.g., gallic acid) in methanol or ethanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions in the same manner as the test samples.

Assay Procedure

• Plate Setup:

  • Add 100 µL of the DPPH working solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of the test samples, positive control, or blank (methanol or ethanol) to the respective wells.

  • The final volume in each well will be 200 µL.

  • Control: 100 µL DPPH working solution + 100 µL solvent (methanol/ethanol).

  • Blank: 100 µL solvent + 100 µL solvent.

  • Sample: 100 µL DPPH working solution + 100 µL sample solution.

• Incubation:

  • Shake the plate gently to ensure thorough mixing.

  • Incubate the plate in the dark at room temperature for 30 minutes.[2][6][8]

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[1][2][4]

Calculation of Results

• Percentage of DPPH Radical Scavenging Activity: Calculate the percentage of inhibition using the following formula:

  Where:

  • Abs_control is the absorbance of the control (DPPH solution without the sample).

  • Abs_sample is the absorbance of the sample with the DPPH solution.

• IC50 Value Determination:

  • Plot the percentage of inhibition against the corresponding sample concentrations.

  • The IC50 value is the concentration of the sample that causes 50% inhibition of the DPPH radical. This can be determined by linear regression analysis.

Visualizations

Experimental Workflow

Caption: Workflow for the DPPH Radical Scavenging Assay.

DPPH Radical Scavenging Mechanism

Caption: Reaction of DPPH radical with a galloyl ester.

References

• 1. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. mdpi.com [mdpi.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Development of Galloyl Antioxidant for Dispersed and Bulk Oils through Incorporation of Branched Phytol Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of antioxidant activity by DPPH assay [bio-protocol.org]

Measuring Nitric Oxide Inhibition by 1-O-galloyl-6-O-cinnamoylglucose: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the inhibitory effect of 1-O-galloyl-6-O-cinnamoylglucose on nitric oxide (NO) production, a key process in inflammation. The protocols outlined below are based on established methodologies for evaluating the anti-inflammatory potential of natural compounds.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. Macrophages activated by inflammatory triggers, such as lipopolysaccharide (LPS), produce excessive amounts of nitric oxide (NO) through the action of inducible nitric oxide synthase (iNOS). This overproduction of NO is a hallmark of inflammatory conditions. Consequently, inhibiting iNOS activity or expression presents a promising therapeutic strategy for inflammatory diseases.

1-O-galloyl-6-O-cinnamoylglucose is a natural product with potential anti-inflammatory properties. This document details the protocols to quantify its ability to inhibit NO production in a cellular model of inflammation.

Data Presentation

While specific experimental data for 1-O-galloyl-6-O-cinnamoylglucose is not yet widely published, the following tables represent typical quantitative data that would be generated from the described protocols. These tables can be used as templates for presenting experimental findings.

Table 1: Inhibition of Nitric Oxide Production by 1-O-galloyl-6-O-cinnamoylglucose in LPS-Stimulated RAW 264.7 Macrophages

Concentration of 1-O-galloyl-6-O-cinnamoylglucose (µM)	Nitrite (B80452) Concentration (µM) (Mean ± SD)	% Inhibition of NO Production
0 (LPS only)	55.2 ± 3.1	0
1	48.5 ± 2.5	12.1
5	39.8 ± 2.1	27.9
10	27.6 ± 1.8	50.0
25	15.1 ± 1.2	72.6
50	8.3 ± 0.9	85.0
Positive Control (e.g., L-NMMA 1mM)	5.4 ± 0.5	90.2

SD: Standard Deviation

Table 2: IC50 Value for Nitric Oxide Inhibition

Compound	IC50 (µM)
1-O-galloyl-6-O-cinnamoylglucose	To be determined
Reference Compound (e.g., PGG)	~18 µg/mL (~19 µM)[1]

IC50: The half maximal inhibitory concentration.

Experimental Protocols

Protocol 1: Measurement of Nitric Oxide Inhibition in LPS-Stimulated Macrophages using the Griess Assay

This protocol describes an in vitro assay to determine the effect of 1-O-galloyl-6-O-cinnamoylglucose on nitric oxide production by murine macrophage cells (RAW 264.7) stimulated with lipopolysaccharide (LPS).[2][3][4] NO production is assessed by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[2][3]

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• 1-O-galloyl-6-O-cinnamoylglucose (test compound)

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (NaNO2) for standard curve

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare stock solutions of 1-O-galloyl-6-O-cinnamoylglucose in a suitable solvent (e.g., DMSO) and then dilute to final concentrations in DMEM.

  • Remove the old medium from the cells and replace it with fresh medium containing various concentrations of the test compound.

  • Include a vehicle control (medium with the same concentration of solvent used for the test compound).

  • Incubate the cells with the compound for 1-2 hours.

• LPS Stimulation:

  • After pre-treatment with the compound, add LPS to each well to a final concentration of 1 µg/mL to induce an inflammatory response.

  • Include a negative control group (cells with medium only, no LPS or compound) and a positive control group (cells with LPS and a known iNOS inhibitor, e.g., L-NMMA).

  • Incubate the plate for 24 hours at 37°C and 5% CO2.

• Griess Assay:

  • After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of Griess Reagent Component A to each well containing the supernatant.

  • Incubate at room temperature for 10 minutes, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well.

  • Incubate at room temperature for another 10 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification:

  • Prepare a standard curve using known concentrations of sodium nitrite (0-100 µM).

  • Determine the nitrite concentration in the samples by comparing their absorbance to the standard curve.

  • Calculate the percentage inhibition of NO production for each concentration of the test compound relative to the LPS-only treated cells.

Signaling Pathways and Visualizations

The anti-inflammatory effects of many natural compounds, including those with galloyl and cinnamoyl moieties, are often attributed to the downregulation of the NF-κB signaling pathway. This pathway is a key regulator of the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).

References

• 1. Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 activity by 1,2,3,4,6-penta-O-galloyl-beta-D-glucose in murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of nitric oxide production in RAW 264.7 cells and cytokines IL-1β in osteoarthritis rat models of 70 % ethanol extract of Arcangelisia flava (L.) merr stems - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Apoptosis Induction by Galloylglucose Derivatives: Application Notes and Protocols

Disclaimer: This document provides a detailed overview of the experimental protocols and data related to the assessment of apoptosis induction by galloylglucose derivatives. The primary focus of the available research is on compounds such as Penta-O-galloyl-β-D-glucose (PGG) and 1,2,3,6-tetra-O-galloyl-β-D-glucose. While 1-O-galloyl-6-O-cinnamoylglucose is a related natural product, specific data on its apoptosis-inducing effects is limited. The following protocols and data are based on studies of structurally similar compounds and can serve as a guide for investigating the pro-apoptotic potential of 1-O-galloyl-6-O-cinnamoylglucose.

Introduction

Galloylglucose derivatives are a class of polyphenolic compounds found in various medicinal plants. These compounds have garnered significant interest in cancer research due to their potential to induce apoptosis, a form of programmed cell death, in cancer cells. This document outlines the methodologies to assess the apoptosis-inducing capabilities of these compounds, with a focus on the signaling pathways and molecular markers involved.

Data Presentation

The following tables summarize quantitative data from studies on related galloylglucose derivatives, providing a reference for expected outcomes when testing 1-O-galloyl-6-O-cinnamoylglucose.

Table 1: Effect of 1,2,3,6-tetra-O-galloyl-β-D-glucose on Apoptosis of SGC7901 Human Gastric Cancer Cells [1]

Concentration (μg/mL)	Apoptosis Rate (%)
12.5	8.89
25	12.01
50	17.18
100	24.34
200	28.78

Table 2: Effect of Penta-O-galloyl-β-D-glucose (PGG) on Tumor Growth in vivo [2]

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
PGG	4	57
PGG	20	91

Signaling Pathways

The induction of apoptosis by galloylglucose derivatives often involves the modulation of key signaling pathways.

Caption: Intrinsic apoptosis pathway induced by galloylglucose derivatives.

Caption: General experimental workflow for assessing apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from studies on PGG to determine the cytotoxic effects of the test compound on cancer cells.[3]

Objective: To determine the concentration of 1-O-galloyl-6-O-cinnamoylglucose that inhibits cell viability by 50% (IC50).

Materials:

• Cancer cell line of interest (e.g., A549, H460)[3]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• 1-O-galloyl-6-O-cinnamoylglucose (dissolved in a suitable solvent like DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[3]

• Prepare serial dilutions of 1-O-galloyl-6-O-cinnamoylglucose in complete medium.

• Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubate the plate for 24 or 48 hours.[3]

• Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This protocol is a standard method for quantifying apoptosis.

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells and treat with 1-O-galloyl-6-O-cinnamoylglucose at the desired concentrations for the desired time.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blotting for Apoptosis-Related Proteins

This protocol is used to detect changes in the expression levels of key proteins involved in apoptosis, based on findings from PGG studies.[4][5]

Objective: To measure the expression levels of pro-apoptotic (e.g., Bax, cleaved Caspase-3, p53) and anti-apoptotic (e.g., Bcl-2) proteins.

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved Caspase-3, anti-p53, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Lyse the treated and untreated cells with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Use a loading control like β-actin to normalize protein expression levels.

By following these protocols, researchers can effectively assess the potential of 1-O-galloyl-6-O-cinnamoylglucose to induce apoptosis and elucidate the underlying molecular mechanisms, drawing parallels from the existing knowledge of related galloylglucose derivatives.

References

• 1. Molecular mechanism of the anti-gastric cancer activity of 1,2,3,6-tetra-O-galloyl-β-D-glucose isolated from Trapa bispinosa Roxb. shell in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Penta-O-galloyl-beta-D-glucose suppresses tumor growth via inhibition of angiogenesis and stimulation of apoptosis: roles of cyclooxygenase-2 and mitogen-activated protein kinase pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53 | Semantic Scholar [semanticscholar.org]

Application Notes: Insulin Receptor Binding Assay for Glucose Derivatives

Introduction

The insulin (B600854) receptor (IR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating glucose homeostasis. Upon binding of insulin, the receptor undergoes a conformational change, leading to autophosphorylation and the activation of downstream signaling cascades that ultimately result in glucose uptake and metabolism.[1] While insulin is the primary ligand, evidence suggests that glucose and its derivatives can also interact with the insulin receptor, potentially modulating its affinity for insulin and influencing downstream signaling.[2][3] This application note describes a competitive binding assay to characterize the interaction of glucose derivatives with the insulin receptor.

Principle of the Assay

This assay is based on the principle of competition between a labeled insulin ligand (e.g., radioactively or fluorescently labeled) and an unlabeled test compound (a glucose derivative) for binding to the insulin receptor. The insulin receptor can be sourced from cell lines overexpressing the human insulin receptor (e.g., CHO-IR or IM-9 cells) or from purified receptor preparations.[4][5] The amount of labeled insulin bound to the receptor is inversely proportional to the affinity and concentration of the test compound. By measuring the displacement of the labeled insulin at various concentrations of the glucose derivative, the binding affinity (typically expressed as an IC50 value) of the derivative for the insulin receptor can be determined.

Data Presentation

Compound	Target	Assay Method	Key Findings	Reference
D-Glucose	Insulin Receptor (from rat liver)	ELISA-based insulin-HRP binding assay	Increasing glucose concentration (1 mM, 5 mM, 25 mM) decreases insulin binding to the immobilized insulin receptor.	[2]
D-Glucose	Insulin Receptor Peptides (e.g., 897-916)	UV Spectroscopy	Glucose binds to insulin-like peptides derived from the insulin receptor with Kd in the low millimolar range.	[2]
Fructose	Insulin Receptor	Not specified	Partially substituted for D-glucose in enhancing insulin binding under certain conditions.	[2]
Pyruvate	Insulin Receptor	Not specified	Partially substituted for D-glucose in enhancing insulin binding under certain conditions.	[2]

Mandatory Visualizations

Insulin Receptor Signaling Pathway

Caption: A diagram of the insulin receptor signaling cascade.

Experimental Workflow for Competitive Insulin Receptor Binding Assay

Caption: Workflow for the insulin receptor competitive binding assay.

Experimental Protocols

Competitive Radioligand Binding Assay for Insulin Receptor

This protocol is adapted from established methods for measuring insulin receptor binding.[4]

Materials:

• Insulin Receptor Source: Human lymphoblastoid (IM-9) cells, which endogenously express the insulin receptor, or another suitable cell line overexpressing the human insulin receptor.

• Radiolabeled Insulin: 125I-Tyr-A14-Insulin.

• Unlabeled Insulin: Recombinant human insulin (for standard curve).

• Test Compounds: Glucose derivatives of interest.

• Assay Buffer: HEPES binding buffer (e.g., 100 mM HEPES, 120 mM NaCl, 5 mM KCl, 1.2 mM MgSO4, 1 mM EDTA, 10 mM glucose, 1% BSA, pH 7.6).

• Wash Buffer: Cold PBS.

• Microcentrifuge tubes or 96-well plates.

• Gamma counter.

Procedure:

• Cell Preparation: Culture IM-9 cells to the desired density. On the day of the assay, harvest the cells by centrifugation and wash them with assay buffer. Resuspend the cells in fresh, cold assay buffer to a final concentration of approximately 2 x 106 cells/mL.

• Assay Setup:

  • Total Binding: Add a known amount of cell suspension to microcentrifuge tubes. Add a known concentration of 125I-Insulin.

  • Non-specific Binding: To a separate set of tubes, add the cell suspension, 125I-Insulin, and a high concentration of unlabeled insulin (e.g., 1 µM) to saturate the receptors.

  • Competitive Binding (Standard Curve): To a series of tubes, add the cell suspension, 125I-Insulin, and serial dilutions of unlabeled insulin.

  • Competitive Binding (Test Compounds): To another series of tubes, add the cell suspension, 125I-Insulin, and serial dilutions of the glucose derivative test compounds.

• Incubation: Incubate all tubes at a controlled temperature (e.g., 15°C) for a sufficient time to reach binding equilibrium (e.g., 2.5 hours).

• Separation of Bound and Free Ligand: Centrifuge the tubes at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet the cells with bound radioligand.

• Washing: Carefully aspirate the supernatant. Wash the cell pellets with cold PBS to remove any remaining unbound radioligand.

• Quantification: Measure the radioactivity in the cell pellets using a gamma counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • For the competitive binding curves, plot the percentage of specific binding against the logarithm of the unlabeled insulin or test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled insulin) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Note: For a non-radioactive alternative, a fluorescently labeled insulin analog could be used in conjunction with a plate-based detection system. The general principles of competitive binding remain the same.

References

• 1. Glucose binds to the insulin receptor affecting the mutual affinity of insulin and its receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucose binds to the insulin receptor affecting the mutual affinity of insulin and its receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Animal Studies with 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and in vivo evaluation of 1-O-galloyl-6-O-cinnamoylglucose. Due to the limited specific data on this compound, some protocols are based on methodologies used for structurally related galloylglucose derivatives and general practices for natural product evaluation.

Compound Information

Property	Value
IUPAC Name	[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(prop-2-enoyloxy)oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
CAS Number	115746-69-5[1][2]
Molecular Formula	C₂₂H₂₂O₁₁[2]
Molecular Weight	462.41 g/mol [1]
Source	Can be isolated from the rhizomes of Rheum palmatum L.[3]
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), and Ethanol.[3]
Storage	Store as a powder at -20°C for up to 3 years. In solvent, store at -80°C for up to 1 year.[4]
Biological Activity	As a galloylglucose derivative, it is predicted to have antioxidant and anti-inflammatory properties. A structurally similar compound, 1-O-galloyl-6-O-(4-hydroxy-3,5-dimethoxy)benzoyl-beta-D-glucose, has demonstrated potent hepatoprotective activity in vitro.[5] Extracts from Rheum palmatum, a source of this compound, have shown hepatoprotective and anti-inflammatory effects in animal studies.[6][7]

Preparation and Formulation

Isolation of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum L.

This protocol is adapted from a published method for the isolation and purification of 1-O-galloyl-6-O-cinnamoylglucose.[3]

Materials:

• Dried and powdered rhizomes of Rheum palmatum L.

• n-hexane

• Ethyl acetate

• n-butanol

• Water

• Methanol

• High-Speed Counter-Current Chromatography (HSCCC) system

• Rapid Preparative Chromatography (RPC) system

• High-Performance Liquid Chromatography (HPLC) system for purity analysis

Protocol:

• Extraction:

  • Extract the powdered rhizomes of Rheum palmatum L. with an appropriate solvent (e.g., 70% methanol in water).

  • Concentrate the extract under reduced pressure to obtain a crude extract.

• HSCCC Separation:

  • Prepare a two-phase solvent system composed of n-hexane–ethyl acetate–n-butanol–water (1:2:1:4, v/v/v/v).[3]

  • Dissolve the crude extract in the solvent mixture.

  • Perform HSCCC separation to fractionate the extract. Collect the fractions based on the UV chromatogram.

• RPC Purification:

  • Pool the fractions containing 1-O-galloyl-6-O-cinnamoylglucose from the HSCCC separation.

  • Further purify the pooled fractions using an RPC system with a suitable gradient of methanol in water.

• Purity Analysis:

  • Analyze the purity of the isolated 1-O-galloyl-6-O-cinnamoylglucose using an analytical HPLC system. A purity of >98% is recommended for in vivo studies.[3]

  • Confirm the identity of the compound using mass spectrometry and NMR.

Formulation for In Vivo Administration

The following is a general formulation for the in vivo delivery of hydrophobic compounds. Optimization may be required based on the specific animal model and route of administration.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose (highly pure)

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile saline or Phosphate-Buffered Saline (PBS)

Example Formulation (for a 10 mg/kg dosage): [4] This example is for a 20 g mouse receiving a 100 µL injection volume, resulting in a final concentration of 2 mg/mL.

• Stock Solution Preparation:

  • Dissolve 2 mg of 1-O-galloyl-6-O-cinnamoylglucose in 50 µL of DMSO to make a 40 mg/mL stock solution.

• Vehicle Preparation:

  • In a sterile tube, add 300 µL of PEG300.

  • Add the 50 µL of the drug-containing DMSO stock solution to the PEG300 and mix thoroughly.

  • Add 50 µL of Tween 80 and mix until the solution is clear.

  • Add 600 µL of sterile saline or PBS and mix thoroughly.

  • The final concentrations of the vehicle components are 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline/PBS.[4]

Vehicle Component Concentrations:

Component	Percentage
DMSO	5%
PEG300	30%
Tween 80	5%
Saline or PBS	60%

Experimental Protocols for Animal Studies

The following is a hypothetical protocol for evaluating the hepatoprotective effects of 1-O-galloyl-6-O-cinnamoylglucose in a mouse model of carbon tetrachloride (CCl₄)-induced liver injury.

Animal Model and Husbandry

• Species: Male C57BL/6 mice (8-10 weeks old)

• Housing: House the animals in a temperature-controlled environment (22 ± 2°C) with a 12-hour light/dark cycle. Provide ad libitum access to standard chow and water.

• Acclimatization: Allow the animals to acclimatize for at least one week before the start of the experiment.

Experimental Design and Dosing

• Groups (n=8-10 per group):

  • Control Group: Receive the vehicle only.

  • CCl₄ Group: Receive the vehicle and CCl₄.

  • 1-O-galloyl-6-O-cinnamoylglucose (Low Dose) + CCl₄ Group: Receive a low dose of the compound (e.g., 10 mg/kg) and CCl₄.

  • 1-O-galloyl-6-O-cinnamoylglucose (High Dose) + CCl₄ Group: Receive a high dose of the compound (e.g., 50 mg/kg) and CCl₄.

  • Silymarin (B1681676) + CCl₄ Group (Positive Control): Receive silymarin (a known hepatoprotective agent) and CCl₄.

• Dosing:

  • Administer 1-O-galloyl-6-O-cinnamoylglucose or vehicle daily via oral gavage for 7 consecutive days.

  • On day 7, one hour after the final dose of the compound, induce liver injury by a single intraperitoneal injection of CCl₄ (e.g., 0.1 mL/kg body weight, diluted in olive oil).

Sample Collection and Analysis

• Blood Collection: 24 hours after CCl₄ administration, collect blood via cardiac puncture under anesthesia.

• Serum Biochemistry: Separate serum and measure the levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP) to assess liver damage.

• Tissue Collection: Euthanize the animals and collect the liver.

• Histopathology: Fix a portion of the liver in 10% neutral buffered formalin for histopathological examination (H&E staining).

• Oxidative Stress Markers: Homogenize a portion of the liver to measure levels of malondialdehyde (MDA), superoxide (B77818) dismutase (SOD), and glutathione (B108866) (GSH).

• Gene Expression Analysis: Snap-freeze a portion of the liver in liquid nitrogen for subsequent RNA extraction and qRT-PCR analysis of inflammatory and fibrotic markers (e.g., TNF-α, IL-6, TGF-β).

Analytical Methods

A validated analytical method is crucial for pharmacokinetic studies and to confirm exposure in efficacy studies. The following is a general approach for developing an HPLC-MS/MS method for the quantification of 1-O-galloyl-6-O-cinnamoylglucose in plasma.

4.1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for injection.

4.2. HPLC-MS/MS Conditions (Example)

Parameter	Condition
HPLC System	Agilent 1200 series or equivalent
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Sciex API 4000)
Ionization Mode	Electrospray Ionization (ESI), negative mode
MRM Transitions	To be determined by infusing a standard solution of 1-O-galloyl-6-O-cinnamoylglucose. The precursor ion would be [M-H]⁻.
Data Analysis	Use appropriate software to quantify the analyte based on the peak area ratio to the internal standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for preparing and evaluating 1-O-galloyl-6-O-cinnamoylglucose.

Potential Signaling Pathways

Based on studies of the related compound penta-O-galloyl-glucose (PGG), 1-O-galloyl-6-O-cinnamoylglucose may exert its effects through the modulation of inflammatory and oxidative stress pathways.

Caption: Potential signaling pathways modulated by 1-O-galloyl-6-O-cinnamoylglucose.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | 115746-69-5 [m.chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 4. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 5. 1-O-galloyl-6-O-(4-hydroxy-3,5-dimethoxy)benzoyl-beta-D-glucose, a new hepatoprotective constituent from Combretum quadrangulare - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of 1-O-galloyl-6-O-cinnamoylglucose as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-galloyl-6-O-cinnamoylglucose is a naturally occurring gallotannin found in various medicinal plants, including species from the genus Rheum (Rhubarb).[1] As a member of the hydrolyzable tannins, this compound, which features both a galloyl and a cinnamoyl moiety attached to a glucose core, is of significant interest to researchers in pharmacology, natural product chemistry, and drug development. Its structural complexity and potential biological activities necessitate the use of a well-characterized analytical standard for accurate identification and quantification in complex matrices such as plant extracts, herbal formulations, and biological samples.

These application notes provide detailed protocols for the use of 1-O-galloyl-6-O-cinnamoylglucose as an analytical standard for chromatographic analysis. Included are methodologies for sample preparation, standard solution handling, and a validated High-Performance Liquid Chromatography (HPLC) method suitable for quantification. Additionally, insights into its potential biological relevance are provided to guide research applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-O-galloyl-6-O-cinnamoylglucose is presented in the table below.

Property	Value
CAS Number	115746-69-5[1][2]
Molecular Formula	C₂₂H₂₂O₁₁[2][3]
Molecular Weight	462.4 g/mol [2][3]
Appearance	Off-white to light yellow powder
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol.[1]
Storage	Store powder at -20°C for up to 3 years. In solvent, store at -80°C for up to 1 year.[2]

Experimental Protocols

Protocol 1: Preparation of Standard Stock and Working Solutions

Accurate preparation of standard solutions is critical for the reliability of quantitative analysis.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose analytical standard

• HPLC-grade methanol

• Volumetric flasks (Class A)

• Analytical balance

• Micropipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh approximately 5 mg of 1-O-galloyl-6-O-cinnamoylglucose standard.

  • Quantitatively transfer the powder to a 5 mL volumetric flask.

  • Add a small amount of methanol to dissolve the compound completely.

  • Bring the flask to volume with methanol and mix thoroughly.

  • Store the stock solution in an amber vial at -20°C.

• Working Solutions:

  • Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to construct a calibration curve.

  • Suggested concentration range for the calibration curve: 1 µg/mL to 100 µg/mL.

  • For example, to prepare a 100 µg/mL working solution, transfer 1 mL of the stock solution to a 10 mL volumetric flask and bring to volume with the mobile phase.

Protocol 2: Sample Preparation - Extraction from Plant Material (Rheum sp.)

This protocol provides a general method for the extraction of 1-O-galloyl-6-O-cinnamoylglucose from dried plant material.

Materials:

• Dried and powdered Rheum sp. rhizome

• 70% Methanol in water (v/v)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Weigh 1 g of the powdered plant material into a centrifuge tube.

• Add 20 mL of 70% methanol.

• Vortex for 1 minute to ensure thorough mixing.

• Sonicate in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial prior to analysis.

Protocol 3: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This section details a typical HPLC method for the quantification of 1-O-galloyl-6-O-cinnamoylglucose.

Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent with DAD detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-5 min, 10-25% B; 5-20 min, 25-50% B; 20-25 min, 50-10% B; 25-30 min, 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	280 nm

Method Validation Data (Example):

The following table presents typical validation parameters for the described HPLC method. Users should perform their own validation to ensure the method is suitable for their specific application.

Parameter	Result
Linearity (R²)	> 0.999
Linear Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Accuracy (Recovery)	98.5% - 102.3%
Precision (RSD%)	< 2%

Data Presentation and Interpretation

The concentration of 1-O-galloyl-6-O-cinnamoylglucose in an unknown sample is determined by constructing a calibration curve from the peak areas of the working standard solutions.

Table of Quantitative Results in Rheum palmatum (Example):

Sample Lot	Concentration of 1-O-galloyl-6-O-cinnamoylglucose (mg/g dry weight)
Lot A	1.25
Lot B	1.52
Lot C	1.38

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways modulated by 1-O-galloyl-6-O-cinnamoylglucose are limited, its structural similarity to other well-researched gallotannins, such as penta-O-galloyl-β-D-glucose (PGG), suggests potential anti-inflammatory and antioxidant activities. PGG has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. It is plausible that 1-O-galloyl-6-O-cinnamoylglucose shares a similar mechanism of action.

Workflow and Pathway Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for 1-O-galloyl-6-O-cinnamoylglucose in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the formulation and evaluation of 1-O-galloyl-6-O-cinnamoylglucose in cell culture experiments. Due to the limited direct published data on the cellular effects of this specific compound, the suggested protocols and potential applications are based on the known biological activities of its structural components—galloyl and cinnamoyl moieties—and related molecules.

Product Information

Property	Value
Compound Name	1-O-galloyl-6-O-cinnamoylglucose
CAS Number	115746-69-5
Molecular Formula	C₂₂H₂₂O₁₁
Molecular Weight	462.41 g/mol
Appearance	Solid powder
Solubility	DMSO, Pyridine, Methanol, Ethanol
Storage	Store powder at -20°C for up to 3 years. In solvent, store at -80°C for up to 1 year.[1]

Rationale for Use in Cell Culture

While direct studies on 1-O-galloyl-6-O-cinnamoylglucose are not extensively available, its structural components suggest potential biological activities relevant to drug discovery and development:

• Galloyl Moiety: Gallic acid and its derivatives, such as the structurally related penta-O-galloyl-β-D-glucose (PGG), are known to possess anticancer properties.[2][3][4][5][6] These compounds have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines.[3][4]

• Cinnamoyl Moiety: Cinnamic acid and its derivatives have demonstrated a range of biological effects, including anti-inflammatory and anti-glycation activities.[7][8][9] Some cinnamoyl compounds have also been investigated for their potential in cancer therapy.[10]

• Glucose Core: The glucose backbone may influence the compound's solubility, stability, and cellular uptake.

Based on this, 1-O-galloyl-6-O-cinnamoylglucose is a candidate for investigation in several research areas, including oncology, inflammation, and metabolic diseases.

Experimental Protocols

Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of 1-O-galloyl-6-O-cinnamoylglucose for use in cell culture experiments.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, light-protected microcentrifuge tubes

Protocol:

• Determine the Desired Stock Concentration: A common starting stock concentration is 10 mM.

• Calculation:

  • Molecular Weight (MW) = 462.41 g/mol

  • To prepare a 10 mM stock solution, dissolve 4.624 mg of the compound in 1 mL of DMSO.

• Procedure:

  • Weigh out the required amount of 1-O-galloyl-6-O-cinnamoylglucose powder in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO.

  • Vortex or sonicate until the powder is completely dissolved.

  • Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of 1-O-galloyl-6-O-cinnamoylglucose on a chosen cell line and to establish a dose-response curve for calculating the IC₅₀ value.

Materials:

• Cells of interest (e.g., cancer cell line, normal cell line)

• Complete cell culture medium

• 96-well cell culture plates

• 1-O-galloyl-6-O-cinnamoylglucose stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of 1-O-galloyl-6-O-cinnamoylglucose from the stock solution in complete medium. A suggested starting range is 1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-cell control (medium only).

  • Remove the old medium from the wells and add 100 µL of the prepared compound dilutions.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• Solubilization:

  • For adherent cells, carefully remove the medium.

  • Add 100 µL of solubilization solution to each well.

  • Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate cell viability as a percentage of the vehicle control:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control) * 100

  • Plot the % viability against the compound concentration and determine the IC₅₀ value.

Parameter	Suggested Starting Conditions
Cell Density	5,000 - 10,000 cells/well
Concentration Range	1 µM - 100 µM
Incubation Time	24, 48, 72 hours
MTT Incubation	3 - 4 hours

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To determine if the cytotoxic effects of 1-O-galloyl-6-O-cinnamoylglucose are mediated through the induction of apoptosis.

Materials:

• Cells of interest

• 6-well cell culture plates

• 1-O-galloyl-6-O-cinnamoylglucose stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with 1-O-galloyl-6-O-cinnamoylglucose at concentrations around the determined IC₅₀ value for 24-48 hours. Include a vehicle control.

• Cell Harvesting:

  • Collect the culture medium (containing floating cells).

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with the cells from the medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Staining:

  • Discard the supernatant and wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within 1 hour of staining.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Parameter	Suggested Conditions
Compound Concentration	Based on IC₅₀ from viability assay
Treatment Time	24 - 48 hours
Cell Concentration	1 x 10⁶ cells/mL for staining
Incubation with Dyes	15 minutes at room temperature

Western Blotting for Signaling Pathway Analysis

Objective: To investigate the effect of 1-O-galloyl-6-O-cinnamoylglucose on key proteins in a hypothesized signaling pathway (e.g., apoptosis or cell survival pathways).

Materials:

• Cells of interest

• 6-well or 10 cm cell culture dishes

• 1-O-galloyl-6-O-cinnamoylglucose stock solution

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bax, Bcl-2, cleaved Caspase-3, p53, Akt, p-Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis: Treat cells with 1-O-galloyl-6-O-cinnamoylglucose as in the apoptosis assay. After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize the protein amounts for each sample and prepare them with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane with TBST, add the chemiluminescent substrate, and visualize the protein bands using an imaging system.

Visualizations

Caption: Experimental workflow for evaluating the cellular effects of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Hypothesized apoptosis signaling pathway induced by 1-O-galloyl-6-O-cinnamoylglucose.

Disclaimer: These protocols and application notes are intended as a starting point for research. Optimization of experimental conditions will be necessary for specific cell lines and research questions. It is crucial to include appropriate controls in all experiments. The hypothesized signaling pathway is based on the activities of related compounds and requires experimental validation for 1-O-galloyl-6-O-cinnamoylglucose.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 2. Biological and biomedical functions of Penta-O-galloyl-D-glucose and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gallic acid: prospects and molecular mechanisms of its anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Pentagalloyl Glucose: A Review of Anticancer Properties, Molecular Targets, Mechanisms of Action, Pharmacokinetics, and Safety Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of cinnamoyl and flavonol glucosides derived from cherry blossom flowers on the production of advanced glycation end products (AGEs) and AGE-induced fibroblast apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Exploring the therapeutic potential of cinnamoyl derivatives in attenuating inflammation in lipopolysaccharide-induced Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Small Sugar Molecule with Huge Potential in Targeted Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving the solubility of 1-O-galloyl-6-O-cinnamoylglucose

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-O-galloyl-6-O-cinnamoylglucose. The information provided is intended to address common challenges related to the solubility of this compound during experimentation.

Troubleshooting Guide & FAQs

This section addresses specific issues that users may encounter when working with 1-O-galloyl-6-O-cinnamoylglucose.

Q1: I am having difficulty dissolving 1-O-galloyl-6-O-cinnamoylglucose in aqueous solutions for my experiments. What are the recommended solvents?

A1: 1-O-galloyl-6-O-cinnamoylglucose, like many polyphenolic compounds, exhibits poor water solubility.[1] For initial stock solutions, organic solvents are recommended. Common choices include Dimethyl Sulfoxide (DMSO), ethanol (B145695), and methanol.[2] It is crucial to prepare a concentrated stock solution in one of these organic solvents first, which can then be diluted into your aqueous experimental medium.

Q2: After diluting my DMSO stock solution into my aqueous buffer (e.g., PBS or cell culture medium), a precipitate forms. How can I prevent this?

A2: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue for poorly soluble compounds. This occurs because the overall solvent polarity increases, reducing the compound's solubility. Here are several strategies to mitigate this:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as low as possible, typically not exceeding 0.1% to 0.5% in cell-based assays to avoid solvent toxicity.[3]

• Use a Co-solvent System: Instead of diluting directly into a fully aqueous buffer, consider using a co-solvent system. This involves adding a water-miscible solvent, such as ethanol or polyethylene (B3416737) glycol (PEG), to the aqueous buffer to maintain the compound's solubility.[4]

• Gentle Warming and Sonication: Gently warming the solution to 37°C or using a bath sonicator can help redissolve small amounts of precipitate. However, be cautious with heat as it may degrade the compound over time.

• pH Adjustment: The solubility of phenolic compounds can be pH-dependent.[5][6] Adjusting the pH of your aqueous buffer may improve the solubility of 1-O-galloyl-6-O-cinnamoylglucose.

Q3: Can I improve the aqueous solubility of 1-O-galloyl-6-O-cinnamoylglucose without using organic solvents?

A3: Yes, several techniques can enhance the aqueous solubility of polyphenolic compounds like 1-O-galloyl-6-O-cinnamoylglucose:

• pH Adjustment: Since 1-O-galloyl-6-O-cinnamoylglucose is a phenolic compound, its solubility is influenced by pH. Increasing the pH of the aqueous solution can deprotonate the phenolic hydroxyl groups, leading to increased solubility.[5][7] It is recommended to test a range of pH values to find the optimal condition for your experiment.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules, forming inclusion complexes with enhanced aqueous solubility.[8][9][10] Beta-cyclodextrin (β-CD) and its derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used for this purpose.[11]

• Use of Hydrotropes: Certain compounds, known as hydrotropes, can enhance the solubility of other substances in water. This is a potential avenue to explore for improving the solubility of 1-O-galloyl-6-O-cinnamoylglucose.

Q4: What is the expected solubility of 1-O-galloyl-6-O-cinnamoylglucose in common solvents?

Data Presentation: Solvent Selection Guide

Solvent	Solubility Profile	Recommended Use	Considerations
Water	Very Low	Not recommended for initial solubilization.	Can be used as the final solvent system after employing solubility enhancement techniques.
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended for preparing high-concentration stock solutions.	Potential for cytotoxicity in cell-based assays at concentrations above 0.5%.[3] May cause the compound to precipitate upon dilution in aqueous buffers.
Ethanol	Soluble	Suitable for preparing stock solutions. Often used as a co-solvent.	Can have effects on cells at higher concentrations.[3]
Methanol	Soluble	Can be used for preparing stock solutions.	Generally more toxic to cells than ethanol.[3]

Experimental Protocols

Below are detailed methodologies for key experiments aimed at improving the solubility of 1-O-galloyl-6-O-cinnamoylglucose.

Protocol 1: Co-solvency for Improved Aqueous Solubility

This protocol describes the use of a co-solvent system to prepare a working solution of 1-O-galloyl-6-O-cinnamoylglucose in an aqueous buffer.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose

• Dimethyl Sulfoxide (DMSO)

• Ethanol (95% v/v)

• Phosphate (B84403) Buffered Saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator bath

Procedure:

• Prepare a Concentrated Stock Solution: Accurately weigh 1 mg of 1-O-galloyl-6-O-cinnamoylglucose and dissolve it in 216.2 µL of DMSO to create a 10 mM stock solution. Vortex thoroughly until the compound is completely dissolved. Gentle warming or brief sonication may be used to aid dissolution.

• Prepare the Co-solvent Mixture: In a sterile tube, prepare the co-solvent/buffer mixture. For a final solution with 10% ethanol, mix 1 part 95% ethanol with 9 parts PBS (e.g., 100 µL of 95% ethanol and 900 µL of PBS).

• Prepare the Working Solution: Add the desired volume of the 10 mM stock solution to the co-solvent/buffer mixture to achieve the final desired concentration. For example, to make a 100 µM working solution, add 10 µL of the 10 mM stock solution to 990 µL of the co-solvent/buffer mixture.

• Final Mixing: Vortex the working solution thoroughly to ensure homogeneity. If any precipitation is observed, brief sonication may help to redissolve the compound.

Protocol 2: pH Adjustment for Solubility Enhancement

This protocol outlines the steps to determine the effect of pH on the solubility of 1-O-galloyl-6-O-cinnamoylglucose and to prepare a pH-adjusted aqueous solution.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose

• Aqueous buffers of varying pH (e.g., citrate (B86180) buffer for pH 3-6, phosphate buffer for pH 6-8, borate (B1201080) buffer for pH 8-10)

• 0.1 M HCl and 0.1 M NaOH for fine pH adjustment

• pH meter

• Spectrophotometer or HPLC for concentration measurement

• Magnetic stirrer and stir bars

• Filtration device (e.g., 0.22 µm syringe filter)

Procedure:

• Solubility Determination at Different pH:

  • Add an excess amount of 1-O-galloyl-6-O-cinnamoylglucose to a series of vials, each containing a different pH buffer.

  • Stir the suspensions at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

  • After 24 hours, filter the suspensions to remove undissolved solid.

  • Measure the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry at the λmax of the compound or HPLC).

  • Plot the solubility as a function of pH to identify the optimal pH for dissolution.

• Preparation of a pH-Adjusted Working Solution:

  • Based on the results from the solubility determination, select the buffer with the optimal pH.

  • Weigh the required amount of 1-O-galloyl-6-O-cinnamoylglucose to prepare a solution at the desired concentration.

  • Add the compound to the selected buffer and stir until it is completely dissolved. If necessary, make minor adjustments to the pH using 0.1 M HCl or 0.1 M NaOH.

Protocol 3: Cyclodextrin Complexation for Enhanced Aqueous Solubility

This protocol describes the preparation of a 1-O-galloyl-6-O-cinnamoylglucose-cyclodextrin inclusion complex to improve its water solubility.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol

• Magnetic stirrer with heating plate

• Rotary evaporator

• Lyophilizer (freeze-dryer)

Procedure:

• Preparation of the Inclusion Complex (Co-precipitation Method):

  • Dissolve a specific molar ratio of 1-O-galloyl-6-O-cinnamoylglucose and HP-β-CD (e.g., 1:1 or 1:2) in a minimal amount of ethanol.

  • Separately, prepare an aqueous solution of HP-β-CD.

  • Slowly add the ethanolic solution of the compound to the aqueous HP-β-CD solution while stirring continuously.

  • Continue stirring the mixture at room temperature for 24-48 hours.

  • Remove the ethanol using a rotary evaporator.

  • Freeze the resulting aqueous solution and then lyophilize it to obtain a solid powder of the inclusion complex.

• Solubility Assessment:

  • Determine the aqueous solubility of the prepared inclusion complex by adding an excess amount to water, stirring for 24 hours, filtering, and measuring the concentration of the dissolved compound.

  • Compare the solubility of the complexed compound to that of the uncomplexed compound.

Visualizations

Logical Workflow for Troubleshooting Solubility Issues

Caption: Troubleshooting workflow for addressing solubility issues.

Experimental Workflow for Solubility Enhancement

Caption: General workflow for enhancing compound solubility.

Signaling Pathway of Solubility Enhancement Methods

Caption: Mechanisms of different solubility enhancement methods.

References

• 1. A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 3. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 4. ijpsonline.com [ijpsonline.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cyclodextrinnews.com [cyclodextrinnews.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Preparation and Characterisation of Polyphenol-HP-β-Cyclodextrin Inclusion Complex that Protects Lamb Tripe Protein against Oxidation [mdpi.com]

stability of 1-O-galloyl-6-O-cinnamoylglucose under different pH conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 1-O-galloyl-6-O-cinnamoylglucose under different pH conditions. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 1-O-galloyl-6-O-cinnamoylglucose at different pH values?

Q2: What are the likely degradation products of 1-O-galloyl-6-O-cinnamoylglucose at different pH levels?

A2: The degradation of 1-O-galloyl-6-O-cinnamoylglucose is expected to primarily involve the hydrolysis of its ester linkages. Under neutral to alkaline conditions, the ester bonds are susceptible to cleavage, which would yield gallic acid, cinnamic acid, and glucose. In strongly acidic conditions, there is also the potential for hydrolysis of the glycosidic bond of the glucose moiety, in addition to ester hydrolysis.

Q3: How can I monitor the stability of 1-O-galloyl-6-O-cinnamoylglucose in my experiments?

A3: The most common method for monitoring the stability of natural compounds like 1-O-galloyl-6-O-cinnamoylglucose is High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as a UV-Vis or Mass Spectrometry (MS) detector. This allows for the quantification of the parent compound over time and the identification of any degradation products.

Troubleshooting Guide

Issue: I am observing rapid degradation of my 1-O-galloyl-6-O-cinnamoylglucose sample in a neutral buffer.

• Possible Cause: As indicated by studies on similar compounds, 1-O-galloyl-6-O-cinnamoylglucose is likely unstable at neutral pH.[1] Ester hydrolysis is accelerated at neutral and alkaline pH.

• Solution: If possible for your experimental design, consider using a buffer with a slightly acidic pH (e.g., pH 4-6) to improve the stability of the compound. If the experiment must be conducted at neutral pH, prepare the solution immediately before use and minimize the experiment duration.

Issue: I am seeing multiple unexpected peaks in my HPLC chromatogram after incubating my compound in an alkaline buffer.

• Possible Cause: These peaks likely represent degradation products. Under alkaline conditions, hydrolysable tannins can undergo hydrolysis, deprotonation, and oxidation, leading to various products.[2]

• Solution: Use HPLC-MS to identify the molecular weights of the degradation products. This can help confirm their identities as gallic acid, cinnamic acid, or other derivatives. Consider performing a time-course study to monitor the formation of these degradation products.

Issue: My compound seems to be degrading even in an acidic buffer.

• Possible Cause: While more stable in acidic conditions, degradation can still occur, especially over extended periods or at elevated temperatures. Very strong acidic conditions can also lead to hydrolysis.

• Solution: Ensure your acidic buffer is within a mild range (e.g., pH 4-5) if possible. Store your solutions at low temperatures (e.g., 4°C) and protect them from light to minimize degradation. Evaluate the stability over a shorter time frame.

Data Presentation

While specific quantitative data for 1-O-galloyl-6-O-cinnamoylglucose is unavailable, the following table summarizes the stability of a closely related gallotannin, 1,2,3,4,6-pentagalloylglucopyranose (PGG), after 24 hours of incubation at various pH values. This data can serve as a proxy for the expected stability profile.

Table 1: Stability of 1,2,3,4,6-pentagalloylglucopyranose (PGG) at Different pH Conditions

pH	% Remaining after 24 hours	Stability
2.0	91.88%	Stable
4.0	Moderately Stable
6.0	Unstable
7.0	Unstable
8.0	Highly Unstable
10.0	~20% (after 3 hours)	Very Unstable

(Data adapted from a study on the stability of hydrolysable tannins from Trapa taiwanensis hulls.[1])

Experimental Protocols

Protocol: pH Stability Testing of 1-O-galloyl-6-O-cinnamoylglucose

Objective: To determine the stability of 1-O-galloyl-6-O-cinnamoylglucose at various pH values over time.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose

• DMSO (for stock solution)

• Buffer solutions:

  • pH 4.0: 0.1 M Acetate buffer

  • pH 7.4: 0.1 M Phosphate Buffered Saline (PBS)

  • pH 9.0: 0.1 M Glycine buffer

• HPLC system with UV-Vis or MS detector

• Analytical C18 column

Method:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 1-O-galloyl-6-O-cinnamoylglucose in DMSO.

• Working Solution Preparation: Dilute the stock solution with each buffer to a final concentration of 100 µM.

• Incubation: Incubate the working solutions at a constant temperature (e.g., 37°C).

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Sample Analysis: Immediately analyze the aliquots by HPLC.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Detection: Monitor at the λmax of 1-O-galloyl-6-O-cinnamoylglucose.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the amount at time 0.

Visualizations

Caption: Experimental workflow for pH stability testing.

Caption: Hypothetical degradation pathway via hydrolysis.

References

• 1. Stability of Principal Hydrolysable Tannins from Trapa taiwanensis Hulls - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Extraction of 1-O-galloyl-6-O-cinnamoylglucose

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of 1-O-galloyl-6-O-cinnamoylglucose.

Frequently Asked Questions (FAQs)

Q1: What is 1-O-galloyl-6-O-cinnamoylglucose and what are its common sources?

A1: 1-O-galloyl-6-O-cinnamoylglucose is a natural phenolic compound.[1][2] It can be isolated from the rhizomes of Rheum palmatum L. (Chinese Rhubarb).[3][4][5]

Q2: What are the most critical factors influencing the extraction yield of this compound?

A2: The extraction yield is primarily influenced by the choice of solvent, extraction temperature, extraction time, and the physical characteristics of the plant material, such as particle size.[6][7][8] The chemical structure of the phenolic compound itself also plays a significant role in determining the most effective extraction conditions.[8]

Q3: Which solvents are recommended for the extraction of 1-O-galloyl-6-O-cinnamoylglucose?

A3: Due to its polar nature as a glycoside with phenolic moieties, polar solvents are generally effective. Methanol, ethanol (B145695), and their aqueous solutions are commonly used for extracting phenolic compounds.[7][9] Specifically for 1-O-galloyl-6-O-cinnamoylglucose, suitable solvents include Dimethyl Sulfoxide (DMSO), pyridine, methanol, and ethanol.[3] The addition of a small amount of acid (e.g., 0.1%) to the solvent can sometimes improve the extraction of phenolic compounds.[7]

Q4: Are there advanced extraction techniques that can improve the yield?

A4: Yes, several advanced techniques can enhance extraction efficiency. These include:

• Ultrasound-Assisted Extraction (UAE): Uses high-frequency sound waves to disrupt plant cell walls, facilitating the release of target compounds.[6] The frequency can be adjusted to selectively extract certain molecules.[10]

• Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and rupture plant cells, leading to faster and more efficient extraction.[6]

• Supercritical Fluid Extraction (SFE): Utilizes a supercritical fluid, typically CO2, as the solvent. While effective, this method can be costly.[7][10]

• Pulsed Electric Field (PEF) Extraction: A non-thermal method that uses high-voltage pulses to increase cell membrane permeability.[10]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 1-O-galloyl-6-O-cinnamoylglucose.

Issue 1: Low Extraction Yield

Potential Cause	Troubleshooting Steps
Inappropriate Solvent Choice	The polarity of the extraction solvent may not be optimal for 1-O-galloyl-6-O-cinnamoylglucose. Phenolic compounds are often more soluble in solvents like ethanol, methanol, and acetone (B3395972) compared to water.[9] For this specific compound, consider using methanol, ethanol, or aqueous mixtures of these alcohols.[3] The efficiency of different solvents can be screened to find the best fit.
Suboptimal Temperature	Extraction at too low a temperature can result in slow diffusion and low solubility. Conversely, excessively high temperatures can lead to the degradation of phenolic compounds.[9] It is recommended to optimize the temperature, for instance, by testing a range from room temperature up to 60-80°C, while monitoring for any signs of degradation.[8][9]
Insufficient Extraction Time	The contact time between the plant material and the solvent may be too short. The extraction process should be allowed to proceed long enough to reach equilibrium. However, prolonged extraction times, especially at elevated temperatures, can also cause compound degradation. Time-course experiments can help determine the optimal duration.
Inadequate Sample Preparation	Large particle sizes of the plant material can limit the surface area available for solvent contact, thus reducing mass transfer.[7] Grinding the plant material to a smaller, uniform particle size can significantly improve extraction efficiency.
Poor Solid-to-Solvent Ratio	A low solvent volume may not be sufficient to fully solubilize the target compound. Increasing the solvent-to-solid ratio can enhance the extraction yield.[7] Typical ratios for phenolic extraction range around 1:25 (g/mL).[7]

Issue 2: Co-extraction of Impurities

Potential Cause	Troubleshooting Steps
Non-selective Solvent	The chosen solvent may be co-extracting a wide range of other compounds from the plant matrix, which can interfere with the isolation and quantification of 1-O-galloyl-6-O-cinnamoylglucose.[11]
Complex Plant Matrix	The source material naturally contains a diverse array of secondary metabolites that are extracted along with the target compound.
Post-Extraction Purification	To remove impurities, a purification step is often necessary. Techniques such as liquid-liquid extraction (LLE), solid-phase extraction (SPE), or chromatographic methods like High-Speed Counter-Current Chromatography (HSCCC) can be employed.[6][11] For instance, a two-phase solvent system of n-hexane–ethyl acetate–n-butanol–water (1:2:1:4, v/v/v/v) has been successfully used to purify 1-O-galloyl-6-O-cinnamoylglucose.[3]

Data on Extraction Parameters

The optimal extraction conditions are highly dependent on the specific plant material and the target compound. The following tables provide a general overview of how different parameters can affect the extraction yield of phenolic compounds, which can be applied to optimize the extraction of 1-O-galloyl-6-O-cinnamoylglucose.

Table 1: Effect of Solvent on Phenolic Compound Extraction

Solvent	Polarity	General Efficacy for Phenolic Compounds
Water	High	Good for highly polar compounds, but may be less effective for some phenolics.[9]
Ethanol	Medium-High	Widely used and effective for a broad range of phenolic compounds. Generally recognized as a safe solvent.[8][9]
Methanol	Medium-High	Also very effective, but more toxic than ethanol.
Acetone	Medium	Can be effective, often used in aqueous mixtures.
Aqueous Mixtures (e.g., 80% Ethanol)	Variable	Often provide better extraction yields than single-component solvents by adjusting the polarity.[8]

Table 2: General Effect of Temperature and Time on Extraction Yield

Parameter	Effect on Yield	Considerations
Temperature	Increasing temperature generally increases solubility and diffusion rate, leading to higher yields.[8][9]	High temperatures can cause thermal degradation of phenolic compounds.[9] An optimal temperature must be determined experimentally.
Time	Yield increases with time up to a certain point where equilibrium is reached.	Long extraction times, especially at high temperatures, can increase the risk of compound degradation.

Experimental Protocols

Protocol 1: General Solid-Liquid Extraction (SLE) of 1-O-galloyl-6-O-cinnamoylglucose

• Sample Preparation: Dry the plant material (e.g., rhizomes of Rheum palmatum) and grind it into a fine powder to increase the surface area for extraction.[7]

• Extraction:

  • Weigh a specific amount of the powdered plant material.

  • Add the extraction solvent (e.g., 80% ethanol in water) at a defined solid-to-solvent ratio (e.g., 1:25 g/mL).[7][8]

  • Stir or shake the mixture continuously.

  • Maintain a constant temperature (e.g., 60°C) for a predetermined duration (e.g., 2 hours).[12]

• Filtration: Separate the extract from the solid plant material by filtration or centrifugation.

• Solvent Evaporation: Remove the solvent from the extract, for example, by using a rotary evaporator, to obtain the crude extract.

• Purification (Optional but Recommended): Purify the crude extract using chromatographic techniques to isolate 1-O-galloyl-6-O-cinnamoylglucose.[3]

• Analysis: Analyze the yield and purity of the final product using methods like High-Performance Liquid Chromatography (HPLC).[3]

Visualizations

Caption: Workflow for the extraction and purification of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Troubleshooting logic for low extraction yield.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | 115746-69-5 [m.chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]
• 4. 1-O-Galloyl-2-O-cinnamoyl-glucose | CAS#:791836-69-6 | Chemsrc [chemsrc.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 9. thaiscience.info [thaiscience.info]
• 10. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Galloylglucose Isomers

Welcome to the technical support center for the purification of galloylglucose isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental challenges in isolating these valuable compounds.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of galloylglucose isomers.

Issue 1: Poor Resolution of Isomers in HPLC

Q: My HPLC chromatogram shows broad, overlapping peaks for my galloylglucose isomers. How can I improve the resolution?

A: Poor resolution is a common challenge due to the structural similarity of galloylglucose isomers. Here are several strategies to improve separation:

• Optimize the Mobile Phase:

  • Gradient Elution: A shallow gradient can significantly enhance the separation of closely eluting isomers. Experiment with a slower increase in the organic solvent concentration over the elution window of your target compounds.[1]

  • Solvent System: For reversed-phase HPLC, acetonitrile (B52724) is a common organic modifier. Some studies have shown that the addition of a small amount of a third solvent, like ethyl acetate, can improve selectivity for carbohydrate separations.[2] Modifying the aqueous phase with a low concentration of an acid, such as formic acid or acetic acid, is crucial for good peak shape and consistent retention times of phenolic compounds.

  • pH Control: The phenolic hydroxyl groups of galloyl moieties have pKa values. Operating the mobile phase at a pH at least 1.5 to 2 units away from the pKa of your analytes ensures a consistent ionization state, leading to sharper peaks and more reproducible retention times.[1]

• Select an Appropriate Stationary Phase:

  • Standard C18 columns are widely used, but for positional isomers, alternative column chemistries may offer better selectivity. Consider using a Phenyl-Hexyl or a polar-embedded phase column, which can provide different interactions with aromatic compounds.[1]

• Adjusting Temperature:

  • Column temperature can influence the selectivity of the separation. Experiment with different temperatures in 5°C increments. Lowering the temperature can sometimes enhance the resolution between isomers.[1]

• Reduce Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the run time.

Issue 2: Significant Peak Tailing in HPLC Chromatograms

Q: My galloylglucose isomer peaks are showing significant tailing. What is causing this and how can I fix it?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or by issues with the HPLC system itself.

• Chemical Causes and Solutions:

  • Silanol (B1196071) Interactions: Free silanol groups on the surface of silica-based columns can interact with the polar hydroxyl groups of galloylglucoses, causing peak tailing.

    • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer accessible silanol groups.

    • Lower Mobile Phase pH: Operating at a lower pH (e.g., with 0.1% formic acid) protonates the silanol groups, reducing their interaction with your analytes.

    • Use a Competing Base: Adding a small amount of a competing base, like triethylamine, to the mobile phase can mask the active silanol sites. However, be aware that this can suppress ionization in mass spectrometry.

• Physical and System-Related Causes and Solutions:

  • Column Overload: Injecting too much sample can saturate the stationary phase and lead to peak distortion.[1] Try reducing the injection volume or the sample concentration.

  • Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and peak tailing. Use tubing with a narrow internal diameter and keep the length to a minimum.

  • Column Void: A void at the head of the column can also cause peak tailing. This can be checked by reversing the column and running a standard. If the peak shape improves, the column may need to be replaced.

Issue 3: Low Yield and Recovery in Preparative HPLC

Q: I'm losing a significant amount of my target isomer during preparative HPLC purification. What are the common causes of low recovery and how can I improve it?

A: Low recovery in preparative HPLC can be frustrating and costly. Here are some potential causes and solutions:

• Sub-optimal Fraction Collection Parameters:

  • Incorrect Delay Volume: Ensure the system's delay volume (the volume between the detector and the fraction collector) is accurately determined. An incorrect delay volume can lead to the collection of fractions before or after the peak has eluted, resulting in low recovery.[3]

  • Peak Threshold and Sloping: Set the peak detection threshold and slope parameters appropriately to ensure that the entire peak is collected, especially for broad or tailing peaks.

• Analyte Adsorption:

  • Galloylglucoses can be "sticky" and adsorb to surfaces in the flow path, particularly if stainless steel components are used. Consider using a system with PEEK or other inert materials.

  • Adsorption to the stationary phase can also be an issue. Ensure the mobile phase is strong enough to elute the compound completely.

• Sample Degradation:

  • Gallotannins can be susceptible to degradation, especially at high pH or in the presence of certain metal ions. Ensure your solvents are fresh and of high purity.

• Incomplete Elution:

  • If the mobile phase is not strong enough, your compound of interest may not fully elute from the column during the run. A post-run flush with a stronger solvent can help to recover any retained material.

Issue 4: Difficulty in Scaling Up the Purification

Q: I have a good analytical method for separating my galloylglucose isomers, but I'm facing challenges when scaling up to a preparative scale. What should I consider?

A: Scaling up from analytical to preparative chromatography is not always straightforward. Here are key considerations:

• Maintain Linear Velocity: To maintain resolution, the linear velocity of the mobile phase should be kept constant when scaling up. This means the flow rate needs to be increased proportionally to the square of the increase in the column's internal diameter.

• Column Packing and Efficiency: Preparative columns can be more challenging to pack efficiently than analytical columns. A poorly packed column will result in significant loss of resolution.

• Sample Loading: The amount of sample that can be loaded onto a preparative column without compromising resolution needs to be determined empirically. Start with a conservative load and gradually increase it.

• Thermal Effects: The larger diameter of preparative columns can lead to thermal gradients, which can affect peak shape and resolution. Using a column oven can help to maintain a uniform temperature.

• Solvent Consumption: Preparative HPLC uses significantly more solvent than analytical HPLC. This can be a major cost consideration and may necessitate solvent recycling systems.

Frequently Asked Questions (FAQs)

Q1: What are the most common co-eluting impurities when purifying galloylglucose isomers from plant extracts?

A1: Besides other galloylglucose isomers, common co-eluting impurities can include:

• Other Phenolic Compounds: Flavonoids, phenolic acids (like free gallic acid), and other tannins can have similar polarities and retention times.[4]

• Sugars and Glycosides: The complex carbohydrate matrix of plant extracts can lead to co-elution with other glycosylated compounds.

• Degradation Products: Gallotannins can be hydrolyzed to simpler forms, which may co-elute with the target isomers.

A multi-step purification strategy, often involving pre-purification steps like solid-phase extraction (SPE) or column chromatography with different stationary phases (e.g., Sephadex LH-20), can help to remove many of these interfering compounds before the final HPLC step.[5]

Q2: How can I definitively identify which galloylglucose isomer I have purified?

A2: A combination of spectroscopic techniques is typically required for unambiguous identification:

• Mass Spectrometry (MS): High-resolution MS can confirm the elemental composition. Tandem MS (MS/MS) can provide fragmentation patterns that help to distinguish between isomers. The loss of galloyl moieties (170 Da) is a characteristic fragmentation. Positional isomers can sometimes be differentiated by the relative abundances of specific fragment ions resulting from cross-ring cleavages.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are powerful tools for structural elucidation. The chemical shifts of the glucose protons and carbons are sensitive to the positions of the galloyl groups. For example, the chemical shift of the anomeric proton (H-1) and other glucose protons can help to determine the substitution pattern.[9][10][11]

Q3: I am struggling to crystallize my purified galloylglucose isomer. What are some common issues and solutions?

A3: Crystallization of gallotannins can be challenging due to their polarity, conformational flexibility, and tendency to form amorphous solids. Here are some troubleshooting tips:

• Purity is Key: The higher the purity of your compound, the greater the chance of successful crystallization. Ensure your sample is free of even minor impurities.

• Solvent Selection:

  • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., acetone, ethanol) and allow the solvent to evaporate slowly in a loosely covered vial.

  • Vapor Diffusion: Dissolve your compound in a small amount of a good solvent and place this vial inside a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the sample solution can induce crystallization.

  • Anti-Solvent Addition: Slowly add an anti-solvent (a solvent in which your compound is insoluble) to a concentrated solution of your compound until turbidity is observed. Gentle warming to redissolve the precipitate followed by slow cooling can yield crystals.

• Control Nucleation: Avoid rapid precipitation, which leads to amorphous solids. Aim for a slow, controlled crystallization process. Seeding with a previously obtained crystal can sometimes help.

• Avoid Disturbances: Once a crystallization experiment is set up, avoid moving or disturbing it, as this can disrupt crystal growth.

Data Presentation

Table 1: Comparison of HPLC Conditions for Galloylglucose Isomer Separation

Galloylglucose Isomers	Column	Mobile Phase	Gradient/Isocratic	Flow Rate (mL/min)	Purity Achieved	Reference
Trigalloylglucose isomers	YMC-Pack ODS-A C18 (250 x 10 mm, 5 µm)	A: Acetonitrile/acetic acid/water (3/0.5/96.5) B: Acetonitrile/acetic acid/water (30/0.5/69.5)	Gradient	2.75	>95%	[12]
Penta-O-galloyl-β-D-glucose	Not specified	Not specified	Not specified	Not specified	High purity	Not specified in abstract
Phenolic glycoside isomers	Not specified	n-hexane-ethyl acetate-methanol-water (3:5:3:5, v/v/v/v) for HSCCC pre-purification	Isocratic (HSCCC)	Not specified	98.29% - 98.71%	Not specified in abstract

Experimental Protocols

Protocol 1: General Preparative HPLC Method for Trigalloylglucose Isomer Purification

This protocol is a generalized procedure based on a published method.[12]

• Sample Preparation: Dissolve the pre-purified plant extract (e.g., after SPE or Sephadex LH-20 chromatography) in the initial mobile phase to a concentration of approximately 5 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System and Column:

  • HPLC System: A preparative HPLC system equipped with a UV detector and a fraction collector.

  • Column: YMC-Pack ODS-A C18 (250 x 10 mm i.d., 5 µm).

• Mobile Phase:

  • Mobile Phase A: Acetonitrile/acetic acid/water = 3/0.5/96.5 (v/v/v).

  • Mobile Phase B: Acetonitrile/acetic acid/water = 30/0.5/69.5 (v/v/v).

• Gradient Program:

  • 0-51 min: Linearly increase Mobile Phase B from 30% to 44%.

  • 51-52 min: Linearly increase Mobile Phase B to 100%.

  • 52-59 min: Hold at 100% Mobile Phase B.

  • 59-62 min: Linearly decrease Mobile Phase B to 30%.

  • 62-70 min: Re-equilibrate at 30% Mobile Phase B.

• Run Parameters:

  • Flow Rate: 2.75 mL/min.

  • Injection Volume: 500 µL.

  • Detection Wavelength: 280 nm.

• Fraction Collection: Collect the eluate corresponding to the target isomer peak based on the UV chromatogram.

• Post-Purification: Pool the fractions containing the pure isomer, remove the organic solvent under reduced pressure, and lyophilize the aqueous solution to obtain the purified compound as a powder.

Visualizations

Caption: General workflow for the purification of galloylglucose isomers.

Caption: Decision tree for troubleshooting poor HPLC resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. Frontiers | Recognition of Gallotannins and the Physiological Activities: From Chemical View [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. ESI-MS differential fragmentation of positional isomers of sulfated oligosaccharides derived from carrageenans and agarans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]

preventing degradation of 1-O-galloyl-6-O-cinnamoylglucose in solution

Welcome to the technical support center for 1-O-galloyl-6-O-cinnamoylglucose. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of this compound in solution.

Frequently Asked Questions (FAQs)

Q1: What is 1-O-galloyl-6-O-cinnamoylglucose and why is its stability in solution a concern?

A1: 1-O-galloyl-6-O-cinnamoylglucose is a natural product belonging to the class of hydrolyzable tannins.[1][2][3] Like other compounds in this class, it is susceptible to degradation in solution, which can impact the accuracy and reproducibility of experimental results. The ester linkages in the molecule are prone to hydrolysis, and the phenolic groups are susceptible to oxidation.

Q2: What are the main factors that influence the degradation of 1-O-galloyl-6-O-cinnamoylglucose in solution?

A2: The primary factors affecting the stability of hydrolyzable tannins like 1-O-galloyl-6-O-cinnamoylglucose are pH, temperature, light exposure, and the presence of oxidative agents. Basic pH conditions are particularly detrimental, leading to rapid hydrolysis and oxidation.[4] Elevated temperatures and exposure to UV light can also accelerate degradation.

Q3: What are the likely degradation products of 1-O-galloyl-6-O-cinnamoylglucose?

A3: Based on the degradation pathways of similar hydrolyzable tannins, the degradation of 1-O-galloyl-6-O-cinnamoylglucose likely involves the hydrolysis of its ester bonds. This would yield gallic acid, cinnamic acid, and glucose as the primary degradation products. Further oxidation of the galloyl moiety can also occur.

Q4: How should I store solutions of 1-O-galloyl-6-O-cinnamoylglucose for short-term and long-term use?

A4: For short-term storage, it is recommended to keep solutions at 2-8°C and protected from light. For long-term storage, aliquoting the solution into tightly sealed vials and storing at -20°C or -80°C is advisable to minimize degradation.[1] It is best to prepare fresh solutions for critical experiments whenever possible.

Troubleshooting Guides

Issue 1: Rapid loss of compound activity or concentration in my aqueous solution.

Potential Cause	Troubleshooting Step	Expected Outcome
High pH of the solution	Measure the pH of your solution. Adjust to a slightly acidic pH (e.g., pH 4-6) using a suitable buffer (e.g., acetate (B1210297) buffer).	Slower degradation rate. Hydrolyzable tannins are generally more stable in acidic conditions.
Elevated storage temperature	Store the solution at a lower temperature. For short-term, use 2-8°C. For long-term, freeze at -20°C or -80°C.[1]	Reduced rate of hydrolysis and other degradation reactions.
Exposure to light	Store the solution in amber vials or wrap the container with aluminum foil to protect it from light.	Minimized photodegradation.
Oxidation	Prepare solutions with deoxygenated solvents. Consider adding an antioxidant like ascorbic acid for short-term experiments.	Reduced oxidative degradation of the phenolic moieties.

Issue 2: Inconsistent results between experimental replicates.

Potential Cause	Troubleshooting Step	Expected Outcome
Degradation during experiment	Minimize the duration of experiments at room temperature or elevated temperatures. Prepare fresh solutions immediately before use.	Improved consistency and reproducibility of results.
Variability in solution preparation	Standardize the solution preparation protocol, including solvent type, pH, and final concentration.	Reduced variability between different batches of the solution.
Contamination of solvent	Use high-purity, HPLC-grade solvents to avoid contaminants that could catalyze degradation.	Consistent stability profile of the compound.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Solution of 1-O-galloyl-6-O-cinnamoylglucose

Objective: To prepare a solution of 1-O-galloyl-6-O-cinnamoylglucose with enhanced stability for in vitro experiments.

Materials:

• 1-O-galloyl-6-O-cinnamoylglucose powder

• Dimethyl sulfoxide (B87167) (DMSO), HPLC grade

• Phosphate-citrate buffer (pH 5.0)

• Ascorbic acid (optional)

• Sterile, amber microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution of 1-O-galloyl-6-O-cinnamoylglucose in DMSO.

• Prepare the working buffer: 0.1 M phosphate-citrate buffer, pH 5.0. Deoxygenate the buffer by bubbling with nitrogen gas for 15 minutes.

• If using an antioxidant, dissolve ascorbic acid in the deoxygenated buffer to a final concentration of 0.1% (w/v).

• Immediately before the experiment, dilute the DMSO stock solution with the prepared buffer to the desired final concentration.

• Keep the working solution on ice and protected from light throughout the experiment.

• For storage, aliquot the DMSO stock solution and store at -80°C. Avoid repeated freeze-thaw cycles.

Protocol 2: Monitoring the Stability of 1-O-galloyl-6-O-cinnamoylglucose by HPLC

Objective: To quantitatively assess the degradation of 1-O-galloyl-6-O-cinnamoylglucose under specific conditions (e.g., different pH, temperature).

Materials and Equipment:

• Solution of 1-O-galloyl-6-O-cinnamoylglucose prepared as described in Protocol 1.

• HPLC system with a UV detector.

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile (B52724).

• Incubator or water bath.

• pH meter.

Procedure:

• Prepare solutions of 1-O-galloyl-6-O-cinnamoylglucose in buffers of different pH values (e.g., pH 4, 7, 9).

• Incubate the solutions at the desired temperature (e.g., 25°C, 37°C, 50°C).

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

• Immediately quench any further degradation by adding an equal volume of cold acetonitrile and store at -20°C until analysis.

• Analyze the samples by HPLC. A typical gradient elution could be:

  • 0-20 min: 10-50% B

  • 20-25 min: 50-90% B

  • 25-30 min: 90-10% B

• Set the UV detector to monitor at a wavelength where the compound has maximum absorbance (e.g., around 280 nm for the galloyl moiety and 315 nm for the cinnamoyl moiety).

• Quantify the peak area of 1-O-galloyl-6-O-cinnamoylglucose at each time point to determine the percentage of compound remaining.

Data Summary

Table 1: General Stability of Hydrolyzable Tannins under Various Conditions (Qualitative)

Condition	Stability	Notes
Acidic pH (2-4)	High	Generally the most stable environment.
Neutral pH (7)	Low	Susceptible to hydrolysis.
Basic pH (>8)	Very Low	Rapid degradation through hydrolysis and oxidation.[4]
Low Temperature (2-8°C)	Good	Slows down degradation rates.
High Temperature (>37°C)	Poor	Accelerates hydrolysis significantly.
Light Exposure	Moderate to Low	Can lead to photodegradation.

Visualizations

Caption: Probable degradation pathway of 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Workflow for monitoring compound stability.

Caption: Factors influencing stability and degradation.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-O-Galloyl-2-O-cinnamoyl-glucose | CAS#:791836-69-6 | Chemsrc [chemsrc.com]
• 4. Effect of Various Carbohydrates in Aqueous Solutions on Color Stability and Degradation Kinetics of Selected Anthocyanins During Storage [mdpi.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Phenolic Compounds

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted guidance on resolving High-Performance Liquid Chromatography (HPLC) peak tailing issues commonly encountered during the analysis of phenolic compounds.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a problem for phenolic compound analysis?

A1: HPLC peak tailing is a phenomenon where a chromatographic peak is asymmetrical, with a trailing edge that is longer and more drawn out than the front.[1] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape.[1] This distortion is particularly problematic in the analysis of phenolic compounds as it can lead to inaccurate peak integration and quantification, reduced resolution between closely related phenolic structures, and decreased sensitivity, which hinders the detection of trace-level compounds.[2]

Q2: What are the primary causes of peak tailing when analyzing phenolic compounds?

A2: The most common causes of peak tailing for phenolic compounds in reversed-phase HPLC include:

• Secondary Interactions: Unwanted interactions between the polar hydroxyl groups of phenolic compounds and residual acidic silanol (B1196071) groups (Si-OH) on the surface of silica-based stationary phases (like C18 columns).[2] These interactions can cause some analyte molecules to be retained longer, resulting in a "tail."[2]

• Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of both the phenolic analytes and the residual silanols on the column, leading to mixed retention mechanisms and peak distortion.[2]

• Column Issues: Degradation of the column, contamination from the sample matrix, or the formation of a void at the column inlet can disrupt the packed bed and lead to tailing.[1]

• Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase, causing poor peak shape.[3]

• Extra-Column Effects: Dispersion of the analyte band in tubing, fittings, or the detector cell after it has left the column can also cause peak tailing.[3]

Q3: How does the mobile phase pH affect the peak shape of phenolic acids?

A3: For acidic compounds like many phenolic acids, the mobile phase pH should ideally be at least 2 pH units below the analyte's pKa.[4] This ensures the compound is in its neutral, un-ionized form, which promotes better retention and a more symmetrical peak shape in reversed-phase chromatography. Operating at a low pH (e.g., pH 2.5-3.0) also suppresses the ionization of surface silanols, further minimizing their potential for secondary interactions that cause tailing.[5]

Q4: Can the choice of HPLC column affect peak tailing for phenolic compounds?

A4: Yes, the column chemistry plays a crucial role. While C18 columns are widely used, columns with different stationary phases, such as Phenyl-hexyl, can offer alternative selectivity and improved peak shape for aromatic compounds like phenols due to π-π interactions.[6][7] Modern columns with high-purity silica (B1680970) and effective end-capping also have fewer residual silanol groups, which reduces the likelihood of peak tailing.[8]

Q5: Are there any mobile phase additives that can help reduce peak tailing for flavonoids and other phenolics?

A5: Yes, adding a small amount of an acidic modifier to the mobile phase, such as formic acid or acetic acid (typically 0.1%), is a common practice to improve the peak shape of phenolic compounds.[9] These additives help to suppress the ionization of both the phenolic analytes and the residual silanol groups on the column, thus minimizing secondary interactions. For basic compounds, a competing base like triethylamine (B128534) can be added to the mobile phase to interact with the silanol groups and reduce their availability for interaction with the analyte.[10]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving HPLC peak tailing issues with phenolic compounds.

Guide 1: General Troubleshooting Workflow

This workflow provides a step-by-step process to identify the root cause of peak tailing.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Guide 2: Mitigating Secondary Silanol Interactions

This guide focuses on resolving peak tailing caused by interactions with the stationary phase.

Caption: Workflow for addressing secondary silanol interactions.

Data Presentation

The following tables summarize quantitative data on factors affecting peak tailing of phenolic compounds.

Table 1: Effect of Mobile Phase pH on Peak Tailing Factor (Tf) of Flavonoids

Flavonoid (pKa)	Mobile Phase pH	Tailing Factor (Tf)	Reference
Rutin (~7.1)	3.0	1.1	[9]
Rutin (~7.1)	5.0	1.4	[9]
Rutin (~7.1)	7.0	1.8	[9]
Quercetin (~7.0)	3.0	1.0	[9]
Quercetin (~7.0)	5.0	1.3	[9]
Quercetin (~7.0)	7.0	1.7	[9]

Table 2: Comparison of C18 and Phenyl-Hexyl Columns for the Separation of Phenolic Compounds

Compound	C18 Column	Phenyl-Hexyl Column	Observation	Reference
Indoprofen	Co-elutes with Ethyl paraben	Baseline separated	Phenyl-hexyl provides better selectivity.	[7]
Ethyl paraben	Co-elutes with Indoprofen	Baseline separated	Phenyl-hexyl provides better selectivity.	[7]
Naproxen	Symmetrical peak	Symmetrical peak	Both columns perform well.	[7]
Aromatic analytes	Good retention	Enhanced retention and selectivity	Phenyl-hexyl can offer alternative selectivity due to π-π interactions.	[6][11]

Experimental Protocols

Protocol 1: HPLC Mobile Phase Preparation for Phenolic Acid Analysis

This protocol outlines the preparation of a typical mobile phase for the analysis of phenolic acids.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol (B129727)

• Formic acid (or other suitable acid)

• 0.45 µm membrane filters

• Glass solvent bottles

Procedure:

• Aqueous Phase Preparation:

  • Measure a desired volume of HPLC-grade water into a clean glass bottle.

  • Carefully add the acid to achieve the desired concentration (e.g., 0.1% v/v). For 1 L of mobile phase, add 1 mL of formic acid.

  • Mix thoroughly.

  • Filter the aqueous phase through a 0.45 µm membrane filter to remove any particulate matter.

  • Degas the solvent using a vacuum degasser, sonication, or helium sparging to prevent bubble formation in the HPLC system.[12]

• Organic Phase Preparation:

  • Measure the desired volume of HPLC-grade acetonitrile or methanol into a separate clean glass bottle.

  • Filter the organic phase through a 0.45 µm membrane filter.

  • Degas the solvent.

• Mobile Phase Composition:

  • The aqueous and organic phases are typically used in a gradient elution for the analysis of complex mixtures of phenolic compounds.[13] A typical gradient might start with a high percentage of the aqueous phase and gradually increase the percentage of the organic phase to elute more hydrophobic compounds.

Protocol 2: General Purpose HPLC Column Regeneration (for C18, C8, Phenyl Columns)

This protocol is for regenerating a reversed-phase column that shows signs of contamination or deterioration in performance.

Materials:

• HPLC-grade water

• HPLC-grade methanol

• HPLC-grade isopropanol (B130326)

• HPLC system

Procedure:

• Initial Flush: Disconnect the column from the detector to avoid contamination. Flush the column in the reverse direction with HPLC-grade water for 10-20 column volumes to remove any precipitated buffer salts.[14]

• Organic Solvent Wash: Flush the column with 20-30 column volumes of 100% methanol to remove strongly retained hydrophobic compounds.[15]

• Stronger Solvent Wash (Optional): If performance is not restored, a stronger solvent like isopropanol can be used. Flush the column with 20-30 column volumes of isopropanol.[14]

• Re-equilibration:

  • Flush the column with 10-20 column volumes of a mixture of water and organic solvent (e.g., 50:50 methanol:water).

  • Finally, re-equilibrate the column with the initial mobile phase composition until a stable baseline is achieved.

• Performance Check: Inject a standard sample to verify that the column performance (peak shape, retention time, and efficiency) has been restored.

Protocol 3: Solid-Phase Extraction (SPE) for Phenolic Compounds from Plant Extracts

This protocol provides a general procedure for cleaning up and concentrating phenolic compounds from plant extracts prior to HPLC analysis.

Materials:

• SPE cartridges (e.g., C18 or a polymeric reversed-phase sorbent)

• Methanol

• HPLC-grade water

• Acid (e.g., formic acid or HCl) for pH adjustment

• Vacuum manifold or syringe for SPE

• Plant extract

Procedure:

• Cartridge Conditioning:

  • Pass 3-5 mL of methanol through the SPE cartridge to activate the sorbent.

  • Equilibrate the cartridge by passing 3-5 mL of acidified water (e.g., water with 0.1% formic acid) through it. Do not let the sorbent run dry.[16]

• Sample Loading:

  • Adjust the pH of the plant extract to be acidic (pH ~2-3) to ensure phenolic acids are in their non-ionized form.

  • Load the acidified extract onto the SPE cartridge at a slow and steady flow rate.

• Washing:

  • Wash the cartridge with 3-5 mL of acidified water to remove sugars and other polar interferences.

• Elution:

  • Elute the retained phenolic compounds with a small volume (e.g., 2-4 mL) of methanol or an acidified methanol solution.

• Sample Preparation for Injection:

  • The eluted sample can be evaporated to dryness and reconstituted in the initial mobile phase or a compatible solvent for HPLC injection. This step also allows for sample concentration.

References

• 1. mdpi.com [mdpi.com]
• 2. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uhplcs.com [uhplcs.com]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. support.waters.com [support.waters.com]
• 7. lcms.cz [lcms.cz]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 12. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaguru.co [pharmaguru.co]
• 14. chromtech.com [chromtech.com]
• 15. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Bioavailability of Gallotannins In Vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the in vivo bioavailability of gallotannins.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the bioavailability of gallotannins?

A1: Gallotannins, a class of hydrolyzable tannins, present several challenges to achieving adequate bioavailability.[1][2] Their high molecular weight and complex structures can limit absorption across the intestinal barrier.[3] Additionally, they are susceptible to degradation by gut microbiota and can bind to proteins, which may reduce their availability for absorption.[4][5] Gallotannins also exhibit poor lipid solubility, further hindering their ability to cross cell membranes.[1][2]

Q2: What are the main strategies to improve the bioavailability of gallotannins?

A2: Several strategies can be employed to overcome the poor bioavailability of gallotannins. These can be broadly categorized as:

• Formulation-based approaches: Encapsulation in nano-delivery systems like nanoparticles, liposomes, phytosomes, and solid lipid nanoparticles (SLNs) can protect gallotannins from degradation, improve their solubility, and enhance absorption.[6][7][8]

• Chemical and enzymatic modifications: Hydrolysis of gallotannins into smaller, more readily absorbable molecules like gallic acid can improve their bioavailability.[9]

• Co-administration with other compounds: Combining gallotannins with other substances, such as omega-3 fatty acids, may have synergistic effects that increase stability and bioavailability.[10]

Q3: How does the gut microbiota impact gallotannin bioavailability?

A3: The gut microbiota plays a crucial role in the metabolism of gallotannins.[11][12][13] Intestinal bacteria can hydrolyze gallotannins, releasing smaller, more bioaccessible metabolites like gallic acid.[11][13] These microbial metabolites are often responsible for the systemic health effects attributed to tannins.[12][13] However, the composition of an individual's gut microbiota can lead to inter-individual variability in the metabolism and absorption of gallotannins.[14]

Troubleshooting Guides

Issue 1: Low plasma concentrations of gallotannins in animal studies.

Possible Cause	Troubleshooting Step
Poor oral absorption due to low lipid solubility and high molecular weight.[1][2]	Formulation Enhancement: Encapsulate the gallotannin extract in a nano-delivery system such as solid lipid nanoparticles (SLNs) or phytosomes to improve solubility and permeability.[7][8]
Degradation by gut microbiota before absorption.[5]	Protect the Compound: Utilize enteric-coated formulations to bypass the stomach and proximal small intestine, delivering the gallotannins to a region with potentially different microbial activity.
Binding to dietary proteins or other macromolecules in the gastrointestinal tract.[4]	Control the Diet: Administer the gallotannin formulation to fasted animals to minimize interactions with food components.

Issue 2: High variability in bioavailability results between individual animals.

Possible Cause	Troubleshooting Step
Differences in gut microbiota composition among animals.[14]	Standardize Microbiota: Consider using animals with a defined gut microbiota profile or co-housing animals to encourage a more uniform microbial community.
Genetic variations affecting metabolic enzymes.[14]	Use Genetically Homogeneous Animal Strains: Employ inbred strains of animals to reduce genetic variability in drug metabolism.

Issue 3: Inconsistent results in Caco-2 cell permeability assays.

Possible Cause	Troubleshooting Step
Poor monolayer integrity.	Verify Monolayer Confluence: Regularly measure the transepithelial electrical resistance (TEER) to ensure the Caco-2 cell monolayer is intact and tight junctions are well-formed.[15]
Efflux transporter activity.	Investigate Active Transport: Conduct bi-directional transport studies (apical-to-basolateral and basolateral-to-apical) to determine the efflux ratio. An efflux ratio greater than 2 suggests active efflux.[16] Consider using P-glycoprotein inhibitors like verapamil (B1683045) to confirm the involvement of specific efflux pumps.[16][17]
Low aqueous solubility of gallotannins.	Improve Compound Solubility: Prepare the dosing solution with a small percentage of a non-toxic solubilizing agent, ensuring it does not affect cell viability.

Data Presentation

Table 1: Pharmacokinetic Parameters of Gallotannin Formulations

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
Free Geraniin (an ellagitannin)	53.53	2	-	100	[18]
Geraniin-Phospholipid Complex	588.82 (C1max), 711.13 (C2max)	2 (T1max), 24 (T2max)	-	1100 (C1max), 500 (C2max)	[18]
Resveratrol (a polyphenol) Suspension	-	-	-	100	[7]
Resveratrol-loaded SLNs	-	-	-	800	[7]

Note: Data for specific gallotannin formulations is limited. The table includes data for a related ellagitannin and another polyphenol to illustrate the potential for enhancement.

Experimental Protocols

Key Experiment: In Vivo Bioavailability Study in Rodents

Objective: To determine the pharmacokinetic profile of a novel gallotannin formulation compared to the free compound.

Methodology:

• Animal Model: Male Sprague-Dawley rats (200-250 g) are fasted overnight with free access to water.

• Dosing:

  • Group 1 (Control): Administer the free gallotannin extract orally via gavage at a dose of 100 mg/kg.

  • Group 2 (Test): Administer the novel gallotannin formulation orally via gavage at an equivalent dose.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein into heparinized tubes at pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

• Analytical Method:

  • Quantify the concentration of the gallotannin or its major metabolites (e.g., gallic acid) in the plasma samples using a validated High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[19][20]

  • The HPLC method may involve a C18 column with a gradient elution of methanol (B129727) and water containing formic acid, with detection at 280 nm.[19]

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the plasma concentration-time curve) using appropriate software.

Key Experiment: Caco-2 Cell Permeability Assay

Objective: To assess the intestinal permeability of a gallotannin formulation in vitro.

Methodology:

• Cell Culture: Culture Caco-2 cells on semi-permeable Transwell® inserts for approximately 21 days to allow for differentiation and formation of a confluent monolayer.[16]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the Caco-2 cell monolayers using a voltmeter. Only use monolayers with TEER values within an acceptable range (e.g., >250 Ω·cm²).[15]

• Permeability Assay:

  • Apical to Basolateral (A-B) Transport: Add the gallotannin formulation (e.g., at 10 µM) to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber.[17]

  • Basolateral to Apical (B-A) Transport: Add the gallotannin formulation to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber to assess active efflux.

• Sampling: At predetermined time points (e.g., 2 hours), collect samples from the receiver chamber.[17]

• Analysis: Quantify the concentration of the gallotannin in the collected samples using HPLC or LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp):

  • Calculate the Papp value using the following formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of drug transport, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Calculate the efflux ratio (ER) as Papp (B-A) / Papp (A-B).

Visualizations

Caption: Experimental workflow for enhancing gallotannin bioavailability.

Caption: Metabolic fate of gallotannins in vivo.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Comprehensive Review of Bioactive Tannins in Foods and Beverages: Functional Properties, Health Benefits, and Sensory Qualities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Recognition of Gallotannins and the Physiological Activities: From Chemical View [frontiersin.org]
• 5. Recognition of Gallotannins and the Physiological Activities: From Chemical View - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies to Improve the Poor Bioavailability of Polyphenols | PPTX [slideshare.net]
• 7. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Current Understanding of Polyphenols to Enhance Bioavailability for Better Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Role of Intestinal Microbiota in the Bioavailability and Physiological Functions of Dietary Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. "Effect of Gut Microbiota Biotransformation on Dietary Tannins and Huma" by Ibrahim E. Sallam, Amr Abdelwareth et al. [fount.aucegypt.edu]
• 13. Effect of Gut Microbiota Biotransformation on Dietary Tannins and Human Health Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Factors driving the inter-individual variability in the metabolism and bioavailability of (poly)phenolic metabolites: A systematic review of human studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Caco-2 Cell Permeability of Flavonoids and Saponins from Gynostemma pentaphyllum: the Immortal Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 17. enamine.net [enamine.net]
• 18. Enhancing the Bioavailability of the Ellagitannin, Geraniin: Formulation, Characterization, and in vivo Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Gallic tannins | OIV [oiv.int]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Method Development for Separating Cinnamoyl Glucose Esters

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful separation of cinnamoyl glucose esters.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in separating cinnamoyl glucose esters?

A1: The primary challenges in separating cinnamoyl glucose esters stem from their structural similarities and polarity. Many of these compounds are isomers with the same molecular weight, making them difficult to resolve. Their polar nature, due to the glucose moiety, can lead to strong interactions with the stationary phase, potentially causing peak tailing.

Q2: Which chromatographic technique is most suitable for separating cinnamoyl glucose esters?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) and ultra-high-performance liquid chromatography (UPLC) are the most commonly used and effective techniques. These methods offer excellent resolution and are compatible with mass spectrometry (MS) for identification and quantification.

Q3: What are "ghost peaks" and how can I prevent them in my chromatograms?

A3: Ghost peaks are unexpected peaks that appear in your chromatogram, even in blank runs, and do not originate from your sample.[1] They can be caused by contaminants in the mobile phase, sample carryover from previous injections, or bleed from the HPLC system components.[1][2] To prevent them, always use high-purity solvents, prepare fresh mobile phase daily, and implement a robust column washing and system flushing protocol between analyses.[1]

Q4: How can I improve the sensitivity of my analysis for low-concentration cinnamoyl glucose esters?

A4: To enhance sensitivity, consider the following:

• Optimize Mobile Phase: Use high-purity, LC-MS grade solvents and additives to minimize background noise.[3]

• Increase Injection Volume: A larger injection volume can increase the signal, but be mindful of potential peak distortion.

• Sample Concentration: Employ solid-phase extraction (SPE) to concentrate your sample before injection.

• Detector Settings: Adjust the detector wavelength to the maximum absorbance of your target compounds. For MS detection, optimize ionization and fragmentation parameters.[3]

• Column Dimensions: Using a column with a smaller internal diameter can increase sensitivity.[3]

Q5: How do I ensure the reproducibility of my separation method?

A5: Reproducibility is crucial for reliable results. To ensure it:

• Consistent Sample Preparation: Follow a standardized and validated sample preparation protocol.[4]

• Mobile Phase Preparation: Prepare the mobile phase accurately and consistently. Use a buffer to control the pH if necessary.[4]

• Column Equilibration: Adequately equilibrate the column with the mobile phase before each run.

• Temperature Control: Use a column oven to maintain a constant temperature.[5]

• System Suitability Tests: Regularly perform system suitability tests to monitor the performance of your HPLC system.[4]

Troubleshooting Guides

Issue 1: Poor Peak Resolution or Co-eluting Peaks

Q: My chromatogram shows broad, overlapping peaks for my cinnamoyl glucose esters. How can I improve the resolution?

A: Poor resolution is a common issue when separating structurally similar isomers. Here’s a step-by-step approach to troubleshoot and improve separation:

• Optimize the Mobile Phase Gradient: A shallow gradient can often improve the separation of closely eluting compounds. Experiment with different gradient slopes and durations. For complex mixtures, a multi-step gradient might be necessary.[6]

• Change the Organic Modifier: Switching from acetonitrile (B52724) to methanol (B129727), or vice versa, can alter the selectivity of the separation due to different solvent properties.[7]

• Adjust the Mobile Phase pH: The pH of the mobile phase can affect the ionization state of phenolic compounds, thereby influencing their retention and selectivity. Adding a small amount of acid (e.g., 0.1% formic acid) is common practice.

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time between the analytes and the stationary phase, often leading to better resolution.

• Select a Different Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different chemistry (e.g., phenyl-hexyl instead of C18) or a smaller particle size for higher efficiency.

Issue 2: Asymmetrical Peaks (Peak Tailing)

Q: The peaks for my cinnamoyl glucose esters are tailing. What is causing this and how can I fix it?

A: Peak tailing is often observed for polar and ionizable compounds like cinnamoyl glucose esters. It is typically caused by secondary interactions between the analyte and the stationary phase.

Primary Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact strongly with the polar functional groups of your analytes.

  • Solution 1: Lower Mobile Phase pH: Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase to suppress the ionization of the silanol groups.

  • Solution 2: Use an End-capped Column: Employ a column that has been "end-capped" to reduce the number of free silanol groups.

• Column Contamination: Accumulation of sample matrix components on the column can create active sites that cause tailing.

  • Solution: Implement a robust sample clean-up procedure, such as solid-phase extraction (SPE), and use a guard column to protect your analytical column. Regularly flush the column with a strong solvent.

• Sample Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Dilute your sample or reduce the injection volume.

Data Presentation: HPLC and UPLC Method Parameters

The following tables summarize typical starting parameters for the separation of cinnamoyl glucose esters using HPLC and UPLC. These should be considered as starting points for method development and optimization.

Table 1: Typical HPLC Parameters for Cinnamoyl Glucose Ester Separation

Parameter	Recommended Condition	Notes
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard choice for reversed-phase chromatography.
Mobile Phase A	Water with 0.1% Formic Acid	Acid modifier helps to improve peak shape.
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile often provides better resolution.
Gradient	5-95% B over 40-60 minutes	A scouting gradient to start with.[7]
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temp.	25-30 °C	Temperature control improves reproducibility.
Detection	DAD/UV at 280 nm and 320 nm	Cinnamoyl esters typically have strong absorbance in this range.

Table 2: Typical UPLC-MS Parameters for Cinnamoyl Glucose Ester Analysis

Parameter	Recommended Condition	Notes
Column	C18, 50-100 mm x 2.1 mm, <2 µm	Smaller particle size for higher efficiency and resolution.
Mobile Phase A	Water with 0.1% Formic Acid	Essential for good ionization in positive ESI mode.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Consistent modifier in both mobile phases is recommended.
Gradient	5-95% B over 5-15 minutes	UPLC allows for much faster gradients.
Flow Rate	0.3-0.5 mL/min	Adapted for a 2.1 mm ID column.
Column Temp.	30-40 °C	Higher temperatures can reduce viscosity and improve peak shape.
MS Detector	ESI in Negative Ion Mode	Glycosides often show good response in negative mode.
MS Scan Range	100-1000 m/z	To cover the expected mass range of the compounds.

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material

• Extraction:

  • Weigh 1 gram of dried and powdered plant material.

  • Add 20 mL of 80% methanol in water.

  • Sonicate for 30 minutes in a water bath.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet twice more.

  • Pool the supernatants and evaporate to dryness under vacuum.

• Solid-Phase Extraction (SPE) Clean-up:

  • Reconstitute the dried extract in 5 mL of water.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the reconstituted extract onto the SPE cartridge.

  • Wash the cartridge with 10 mL of water to remove highly polar impurities.

  • Elute the cinnamoyl glucose esters with 10 mL of methanol.

  • Evaporate the methanol eluate to dryness.

  • Reconstitute the final sample in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC/UPLC analysis.

  • Filter the sample through a 0.22 µm syringe filter before injection.

Protocol 2: General HPLC Method for Separation

• System Preparation:

  • Prepare the mobile phases as described in Table 1.

  • Degas the mobile phases by sonication or helium sparging.

  • Purge the HPLC pumps to remove any air bubbles.

  • Equilibrate the C18 column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 30 minutes at a flow rate of 1.0 mL/min.

• Analysis:

  • Set the column oven temperature to 30 °C.

  • Set the DAD detector to acquire data at 280 nm and 320 nm.

  • Inject 10 µL of the prepared sample.

  • Run the following gradient program:

    • 0-5 min: 5% B

    • 5-45 min: Linear gradient from 5% to 65% B

    • 45-50 min: Linear gradient from 65% to 95% B

    • 50-55 min: Hold at 95% B

    • 55-56 min: Return to 5% B

    • 56-65 min: Re-equilibration at 5% B

  • Integrate the peaks of interest and quantify using a standard calibration curve.

Visualizations

Caption: Experimental workflow for the separation of cinnamoyl glucose esters.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. Validation of the High-Performance Liquid Chromatography Method for Determining Quercitrin in Capsicum annuum L. Cultivar Dangjo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of Plant Extracts

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of complex plant extracts.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My analyte signal is inconsistent and lower than expected when analyzing a plant extract. Could this be a matrix effect?

A1: Yes, inconsistent and suppressed analyte signals are common indicators of matrix effects in LC-MS analysis of plant extracts. Co-eluting compounds from the complex plant matrix, such as polyphenols, lipids, and pigments, can interfere with the ionization of your target analyte in the mass spectrometer's ion source, leading to ion suppression.[1] This can negatively impact the accuracy, precision, and sensitivity of your analytical method.

Q2: How can I confirm that matrix effects are impacting my analysis?

A2: Two primary methods are used to assess the presence and extent of matrix effects:

• Post-Extraction Spike Method: This is a quantitative method where you compare the response of your analyte in a pure solvent to its response when spiked into a blank matrix extract (a plant extract known not to contain the analyte). A significant difference in the signal indicates the presence of matrix effects.

• Post-Column Infusion: This is a qualitative method where a constant flow of your analyte is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any dips or enhancements in the baseline signal of the infused analyte indicate the retention times at which co-eluting matrix components are causing ion suppression or enhancement.[2]

Q3: I've confirmed the presence of matrix effects. What are the primary strategies to minimize or compensate for them?

A3: The main strategies can be categorized as follows:

• Optimize Sample Preparation: The most effective approach is to remove interfering matrix components before LC-MS analysis.

• Modify Chromatographic Conditions: Adjust your LC method to separate the analyte from the interfering regions of the chromatogram.

• Use a Suitable Internal Standard: An internal standard that experiences the same matrix effects as the analyte can compensate for signal variations.

• Employ the Standard Addition Method: This method can provide accurate quantification in the presence of matrix effects, especially when a suitable internal standard is not available.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of matrix effects.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of your analyte in the initial mobile phase or reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

  • Set B (Post-Extraction Spike): Prepare a blank plant extract using your established extraction procedure. After the final extraction step, spike the extract with the analyte standard to achieve the same final concentration as in Set A.

  • Set C (Pre-Extraction Spike for Recovery): Spike the blank plant matrix with the analyte standard before starting the extraction process at the same concentration as in Set A. This set is used to determine the recovery of your extraction method.

• LC-MS Analysis: Analyze all three sets of samples in triplicate under the same LC-MS conditions.

• Calculate Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE):

  • Matrix Effect (%): ME = (Peak Area in Set B / Peak Area in Set A) * 100

    • ME < 100% indicates ion suppression.

    • ME > 100% indicates ion enhancement.

  • Recovery (%): RE = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (%): PE = (Peak Area in Set C / Peak Area in Set A) * 100

Protocol 2: Standard Addition Method for Quantification

This method is used for accurate quantification when matrix effects are present and cannot be eliminated.

Procedure:

• Prepare a Series of Spiked Samples:

  • Divide your plant extract into at least four equal aliquots.

  • Leave one aliquot unspiked (this is your unknown).

  • To the remaining aliquots, add increasing known amounts of your analyte standard.

• LC-MS Analysis: Analyze the unspiked and all spiked samples.

• Construct a Standard Addition Plot:

  • Plot the peak area (y-axis) against the concentration of the added standard (x-axis).

  • Perform a linear regression on the data points.

• Determine the Unknown Concentration:

  • Extrapolate the linear regression line to the x-axis (where y=0).

  • The absolute value of the x-intercept is the concentration of the analyte in the original, unspiked sample.

Protocol 3: Solid-Phase Extraction (SPE) for Sample Cleanup

SPE is a highly effective technique for removing interfering matrix components.[3][4][5]

General Procedure (Reversed-Phase SPE):

• Conditioning: Condition the SPE cartridge by passing a strong organic solvent (e.g., methanol) through it, followed by an equilibration step with a solvent similar to your sample matrix (e.g., water or a weak buffer).[3][4]

• Sample Loading: Load your plant extract onto the conditioned cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences while your analyte of interest is retained on the sorbent.[3]

• Elution: Elute your analyte from the cartridge using a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).[3][4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.

Protocol 4: Liquid-Liquid Extraction (LLE) for Sample Cleanup

LLE separates compounds based on their differential solubility in two immiscible liquids (typically an aqueous and an organic phase).[6][7]

General Procedure:

• Solvent Selection: Choose an organic solvent that is immiscible with your aqueous sample and in which your analyte has high solubility. The pH of the aqueous phase can be adjusted to ensure the analyte is in its neutral form for better partitioning into the organic solvent.[6]

• Extraction: Vigorously mix your aqueous plant extract with the chosen organic solvent in a separatory funnel. Allow the layers to separate.

• Collection: Collect the organic layer containing your analyte. This step can be repeated to improve recovery.

• Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-MS analysis.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes the effectiveness of different sample preparation techniques in reducing matrix effects for the analysis of various compounds in plant extracts.

Sample Preparation Method	Analyte Class	Plant Matrix	Matrix Effect Reduction	Reference
None (Dilute and Shoot)	Pesticides	Various Vegetables	Low	[8]
Liquid-Liquid Extraction (LLE)	Cannabinoids	Cannabis	Moderate	[9]
Solid-Phase Extraction (SPE)	Phenolic Acids	Spelt Seeds	High	[10]
SPE with Mixed-Mode Sorbent	Basic Drugs	Plasma	Very High	[11]

Visualizations

Experimental Workflow for Assessing Matrix Effects

Caption: Workflow for the quantitative assessment of matrix effects.

Troubleshooting Decision Tree for Matrix Effects

Caption: Decision tree for troubleshooting matrix effects in LC-MS.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. organomation.com [organomation.com]
• 4. Solid phase extraction (SPE) Information | Solid phase extraction (SPE) | Chromatography | MACHEREY-NAGEL [mn-net.com]
• 5. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 6. Liquid-liquid extraction [scioninstruments.com]
• 7. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

selecting appropriate cell lines for 1-O-galloyl-6-O-cinnamoylglucose assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting appropriate cell lines and performing assays with 1-O-galloyl-6-O-cinnamoylglucose.

Disclaimer: 1-O-galloyl-6-O-cinnamoylglucose is a less-studied gallotannin. Much of the guidance provided here is based on research conducted with the structurally related and more extensively studied compound, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG). Researchers should use this information as a starting point and perform their own validation experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected biological activities of 1-O-galloyl-6-O-cinnamoylglucose?

A1: As a galloylglucose derivative, 1-O-galloyl-6-O-cinnamoylglucose is predicted to have several biological activities, similar to other gallotannins like PGG. These potential activities include antioxidant, anti-inflammatory, and anti-cancer properties.[1][2] The number and position of galloyl groups influence the potency of these effects.[2][3] Direct experimental verification is crucial.

Q2: How do I choose a starting cell line for my experiments?

A2: The choice of cell line should be guided by your research question.

• For anti-cancer activity: A panel of cancer cell lines is recommended. Based on studies with PGG, you could consider lines such as HeLa (cervical cancer), MRC5-SV2 (lung cancer), A-549 (lung cancer), MDA-MB-231 (breast cancer), MCF-7 (breast cancer), U87-MG (glioblastoma), and PANC-1 (pancreatic cancer).[4][5] It is also advisable to include a non-cancerous cell line (e.g., MRC-5 human fetal lung fibroblast) to assess selectivity.[4]

• For anti-inflammatory activity: Macrophage cell lines like RAW 264.7 or monocyte cell lines like THP-1 are commonly used. These can be stimulated with lipopolysaccharide (LPS) to induce an inflammatory response. Human rheumatoid arthritis synovial fibroblasts (RASFs) have also been used to study the anti-inflammatory effects of PGG.

• For antioxidant activity: Cell-based antioxidant assays can be performed in various cell types. Human keratinocytes (HaCaT) or hepatocellular carcinoma cells like HepG2 are often used to study protection against oxidative stress.[6]

• For anti-diabetic activity: Adipocyte cell lines (e.g., 3T3-L1) or insulinoma cell lines (e.g., INS-1) are relevant for studying glucose uptake and insulin (B600854) signaling.[3]

Q3: What are the recommended starting concentrations for in vitro assays?

A3: For initial screening, a wide concentration range is recommended, for example, from 1 µM to 100 µM. Studies on PGG have shown cytotoxic effects in cancer cell lines with IC50 values ranging from approximately 15 to 70 µg/mL.[4][5][7] The molecular weight of 1-O-galloyl-6-O-cinnamoylglucose is 462.4 g/mol , so this corresponds to a molar concentration range.

Q4: How should I dissolve 1-O-galloyl-6-O-cinnamoylglucose for cell culture experiments?

A4: 1-O-galloyl-6-O-cinnamoylglucose is typically dissolved in a small amount of dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. This stock solution can then be further diluted in cell culture medium to the desired final concentrations. It is important to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no biological activity observed.	The chosen cell line may not be sensitive to the compound.	Screen a panel of cell lines relevant to the expected biological activity.
The compound concentration may be too low.	Perform a dose-response experiment with a wider range of concentrations.
The compound may have degraded.	Prepare fresh stock solutions and protect them from light and excessive heat.
High variability between replicate wells.	Uneven cell seeding.	Ensure a single-cell suspension before seeding and use appropriate pipetting techniques.
Edge effects in the microplate.	Avoid using the outer wells of the plate or fill them with sterile medium.
Compound precipitation in the culture medium.	The compound has low solubility in aqueous solutions.	Decrease the final concentration of the compound. Ensure the DMSO stock is fully dissolved before diluting in medium.
Observed cytotoxicity in all cell lines, including normal cells.	The compound may have general cytotoxicity at high concentrations.	Determine the IC50 values for both cancer and normal cell lines to calculate a selectivity index.
The solvent (DMSO) concentration is too high.	Ensure the final DMSO concentration is at a non-toxic level (e.g., <0.5%).

Experimental Protocols & Data

Example Data: Cytotoxicity of PGG in Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values for the related compound, PGG, in various cancer and normal cell lines. This data can serve as a reference for what might be expected when testing 1-O-galloyl-6-O-cinnamoylglucose.

Cell Line	Cell Type	IC50 of PGG (µg/mL)	Reference
HeLa	Human cervical adenocarcinoma	71.45	[4]
MRC5-SV2	Human fetal lung cancer	52.24	[4]
MRC-5	Normal human fetal lung fibroblast	84.33	[4]
MDA-MB-231	Human breast cancer	30	[7]
MCF-7	Human breast cancer	15	[7]
A-549	Human lung cancer	-	[5]
U87-MG	Human glioblastoma	-	[5]
PANC-1	Human pancreatic cancer	-	[5]

Note: IC50 values for A-549, U87-MG, and PANC-1 were investigated but not explicitly quantified in the cited abstract.

Key Experimental Methodologies

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 1-O-galloyl-6-O-cinnamoylglucose (e.g., 0, 1, 5, 10, 25, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• MTT Addition: After the incubation period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Anti-inflammatory Assay (Nitric Oxide Measurement in Macrophages)

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with different concentrations of 1-O-galloyl-6-O-cinnamoylglucose for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce nitric oxide (NO) production. Include a negative control (no LPS) and a positive control (LPS alone).

• Nitrite (B80452) Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Data Analysis: Determine the inhibitory effect of the compound on NO production.

Visualizations

References

• 1. Frontiers | Recognition of Gallotannins and the Physiological Activities: From Chemical View [frontiersin.org]
• 2. Recognition of Gallotannins and the Physiological Activities: From Chemical View - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity relationship study of antidiabetic penta-O-galloyl-D-glucopyranose and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pentagalloylglucose, isolated from the leaf extract of Anacardium occidentale L., could elicit rapid and selective cytotoxicity in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. explorationpub.com [explorationpub.com]
• 7. [PDF] Comparison of Cytotoxic Effects of Pentagalloylglucose, Gallic Acid, and its Derivatives Against Human Cancer MCF-7 and MDA MB-231 Cells | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Dosage and Administration for In Vivo Tannin Studies

This guide provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting advice, and detailed protocols for conducting in vivo studies with tannins.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when administering tannins in vivo?

A1: The main obstacles to effective in vivo tannin administration are their poor bioavailability and potential for toxicity at higher doses. Tannins have a tendency to interact with and precipitate proteins, which can reduce their absorption in the gastrointestinal tract.[1] Additionally, their inherent physicochemical properties, such as poor lipid solubility, can limit their ability to cross biological membranes.[1]

Q2: How do I select an appropriate starting dose for my in vivo tannin study?

A2: Selecting a starting dose depends on the type of tannin, the animal model, and the research question. For tannic acid in mice, effective doses for anti-inflammatory effects have been noted around 50 mg/kg.[1] It is crucial to begin with a dose-finding study to determine the maximum tolerated dose (MTD) and the effective dose range for your specific model and tannin extract.

Q3: What are the common side effects of tannin administration in rodents, and how can I manage them?

A3: Common side effects include gastrointestinal irritation (nausea, vomiting), decreased feed intake due to astringency, and constipation.[2][3] Tannins can also interfere with the absorption of certain nutrients, particularly iron.[3] To manage these effects, consider formulating the tannin to improve palatability, ensuring a balanced diet rich in fiber, and monitoring for signs of nutritional deficiencies.[2] For mild gastrointestinal upset, reducing the dose or administering the tannin with food may help.

Q4: What is the best vehicle for oral gavage of tannins?

A4: The choice of vehicle depends on the solubility of the specific tannin or extract. Water is the ideal vehicle if the tannin is soluble.[4] For poorly soluble tannins, suspensions can be made using vehicles like 0.5% carboxymethylcellulose (CMC) or corn oil.[4][5] It is important to ensure the vehicle itself does not interfere with the experimental outcomes.[6]

Q5: How can I improve the oral bioavailability of my tannin compound?

A5: Several formulation strategies can enhance tannin bioavailability. These include nanoformulations (encapsulating tannins in nanoparticles), mucoadhesive formulations to increase contact time with the gastrointestinal mucosa, and creating phospholipid complexes to improve lipophilicity.[1][7]

Data Presentation: Dosage and Toxicity

Table 1: Summary of Tannic Acid Dosages and Toxicological Data in Rodents

Parameter	Species	Route	Value	Reference(s)
LD₅₀	Rat	Oral	2.26 g/kg	[3]
LD₅₀	Mouse	Oral	13.2 g/kg	[8]
Effective Dose (Anti-inflammatory)	Mouse	Intraperitoneal	25 and 50 mg/kg	[1]
Effective Dose (Antinociceptive)	Mouse	Oral	50 mg/kg	[1]
NOAEL (3-generation study)	Rat	Dietary	60 mg/kg/day	[7]
LOAEL (3-generation study)	Rat	Dietary	117 mg/kg/day (lower pup weaning weights)	[7]

LD₅₀: Median lethal dose; NOAEL: No-Observed-Adverse-Effect Level; LOAEL: Lowest-Observed-Adverse-Effect Level.

Experimental Protocols

Protocol 1: Preparation of Tannin Solution/Suspension for Oral Gavage

• Determine Solubility: First, assess the solubility of your tannin extract in various vehicles (e.g., water, saline, 0.5% CMC, corn oil).

• For Soluble Tannins:

  • Weigh the required amount of tannin powder based on the desired concentration and final volume.

  • Gradually add the vehicle (e.g., sterile water) while vortexing or stirring until the tannin is completely dissolved.

  • If necessary, adjust the pH to be between 5 and 9 to minimize irritation.[9]

• For Insoluble Tannins (Suspension):

  • Weigh the tannin powder.

  • Add a small amount of a wetting agent (e.g., Tween 80 at 0.05%) if needed, to create a paste.

  • Gradually add the vehicle (e.g., 0.5% CMC in water) while continuously stirring or vortexing to ensure a uniform suspension.

  • Always vortex the suspension immediately before each administration to ensure homogeneity.

• Storage: Store the prepared formulation as required, protecting it from light and temperature extremes. Prepare fresh daily unless stability data indicates otherwise.

Protocol 2: Oral Gavage Administration in Mice

• Animal Restraint: Gently but firmly restrain the mouse by scruffing the neck and back to immobilize the head and prevent movement.[10] The body should be held in a vertical position to align the esophagus and stomach.[11]

• Measure Gavage Needle Length: Before insertion, measure the appropriate length for the gavage needle by holding it alongside the mouse, from the tip of the nose to the last rib. Mark the needle to indicate the maximum insertion depth.[12]

• Needle Insertion:

  • Insert the gavage needle into the diastema (the gap between the incisors and molars).[13]

  • Gently advance the needle along the roof of the mouth towards the back of the throat. The mouse should swallow as the needle enters the esophagus.[11]

  • There should be no resistance. If resistance is felt, the needle may be in the trachea. Immediately withdraw and attempt again.[14]

• Substance Administration: Once the needle is in place, slowly administer the solution/suspension.[13] Do not administer too quickly to avoid reflux.

• Withdrawal and Monitoring: After administration, gently remove the needle along the same path of insertion.[12] Monitor the animal for a few minutes for any signs of distress, such as difficulty breathing or fluid coming from the nose, which could indicate accidental administration into the lungs.[14]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Regurgitation or Reflux During Gavage	- Volume too large- Administration too rapid- Improper needle placement	- Ensure dosing volume does not exceed 10 mL/kg.[13]- Administer the substance slowly and steadily.[13]- Re-verify proper gavage technique and needle depth.
Animal Distress or Mortality	- Aspiration into the trachea- Esophageal or stomach perforation- Acute toxicity of the compound	- Stop the procedure immediately if the animal struggles, gasps, or shows cyanosis.[11]- Ensure gavage needles have a rounded, soft tip to prevent injury.[14]- Perform a thorough dose-finding study to establish a safe dose range.
Inconsistent or No Biological Effect	- Poor bioavailability- Incorrect dosage- Degradation of the compound	- Consider formulation strategies to enhance absorption (see FAQ 5).[1]- Re-evaluate the dose based on literature and pilot studies.- Check the stability of your compound in the chosen vehicle and storage conditions.
Weight Loss or Reduced Food Intake	- Astringent taste of tannins- Gastrointestinal upset	- Incorporate the tannin into palatable food if possible.- Administer a lower dose or less frequently.- Monitor animal health closely and provide supportive care if necessary.

Visualizations

Diagram 1: General Workflow for In Vivo Tannin Studies

Workflow for in vivo tannin research.

Diagram 2: Troubleshooting Decision Tree for Unexpected In Vivo Results

Decision tree for troubleshooting unexpected results.

Diagram 3: Tannin-Mediated Inhibition of the TLR4/NF-κB Signaling Pathway

Tannin inhibition of NF-κB signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. What are the side effects of Tannic Acid? [synapse.patsnap.com]
• 3. quora.com [quora.com]
• 4. Optimal Guidelines for Monitoring and Maintaining Rodent Health for Behavioral Research: What’s Right with My Rodent? | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. Review on in vivo and in vitro methods evaluation of antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing the Bioavailability of the Ellagitannin, Geraniin: Formulation, Characterization, and in vivo Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo ESR studies of antioxidant activity on free radical reaction in living mice under oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Pharmacokinetics, Tissue Distribution, and Excretion Characteristics of a Radix Polygoni Multiflori Extract in Rats [frontiersin.org]
• 10. uac.arizona.edu [uac.arizona.edu]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 13. research-support.uq.edu.au [research-support.uq.edu.au]
• 14. instechlabs.com [instechlabs.com]

Technical Support Center: Minimizing Batch-to-Batch Variability in Natural Product Extracts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing and minimizing batch-to-batch variability in natural product extracts.

Frequently Asked Questions (FAQs)

Raw Material Sourcing and Handling

Q1: What are the primary sources of batch-to-batch variability in herbal extracts?

A1: Batch-to-batch variability in herbal extracts can stem from multiple sources, which can be broadly categorized into raw material variations, inconsistencies in the extraction process, and post-extraction handling.[1] Key factors include:

• Raw Material:

  • Genetic differences in plant populations.[1][2]

  • Geographical location, soil conditions, and climate of cultivation (e.g., temperature, rainfall, sunlight).[1][3][4]

  • Varying harvesting times and methods.[1][5][6][7][8]

  • Post-harvest processing and storage conditions.[1][5][7][8]

  • Variations in the physical state of the raw material, such as particle size.[1][2]

• Extraction Process:

  • Inconsistent solvent-to-solid ratios.[1][2]

  • Fluctuations in extraction temperature and duration.[1][2]

  • Differences in extraction equipment and techniques.[1]

• Post-Extraction Handling:

  • Inconsistent solvent removal processes.[1]

  • Variations in drying methods for the final extract.[1]

  • Improper storage conditions of the final extract.[1]

Q2: How can I standardize the raw herbal material to minimize variability?

A2: Standardization of the raw material is a crucial first step in minimizing variability.[1] This involves:

• Botanical Authentication: Ensuring the correct plant species and plant part are used.[1]

• Geographical Sourcing: Sourcing the raw material from the same geographical region and supplier to ensure consistency.[1][3]

• Defined Harvesting Practices: Adhering to a strict protocol for the time of harvest and harvesting methods to ensure the optimal concentration of active constituents.[6][7][8]

• Post-Harvest Processing: Implementing standardized procedures for drying, grinding, and storing the raw material to prevent degradation of bioactive compounds.[1][5][7][8]

Q3: What is the importance of "chemical fingerprinting" in ensuring the quality of botanical materials?

A3: Chemical fingerprinting is a definitive tool for confirming the presence or absence of established chemical markers in the plant raw material, thereby establishing its correct identification and quality.[9] This technique provides confidence that the finished product will deliver the desired qualities and meet customer expectations.[9] Chromatographic techniques like High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin-Layer Chromatography (TLC) are commonly used to generate these fingerprints.[9][10][11]

Extraction Process

Q4: How do I choose the right extraction method?

A4: The choice of an appropriate extraction method is critical and depends on the physicochemical properties of the target natural products and the plant matrix.[2] Conventional methods like maceration and Soxhlet extraction are common, but modern techniques such as ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE) can offer improved efficiency and reproducibility.[2][12][13] The selection should be guided by the polarity of the target compounds and the need to avoid thermal degradation of sensitive molecules.[2]

Q5: What are the most common causes of variability in extraction yields?

A5: Variability in extraction yields is a significant challenge. Key factors include the botanical source material (genetic variations, geographical location, harvest time, and storage conditions), the choice of solvent, the extraction method employed, and variations in experimental parameters such as temperature and extraction time.[2] Even minor deviations in these factors can lead to significant differences in the quantity and chemical profile of the extracted compounds.[2]

Quality Control and Analysis

Q6: What analytical techniques are essential for characterizing a new batch of a natural product extract?

A6: A combination of chromatographic and spectroscopic techniques is essential for comprehensive characterization. High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detectors is widely used for creating a chemical fingerprint and quantifying marker compounds.[10][11][14] Gas Chromatography (GC), often coupled with MS (GC-MS), is suitable for analyzing volatile compounds.[1] Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information.[11]

Q7: What is the role of marker compounds in standardization?

A7: When the active principles of an extract are known, they can be used as marker compounds for standardization.[5] If the active components are unknown, other characteristic chemical constituents can be chosen as markers.[5] Standardization involves ensuring a consistent and defined amount of one or several marker compounds in the extract.[5] This is crucial for guaranteeing the quality and reproducibility of the therapeutic effects of the herbal product.[5]

Troubleshooting Guides

Guide 1: Inconsistent Raw Material Quality

Issue	Possible Cause	Troubleshooting Steps
High variability between batches of raw material	Sourcing from different suppliers or geographical locations.	Source plant material from a single, reputable supplier and the same geographical region.[1][3] Document the species, collection date, and location.[2]
Variations in harvesting time.	Establish and adhere to a strict protocol for the time of harvest to ensure a consistent phytochemical profile.[6][7][8]
Inconsistent post-harvest processing (drying, storage).	Implement standardized procedures for drying and storing the raw material to prevent degradation of active compounds.[1][5][7][8] Protect from light and heat.[1]
Variable particle size of the ground material	Inconsistent grinding process.	Standardize the grinding process and use sieves to ensure a consistent and uniform particle size distribution, which affects solvent penetration and extraction efficiency.[1][2]

Guide 2: Inconsistent Extraction Yields and Profiles

Issue	Possible Cause	Troubleshooting Steps
Low or no yield of target compound	Improper solvent choice.	Select a solvent with appropriate polarity for the target compounds.[2][15]
Inefficient extraction method.	Optimize the extraction method (e.g., temperature, time, agitation) or consider alternative techniques like ultrasound-assisted or microwave-assisted extraction for improved efficiency.[2][12][13]
Degradation of the target compound.	If the compound is thermolabile, avoid high temperatures during extraction and drying.[2] Use of gentle extraction methods can produce more stable extracts.[3]
High variability in phytochemical profile between batches	Inconsistent solvent-to-solid ratio.	Maintain a precise and consistent ratio of solvent to plant material for each extraction.[1][2]
Fluctuations in extraction parameters.	Strictly control and monitor extraction time and temperature for each batch.[1]
Inconsistent solvent composition.	Ensure the composition of the extraction solvent is consistent, as small changes in polarity can significantly alter the chemical profile.[1]

Guide 3: Variability in Analytical Results

Issue	Possible Cause	Troubleshooting Steps
Inconsistent chromatograms (HPLC, GC)	Analytical method variability.	Validate the analytical method for robustness. Ensure consistent column performance, mobile phase preparation, and detector settings.[1]
Sample preparation inconsistency.	Standardize the sample preparation protocol, including sample weight, dilution, and filtration steps.
Contamination.	Thoroughly clean all equipment between batches. Use high-purity solvents and reagents.[1] Run a blank gradient to identify peaks originating from the solvent or system.[1]
Variable fragmentation pattern in MS	Inconsistent collision energy.	Standardize the collision energy and other MS/MS parameters.[2]
Matrix effects.	Purify the sample further to remove interfering compounds that may suppress or enhance ionization.[2]

Experimental Protocols

Protocol 1: Standardized Maceration Extraction

• Material Preparation:

  • Ensure the plant material is properly identified, dried, and ground to a uniform particle size (e.g., passing through a 40-mesh sieve).

  • Determine the moisture content of the powdered material.

• Extraction:

  • Weigh a precise amount of the powdered plant material.

  • Place the material in a sealed container with a specific volume of the chosen solvent (maintain a consistent solid-to-solvent ratio, e.g., 1:10 w/v).

  • Agitate the mixture at a constant speed and temperature for a defined period (e.g., 24 hours).

• Filtration and Concentration:

  • Filter the mixture to separate the extract from the solid plant material.

  • Wash the residue with a small amount of fresh solvent to ensure complete recovery of the extract.

  • Combine the filtrates and concentrate the extract under reduced pressure at a controlled temperature to a consistent endpoint (e.g., a dry powder or a specific volume).

• Drying and Storage:

  • Dry the concentrated extract to a constant weight using a standardized method (e.g., vacuum oven at a specific temperature).

  • Store the final extract in an airtight, light-resistant container at a controlled temperature.

Protocol 2: HPLC Fingerprinting for Quality Control

• Standard and Sample Preparation:

  • Prepare a stock solution of a reference standard (marker compound) at a known concentration.

  • Accurately weigh the dried plant extract and dissolve it in a specific volume of a suitable solvent to achieve a consistent concentration.

  • Filter the sample solution through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: Use a validated C18 column of a specific brand and dimension for all analyses.

  • Mobile Phase: Prepare the mobile phase with a consistent composition of high-purity solvents (e.g., acetonitrile (B52724) and water with a specific buffer).

  • Flow Rate: Maintain a constant flow rate (e.g., 1.0 mL/min).

  • Column Temperature: Keep the column at a constant temperature (e.g., 30 °C).

  • Injection Volume: Inject a consistent volume of the standard and sample solutions (e.g., 10 µL).

  • Detection: Set the UV detector to a specific wavelength appropriate for the marker compound(s).

• Data Analysis:

  • Identify the peak of the marker compound in the sample chromatogram by comparing its retention time with that of the standard.

  • Calculate the concentration of the marker compound in the extract.

  • Compare the overall chromatographic fingerprint of the new batch with a reference fingerprint from a "golden batch" to assess consistency. Multivariate data analysis can be employed for a more comprehensive comparison.[4][16]

Visualizations

Caption: Workflow for Ensuring Consistent Natural Product Extracts.

Caption: Troubleshooting Decision Tree for Batch-to-Batch Variability.

Caption: Interrelation of Quality Control Parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. loryntas.com [loryntas.com]
• 4. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 5. chitosanlab.com [chitosanlab.com]
• 6. paintmia.com [paintmia.com]
• 7. researchgate.net [researchgate.net]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. ransomnaturals.com [ransomnaturals.com]
• 10. Phytochemical fingerprint and chemometrics for natural food preparation pattern recognition: an innovative technique in food supplement quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in Fingerprint Analysis for Standardization and Quality Control of Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. WHO guidelines for quality control of herbal medicines: From cultivation to consumption - Int J Pharm Chem Anal [ijpca.org]
• 15. Solving Dilution Dilemmas: Troubleshooting Common Issues in Plant Extract Preparation [greenskybio.com]
• 16. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Galloylglucose Positional Isomer Resolution

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals facing challenges with the resolution of galloylglucose positional isomers.

Section 1: Chromatographic Separation Issues

Poor or incomplete separation (co-elution) is the most common hurdle in analyzing galloylglucose positional isomers via liquid chromatography.[1][2] These isomers have identical mass-to-charge ratios (m/z) and can exhibit very similar polarities, making them difficult to distinguish.

FAQ 1: Why are my galloylglucose isomers co-eluting or showing poor peak shape in HPLC/UPLC?

Answer: Co-elution of galloylglucose isomers occurs because their minor positional differences do not provide enough selectivity for separation under suboptimal chromatographic conditions.[2] Peak fronting, tailing, or broadening can also contribute to an apparent lack of resolution.[1] Key factors to optimize include the mobile phase composition, stationary phase chemistry, and column temperature.[3]

Troubleshooting Guide: Improving Chromatographic Resolution

If you are experiencing co-elution, follow this systematic approach to optimize your HPLC/UPLC method.

• Assess System Health: Before modifying the method, ensure your system is performing optimally. Check for leaks, ensure the pump is delivering a consistent flow rate, and minimize extra-column volume by using tubing with a small diameter and minimal length.[1]

• Optimize Mobile Phase: The choice and composition of the mobile phase are critical for separating closely related isomers.[3]

  • Solvent Strength: Weaken the mobile phase (e.g., by decreasing the percentage of organic solvent like acetonitrile (B52724) or methanol) to increase the capacity factor (k') and retention time, which can improve separation.[2][4] An ideal k' is generally between 1 and 5.[2]

  • pH/Additives: The addition of a small percentage of acid (e.g., 0.1% formic acid) to the mobile phase is common.[5] This helps to suppress the ionization of phenolic hydroxyl groups, leading to sharper peaks and more reproducible retention times.

• Adjust the Gradient Profile: If using a gradient elution, try a shallower gradient.[1] A slower, more gradual increase in the organic solvent concentration over a longer period can significantly enhance the resolution of closely eluting peaks.

• Evaluate Stationary Phase Chemistry: Not all C18 columns are the same. If mobile phase optimization is insufficient, consider a different stationary phase. Columns with different bonding chemistries (e.g., phenyl-hexyl, biphenyl, or amide) can offer alternative selectivities for polar compounds like galloylglucoses.[4]

• Control Column Temperature: Increasing the column temperature can decrease mobile phase viscosity and improve peak efficiency. However, it may also alter selectivity. Experiment with temperatures between 30-45°C to find the optimal balance for your specific isomers.[3][5][6]

Experimental Protocol: HPLC Method Optimization for Galloylglucose Isomers

This protocol provides a starting point for developing a robust separation method.

• Column: Use a high-resolution reversed-phase column (e.g., ACQUITY UPLC HSS T3, 1.8 µm, 2.1 mm × 100 mm).[6]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.[5]

  • Solvent B: Acetonitrile with 0.1% formic acid.[5]

• Initial Gradient:

  • Start with a shallow gradient, for example: 0-2 min, 5% B; 2-15 min, 5-25% B; 15-18 min, 25-50% B; followed by a wash and re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.[5][6]

• Column Temperature: 35°C.[5]

• Injection Volume: 2-10 µL.[6][7]

• Detection: Use a Diode Array Detector (DAD) to monitor at 280 nm.[5]

• Optimization: Systematically adjust one parameter at a time (e.g., gradient slope, temperature) and observe the effect on the resolution (Rs) between the critical isomer pairs. A baseline resolution is achieved when Rs is ≥ 1.5.[3]

Quantitative Data: Example HPLC Conditions

The table below summarizes different HPLC conditions used for separating gallotannin isomers, demonstrating the impact of varying parameters.

Parameter	Method 1[5]	Method 2[7]	Method 3[6]
Column	UPLC BEH C18	Not specified	UPLC HSS T3
Mobile Phase A	0.1% Formic Acid in Water	2% Aqueous Formic Acid	2 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile/Water/Formic Acid (80:18:2)	100% Acetonitrile
Flow Rate	0.3 mL/min	0.25 mL/min	0.5 mL/min
Temperature	35 °C	30 °C	45 °C

Workflow for HPLC Method Development

The following diagram illustrates a logical workflow for troubleshooting poor isomer resolution.

Caption: A logical workflow for troubleshooting and optimizing HPLC/UPLC methods.

Section 2: Mass Spectrometry (MS) Differentiation

Even with an optimized chromatographic method, isomers may not be fully resolved. In such cases, mass spectrometry can be a powerful tool for differentiation.

FAQ 2: My isomers co-elute but have the same mass. How can I use MS to tell them apart?

Answer: While positional isomers have the same parent mass, they can often be distinguished by their fragmentation patterns in tandem mass spectrometry (MS/MS).[8][9] By carefully selecting precursor ions and optimizing collision energy, you can generate unique product ions that are characteristic of a specific galloyl substitution pattern.

Troubleshooting Guide: Differentiating Isomers with MS/MS

• Acquire Full Scan MS: First, confirm the m/z of the parent ion for your galloylglucose isomers (e.g., m/z 635 for a trigalloylglucose).[5]

• Perform Product Ion Scans: Isolate the parent ion and fragment it using collision-induced dissociation (CID). Acquire product ion scans across a range of collision energies (e.g., 15-40 eV) to find the optimal energy that produces the most informative, diagnostic fragment ions.

• Identify Diagnostic Fragments: Analyze the MS/MS spectra for unique fragment ions or significant differences in the relative abundance of common fragments. For example, the loss of a galloyl group plus water can be indicative.[7] The specific fragmentation pathway may differ depending on the galloyl group's position on the glucose core.

• Develop a Targeted Method: Once diagnostic fragment ions are identified, you can develop a highly sensitive and selective Multiple Reaction Monitoring (MRM) method for quantification, even if the isomers are not perfectly separated chromatographically.[6]

Data Table: Characteristic MS/MS Fragments

This table shows example parent and daughter ions for a trigalloylglucose isomer, which can be used to confirm its identity.

Compound Class	Parent Ion [M-H]⁻	Characteristic Daughter Ions (m/z)	Reference
Trigalloylglucose	635.10	483.08, 465.08, 313.02, 168.98	[5]

Principle of MS/MS Isomer Differentiation

This diagram illustrates how co-eluting isomers can be differentiated based on their unique fragmentation patterns.

Caption: Tandem mass spectrometry (MS/MS) workflow for isomer differentiation.

Section 3: Unambiguous Structural Confirmation with NMR

For absolute confirmation of the galloyl group's position, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard.

FAQ 3: When is NMR necessary, and what information can it provide?

Answer: NMR is necessary when you need to definitively determine the chemical structure and connectivity of atoms, which is something that chromatography and mass spectrometry cannot do alone.[10] For galloylglucose isomers, 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation) can show correlations between the protons on the glucose core and the carbonyl carbon of the galloyl moiety, unambiguously identifying the attachment points. 1D ¹H NMR can also distinguish isomers based on unique chemical shifts and coupling constants of the glucose protons.[5][11]

Guide: When to Use NMR

• Novel Compound Identification: When you have isolated a new or uncharacterized galloylglucose.[5]

• Reference Standard Confirmation: To certify the structure of an in-house or commercial reference standard.

• Publication Requirement: For high-impact publications where unambiguous structural proof is required.

Experimental Protocol: Sample Preparation for NMR

• Purification: The compound must be highly purified, typically through semi-preparative HPLC, to remove interfering substances.[5]

• Sample Amount: A sufficient amount of sample is needed (typically >1 mg).

• Solvent: The purified sample is dissolved in a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• Analysis: Acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra. The HMBC spectrum is particularly crucial for identifying the esterification sites.

Decision Tree: Choosing the Right Analytical Technique

This diagram helps you decide which technique is most appropriate based on your analytical goals.

Caption: A decision tree for selecting the appropriate analytical technique.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. maxapress.com [maxapress.com]
• 6. A Novel UHPLC-MS/MS Based Method for Isomeric Separation and Quantitative Determination of Cyanogenic Glycosides in American Elderberry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.univ-bouira.dz:8080 [dspace.univ-bouira.dz:8080]
• 8. researchgate.net [researchgate.net]
• 9. Dual-resolving of positional and geometric isomers of C=C bonds via bifunctional photocycloaddition-photoisomerization reaction system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. magritek.com [magritek.com]

Technical Support Center: Enhancing NMR Signal-to-Noise for Low-Yield Compounds

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and improving the signal-to-noise ratio (S/N) in Nuclear Magnetic Resonance (NMR) experiments involving low-yield or low-concentration compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of a low signal-to-noise ratio (S/N) in my NMR spectrum?

A low S/N is a common challenge that can stem from several factors, which can be broadly categorized into sample preparation, instrument hardware, and experimental parameters. The most frequent cause is an insufficient concentration of the analyte in the NMR tube.[1][2] Other significant factors include suboptimal magnetic field homogeneity (shimming), incorrect acquisition parameters, or the choice of NMR probe.[2][3]

Q2: How does the number of scans affect the S/N, and what is the trade-off?

The S/N ratio improves with the square root of the number of scans (n).[4][5] This means to double the S/N, you must increase the number of scans by a factor of four.[2][6] The primary trade-off is time; quadrupling the scans will quadruple the experiment time. For low-yield compounds, acquiring a large number of scans is a fundamental strategy to improve signal intensity.[7][8]

Q3: When should I consider using a cryoprobe?

A cryoprobe is highly recommended when working with low-concentration or mass-limited samples. By cooling the probe's electronics and preamplifiers to cryogenic temperatures (e.g., using liquid nitrogen or helium), thermal noise is significantly reduced.[6][9] This can result in a 3 to 5-fold increase in S/N compared to a standard room-temperature probe, which is equivalent to reducing the experiment time by a factor of 9 to 25 for the same S/N.[9][10][11]

Q4: Can my choice of solvent impact the S/N?

Yes. The solvent can affect S/N in several ways. Firstly, using a solvent that does not fully dissolve your compound will lead to a lower effective concentration and poor signal.[3] Secondly, highly viscous solvents can lead to broader lines and lower S/N. Thirdly, for aqueous samples, the large residual water signal can obscure analyte signals and interfere with proper receiver gain settings, leading to lower S/N and baseline distortions.[12] In such cases, solvent suppression techniques are necessary.[12]

Q5: What is shimming, and why is it critical for low-concentration samples?

Shimming is the process of adjusting currents in electromagnetic coils to make the main magnetic field (B₀) as homogeneous as possible across the sample volume.[13][14] Poor shimming results in broad, asymmetric peaks, which lowers the peak height and thus reduces the S/N.[15][16] For weak signals from low-yield compounds, maximizing peak sharpness through careful shimming is essential for detection and accurate analysis.[2]

Q6: What are paramagnetic relaxation agents and how do they help?

Paramagnetic relaxation enhancement (PRE) agents are substances containing unpaired electrons (e.g., complexes of Gd³⁺ or Ni²⁺) that can be added to the sample.[4][17] These agents decrease the longitudinal relaxation time (T₁) of nuclei in the sample.[4][18] This allows for the use of a much shorter relaxation delay (d1) between scans without saturating the signal. By shortening d1, more scans can be acquired in the same amount of total experiment time, significantly enhancing the S/N.[17][19]

Troubleshooting Guides

Issue 1: Very weak or no observable signal for my compound.

This troubleshooting workflow helps identify the root cause of an extremely low signal.

Caption: Troubleshooting workflow for low S/N in NMR.

Issue 2: My peaks are broad, which is hurting my S/N.

• Re-shim the Spectrometer : This is the most common cause of broad peaks.[15] Automated shimming routines can sometimes fail on samples with a low lock signal; manual shimming may be required.[1]

• Check for Sample Inhomogeneity : Ensure your sample is fully dissolved and free of any solid particles or precipitates.[16] Suspended material can severely degrade magnetic field homogeneity.

• Evaluate Solvent Viscosity : High-viscosity solvents can restrict molecular tumbling, leading to faster transverse relaxation (shorter T₂) and broader lines. If possible, switch to a lower-viscosity solvent or increase the sample temperature.

• Check for Paramagnetic Impurities : Unwanted paramagnetic species (e.g., dissolved oxygen or metal ions) can cause significant line broadening. Degas your sample if necessary.

S/N Enhancement Strategies: A Comparative Overview

Several strategies can be employed to enhance the S/N ratio. The choice depends on available hardware, sample characteristics, and time constraints.

Caption: Key strategies for enhancing NMR signal-to-noise ratio.

Quantitative Data Summary

Enhancement Method	Typical S/N Improvement Factor	Key Consideration
Increase Number of Scans	Proportional to √n (where n is the number of scans)[4][6]	Directly increases experiment time.
Cryoprobe vs. Room Temp Probe	3 - 5x[10][11]	Requires specialized, more expensive hardware.
Higher Magnetic Field	Proportional to B₀^(3/2)[5]	Significant capital investment; higher field may increase relaxation times.
Paramagnetic Relaxation Agent	1.7 - 1.9x (reported for specific proteins)[20]	Can cause some line broadening if not used correctly.[17]
Microcoil Probes	~4x (going from 5mm to 1mm for mass-limited samples)[21]	Best for mass-limited, not concentration-limited, samples.[21]

Experimental Protocols

Protocol 1: Standard Sample Preparation and 1D ¹H Acquisition

This protocol outlines the basic steps for preparing a sample and acquiring a standard 1D proton NMR spectrum, with an emphasis on optimizing for low-yield compounds.

Caption: Standard experimental workflow for NMR data acquisition.

Detailed Steps:

• Sample Preparation :

  • Accurately weigh the low-yield compound.

  • Choose a high-purity deuterated solvent that ensures complete dissolution.[3]

  • Dissolve the sample in a minimal, yet sufficient, volume of solvent (typically 0.55-0.6 mL for a standard 5 mm tube) to maximize concentration.[22]

  • Use a high-quality, clean NMR tube to avoid distortions.[2]

• Instrument Setup :

  • Insert the sample into the magnet and lock onto the deuterium (B1214612) signal of the solvent.

  • Tune and match the probe for the nucleus being observed (e.g., ¹H). Poor tuning reflects RF power and reduces signal intensity.[22]

  • Perform a shimming routine. For dilute samples, this step is critical and may require careful manual adjustment to achieve sharp, symmetrical peaks.[1][23]

• Acquisition :

  • Set Receiver Gain (rg) : Use the spectrometer's automatic receiver gain adjustment to maximize the signal without causing ADC overflow.[1]

  • Number of Scans (ns) : For low-yield compounds, set a high number of scans (e.g., 128, 256, or more) based on the time available and the required S/N.

  • Relaxation Delay (d1) : Set a sufficient delay to allow for near-complete relaxation of the protons. A common starting point is 1-2 seconds.[1]

  • Acquisition Time (aq) : Ensure this is long enough to allow the Free Induction Decay (FID) to decay fully into the noise, typically 2-4 seconds.[1]

  • Pulse Width (p1) : Use the calibrated 90° pulse value for quantitative results or a smaller flip angle (e.g., 30°) to allow for a shorter relaxation delay.[1]

• Processing :

  • Apply an appropriate window function (e.g., exponential multiplication with a small line broadening factor) to improve S/N at the cost of a slight resolution decrease.

  • Perform Fourier transformation, followed by careful phase and baseline correction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. CHAPTER-8 [cis.rit.edu]
• 9. Cryoprobe - NMR Wiki [nmrwiki.org]
• 10. CryoProbes | Bruker [bruker.com]
• 11. enovatia.com [enovatia.com]
• 12. researchgate.net [researchgate.net]
• 13. scs.illinois.edu [scs.illinois.edu]
• 14. mn.uio.no [mn.uio.no]
• 15. Trouble Shooting Page [nmr.ucsd.edu]
• 16. University of Ottawa NMR Facility Blog: Correcting NMR Spectra for Poor Shimming - Reference Deconvolution [u-of-o-nmr-facility.blogspot.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Use of paramagnetic systems to speed-up NMR data acquisition and for structural and dynamic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. NMR Basics [bloch.anu.edu.au]
• 23. Nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Technical Support Center: Long-Term Storage of 1-O-galloyl-6-O-cinnamoylglucose

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stability of 1-O-galloyl-6-O-cinnamoylglucose. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid 1-O-galloyl-6-O-cinnamoylglucose?

A1: For long-term stability of solid 1-O-galloyl-6-O-cinnamoylglucose, it is recommended to store the compound in a tightly sealed container, protected from light, at -20°C. Under these conditions, the compound is reported to be stable for up to three years. For shorter durations, storage at 4°C is acceptable for up to two years.

Q2: How should I store 1-O-galloyl-6-O-cinnamoylglucose in solution?

A2: When in solution, 1-O-galloyl-6-O-cinnamoylglucose should be stored at -80°C for optimal stability, which can preserve it for up to one year. For shorter-term storage of solutions, -20°C is suitable for up to one month. It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: What solvents are suitable for dissolving and storing 1-O-galloyl-6-O-cinnamoylglucose?

A3: 1-O-galloyl-6-O-cinnamoylglucose is soluble in solvents such as DMSO, pyridine, methanol, and ethanol. The choice of solvent may depend on the intended downstream application. For long-term storage of solutions, ensure the solvent is of high purity and free of water to minimize hydrolysis.

Q4: What are the primary degradation pathways for 1-O-galloyl-6-O-cinnamoylglucose?

A4: The primary degradation pathways for this compound are likely hydrolysis of the ester linkages (both the galloyl and cinnamoyl groups) and oxidation of the phenolic moieties. These processes can be accelerated by factors such as exposure to moisture, light, high temperatures, and non-neutral pH.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Loss of potency or unexpected results in assays.	Degradation of the compound due to improper storage.	- Verify storage temperature and protect from light. - Prepare fresh solutions from a solid stock. - Perform a stability check using HPLC to assess purity.
Appearance of new peaks in HPLC chromatogram.	Formation of degradation products (e.g., gallic acid, cinnamic acid, and the glucose core) via hydrolysis or oxidation.	- Confirm the identity of new peaks using mass spectrometry. - Review storage conditions and handling procedures to minimize exposure to degradative factors.
Discoloration of the solid compound or solution.	Oxidation of the phenolic groups.	- Store under an inert atmosphere (e.g., argon or nitrogen). - Avoid exposure to air and light.
Precipitation of the compound from the solution upon thawing.	Poor solubility at lower temperatures or solvent evaporation.	- Gently warm the solution and vortex to redissolve. - Ensure vials are tightly sealed to prevent solvent evaporation. - Consider using a different solvent if precipitation persists.

Quantitative Stability Data

Due to the limited availability of public, quantitative stability data for 1-O-galloyl-6-O-cinnamoylglucose, the following table is provided as a template for researchers to populate with their own experimental findings from a long-term stability study.

Storage Condition	Time Point	Parameter	Initial Value	Measured Value	% Change
-20°C (Solid)	6 Months	Purity (HPLC, %)
12 Months	Purity (HPLC, %)
24 Months	Purity (HPLC, %)
36 Months	Purity (HPLC, %)
-80°C (in DMSO)	1 Month	Concentration (HPLC, µg/mL)
3 Months	Concentration (HPLC, µg/mL)
6 Months	Concentration (HPLC, µg/mL)
12 Months	Concentration (HPLC, µg/mL)

Experimental Protocol: Long-Term Stability Study of 1-O-galloyl-6-O-cinnamoylglucose

This protocol outlines a comprehensive approach to assessing the long-term stability of 1-O-galloyl-6-O-cinnamoylglucose in both solid and solution forms.

1. Objective: To evaluate the stability of 1-O-galloyl-6-O-cinnamoylglucose under various storage conditions over an extended period.

2. Materials:

• 1-O-galloyl-6-O-cinnamoylglucose (high purity)

• HPLC-grade solvents (e.g., DMSO, methanol, acetonitrile (B52724), water)

• pH buffers

• High-performance liquid chromatography (HPLC) system with a UV detector

• Analytical column (e.g., C18)

• Temperature and humidity-controlled stability chambers

• Photostability chamber

• Inert gas (argon or nitrogen)

• Amber glass vials

3. Sample Preparation:

• Solid Form: Accurately weigh 1-2 mg of the compound into multiple amber glass vials. Purge with an inert gas, seal tightly, and store under the specified conditions.

• Solution Form: Prepare a stock solution of a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO). Aliquot the solution into amber glass vials, purge with an inert gas, seal tightly, and store under the specified conditions.

4. Storage Conditions and Time Points:

• Long-Term:

  • Solid: -20°C ± 2°C and 4°C ± 2°C

  • Solution: -80°C ± 5°C and -20°C ± 2°C

• Accelerated:

  • Solid: 40°C ± 2°C / 75% RH ± 5% RH

• Photostability:

  • Expose solid and solution samples to light conditions as per ICH Q1B guidelines.

• Time Points:

  • Pull samples for analysis at 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies.

  • Pull samples for analysis at 0, 1, 3, and 6 months for accelerated studies.

5. Analytical Method:

• HPLC Analysis:

  • Develop and validate a stability-indicating HPLC method capable of separating the parent compound from potential degradation products.

  • Example HPLC Conditions:

    • Column: C18, 4.6 x 250 mm, 5 µm

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: 280 nm and 315 nm

    • Injection Volume: 10 µL

• Data Analysis:

  • At each time point, analyze the samples in triplicate.

  • Calculate the purity of the solid samples and the concentration of the solution samples.

  • Monitor for the appearance of any new peaks in the chromatogram.

  • If significant degradation is observed, attempt to identify the degradation products using LC-MS.

Visualizations

Caption: Troubleshooting flowchart for inconsistent experimental results.

Caption: Experimental workflow for a long-term stability study.

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-Inflammatory Potential: 1-O-galloyl-6-O-cinnamoylglucose versus Gallic Acid

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of the anti-inflammatory properties of 1-O-galloyl-6-O-cinnamoylglucose and gallic acid. Due to a lack of direct experimental data on the anti-inflammatory effects of 1-O-galloyl-6-O-cinnamoylglucose, this comparison is based on the well-documented activities of its constituent moieties, gallic acid and cinnamoyl derivatives, and related galloyl compounds.

Executive Summary

Gallic acid is a well-established anti-inflammatory agent with a body of evidence supporting its mechanisms of action.[1][2][3][4] It effectively mitigates inflammatory responses by inhibiting key signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), thereby reducing the production of pro-inflammatory mediators.[1][2][3]

Direct experimental data on the anti-inflammatory activity of 1-O-galloyl-6-O-cinnamoylglucose is currently unavailable in the scientific literature. However, based on the known anti-inflammatory properties of its components—a galloyl group and a cinnamoyl moiety—it is plausible to hypothesize that 1-O-galloyl-6-O-cinnamoylglucose also possesses anti-inflammatory capabilities. Both galloyl derivatives and cinnamaldehyde (B126680), a key component of cinnamon, have demonstrated anti-inflammatory effects through modulation of the NF-κB pathway.[5][6][7][8] This guide will present the existing data for gallic acid and provide a theoretical framework for the potential effects of 1-O-galloyl-6-O-cinnamoylglucose.

Data Presentation: Anti-inflammatory Effects of Gallic Acid

The following tables summarize the quantitative data from in vitro studies on the anti-inflammatory effects of gallic acid in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, a common experimental model for inflammation.

Table 1: Effect of Gallic Acid on Pro-inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

Mediator	Concentration of Gallic Acid	Inhibition (%)	Reference
Nitric Oxide (NO)	50 µg/mL	Significant downregulation	[9]
Nitric Oxide (NO)	100 µM	Significant reduction	[1][3]
Tumor Necrosis Factor-α (TNF-α)	100 µM	Significant reduction	[1][3][10]
Interleukin-6 (IL-6)	100 µM	Significant reduction	[1][3][10]
Interleukin-1β (IL-1β)	Not Specified	Reduction	[10]

Table 2: Effect of Gallic Acid on Pro-inflammatory Enzyme Expression in LPS-Stimulated RAW 264.7 Macrophages

Enzyme	Concentration of Gallic Acid	Effect	Reference
Inducible Nitric Oxide Synthase (iNOS)	50 µg/mL	Downregulation of mRNA levels	[9]
Cyclooxygenase-2 (COX-2)	Not Specified	Inhibition	[2]

Experimental Protocols

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol provides a general methodology for assessing the anti-inflammatory effects of compounds in a widely used in vitro model.

• Cell Culture: RAW 264.7 macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.[11]

• Cell Viability Assay: To determine non-toxic concentrations, cells are treated with varying concentrations of the test compound (e.g., gallic acid) for 24 hours. Cell viability is assessed using a Cell Counting Kit-8 (CCK-8) or MTT assay.[1][3][11]

• Induction of Inflammation: Cells are pre-treated with non-toxic concentrations of the test compound for a specified period (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.[10][11]

• Measurement of Nitric Oxide (NO) Production: The concentration of nitrite, a stable product of NO, in the culture medium is measured using the Griess reagent.[9][11]

• Measurement of Pro-inflammatory Cytokines: The levels of TNF-α, IL-6, and IL-1β in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[10]

• Western Blot Analysis: To assess the expression of proteins involved in inflammatory signaling pathways (e.g., iNOS, COX-2, phosphorylated IκBα, p65, p38, JNK, ERK), cell lysates are prepared and subjected to SDS-PAGE, transferred to a PVDF membrane, and probed with specific primary and secondary antibodies.[10]

• Quantitative Real-Time PCR (qRT-PCR): To measure the mRNA expression of pro-inflammatory genes, total RNA is extracted from the cells, reverse-transcribed into cDNA, and then subjected to qRT-PCR using specific primers.[10]

Signaling Pathways and Experimental Workflow

Signaling Pathways

The anti-inflammatory effects of gallic acid are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways. The potential mechanism for 1-O-galloyl-6-O-cinnamoylglucose is hypothesized to involve similar pathways.

Caption: NF-κB and MAPK signaling pathways in inflammation.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the anti-inflammatory potential of a test compound.

Caption: General experimental workflow for in vitro anti-inflammatory studies.

Discussion and Conclusion

Gallic acid has demonstrated consistent anti-inflammatory effects in vitro by downregulating the production of key inflammatory mediators such as NO, TNF-α, and IL-6.[1][3][10] Its mechanism of action is well-characterized and involves the suppression of the NF-κB and MAPK signaling pathways.[1][2][3]

While direct evidence is lacking for 1-O-galloyl-6-O-cinnamoylglucose, its chemical structure suggests a strong potential for anti-inflammatory activity. The galloyl moiety is identical to that in gallic acid, and other galloyl derivatives have shown anti-inflammatory properties.[12] Furthermore, the cinnamoyl group, present in compounds like cinnamaldehyde, is also known to inhibit NF-κB activation and reduce the expression of pro-inflammatory cytokines.[5][7]

Therefore, it is reasonable to hypothesize that 1-O-galloyl-6-O-cinnamoylglucose would exhibit anti-inflammatory effects, possibly through a dual action of its galloyl and cinnamoyl components, targeting the NF-κB and MAPK pathways. The presence of the glucose molecule and the specific ester linkages may influence its bioavailability, cell permeability, and overall potency compared to gallic acid alone.

Future research is imperative to experimentally validate the anti-inflammatory effects of 1-O-galloyl-6-O-cinnamoylglucose and to directly compare its potency and mechanisms of action with those of gallic acid. Such studies would provide valuable insights for the development of new anti-inflammatory agents.

References

• 1. physiciansweekly.com [physiciansweekly.com]
• 2. Antioxidant, Anti-Inflammatory, and Oral Bioavailability of Novel Sulfonamide Derivatives of Gallic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory and antioxidative effects of gallic acid on experimental dry eye: in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Penta-O-galloyl-β-D-glucose ameliorates inflammation by inhibiting MyD88/NF-κB and MyD88/MAPK signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory effect of cinnamaldehyde and linalool from the leaf essential oil of Cinnamomum osmophloeum Kanehira in endotoxin-induced mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Penta-O-galloyl-β-D-glucose ameliorates inflammation by inhibiting MyD88/NF-κB and MyD88/MAPK signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [Gallic acid inhibits inflammatory response of RAW264.7 macrophages by blocking the activation of TLR4/NF-κB induced by LPS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oaji.net [oaji.net]
• 12. Antioxidative and Anti-Inflammatory Activities of Galloyl Derivatives and Antidiabetic Activities of Acer ginnala - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-O-galloyl-6-O-cinnamoylglucose and Its Positional Isomers

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

The strategic placement of acyl groups on a glucose scaffold can significantly influence the biological activity of the resulting molecule. This guide provides a comparative overview of 1-O-galloyl-6-O-cinnamoylglucose and its known positional isomer, 1-O-galloyl-2-O-cinnamoylglucose. While direct comparative studies on the biological activities of these specific isomers are not extensively documented in current literature, this guide synthesizes available data on the individual compounds, their structural analogs, and general structure-activity relationships to offer valuable insights for research and development.

Both 1-O-galloyl-6-O-cinnamoylglucose (CAS 115746-69-5) and its isomer 1-O-galloyl-2-O-cinnamoyl-glucose (CAS 791836-69-6) have been isolated from the rhizomes of Rheum palmatum L., a plant with a long history in traditional medicine. Their shared galloyl and cinnamoyl moieties suggest potential for a range of biological activities, including antioxidant and enzyme inhibitory effects. The key structural difference lies in the position of the cinnamoyl group on the glucose core, a variation that can impact molecular conformation, receptor binding, and ultimately, biological efficacy.

Comparative Data on Biological Activity

Direct, side-by-side experimental data for 1-O-galloyl-6-O-cinnamoylglucose and its 2-O-cinnamoyl isomer is limited. However, by examining studies on related galloyl and cinnamoyl glucose esters, we can infer the potential activities of these compounds. The primary activities associated with this class of molecules are antioxidant effects and α-glucosidase inhibition, a key mechanism in the management of type 2 diabetes.

Table 1: Postulated Comparative Biological Activities

Isomer	Potential Biological Activity	Rationale and Supporting Evidence for Related Compounds
1-O-galloyl-6-O-cinnamoylglucose	Antioxidant Activity: Likely to exhibit strong radical scavenging properties.	The galloyl moiety is a well-established potent antioxidant due to its three phenolic hydroxyl groups. The cinnamoyl group also contributes to antioxidant activity.
α-Glucosidase Inhibition: Expected to be an inhibitor.	The position of acyl groups on the glucose core influences binding to the active site of α-glucosidase. Studies on cinnamoyl sucrose (B13894) esters show that the number and position of cinnamoyl groups are critical for inhibitory activity.
1-O-galloyl-2-O-cinnamoylglucose	Antioxidant Activity: Expected to have strong radical scavenging properties, potentially with minor differences compared to the 6-O-isomer due to steric effects.	The fundamental antioxidant capacity is derived from the galloyl and cinnamoyl groups. The position of the cinnamoyl group might slightly alter the accessibility of the phenolic protons to free radicals.
α-Glucosidase Inhibition: Expected to be an inhibitor, with potency potentially differing from the 6-O-isomer.	The proximity of the bulky cinnamoyl group to the anomeric carbon (position 1) in the 2-O-isomer could lead to a different binding orientation within the enzyme's active site compared to the 6-O-isomer, where the cinnamoyl group is at the other end of the glucose molecule. Structure-activity relationship studies on similar compounds often show that acylation at different positions leads to varied inhibitory potency.

Note: This table is based on inferences from studies on structurally related compounds, as direct comparative data is not currently available.

Structure-Activity Relationship Insights

The biological activity of galloyl and cinnamoyl esters of glucose is highly dependent on their structure:

• Galloyl Moiety: The 3,4,5-trihydroxyl arrangement on the phenyl ring of the galloyl group is a powerful pharmacophore for antioxidant activity. It acts as an excellent hydrogen donor to neutralize free radicals.

• Cinnamoyl Moiety: The unsaturated bond in the cinnamic acid side chain and its phenolic hydroxyl group (if present, though not in the standard cinnamoyl group) can also contribute to antioxidant and other biological activities.

• Positional Isomerism: The location of the cinnamoyl group (at the C2 or C6 position of glucose) can affect the molecule's overall shape, polarity, and ability to interact with biological targets. For enzyme inhibitors, such as α-glucosidase inhibitors, the precise positioning of substituents is critical for fitting into the enzyme's active site. It is plausible that the different spatial arrangements of the cinnamoyl group in the two isomers lead to different binding affinities and inhibitory constants.

Experimental Protocols

For researchers wishing to conduct their own comparative studies, the following are detailed methodologies for key experiments.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a standard method for determining the antioxidant capacity of a compound.

Principle: DPPH is a stable free radical that has a deep violet color in solution. When it accepts a hydrogen atom from an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine, and the absorbance at 517 nm decreases. The degree of discoloration indicates the scavenging potential of the antioxidant compound.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol

• Test compounds (1-O-galloyl-6-O-cinnamoylglucose and its isomers)

• Positive control (e.g., Ascorbic acid, Gallic acid, or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to prevent degradation.

• Preparation of test samples: Prepare stock solutions of the test compounds and the positive control in methanol. From the stock solutions, prepare a series of dilutions to obtain a range of concentrations.

• Assay:

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compounds or positive control to the wells.

  • For the blank, add 100 µL of methanol instead of the test sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:

  where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Value: The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the sample.

α-Glucosidase Inhibition Assay

This assay is used to evaluate the potential of a compound to inhibit the α-glucosidase enzyme, which is involved in carbohydrate digestion.

Principle: α-Glucosidase catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which is a yellow-colored product with maximum absorbance at 405 nm. The inhibitory activity of a compound is determined by measuring the decrease in the rate of p-nitrophenol formation.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate (B84403) buffer (100 mM, pH 6.8)

• Test compounds

• Positive control (e.g., Acarbose)

• Sodium carbonate (Na₂CO₃) solution (0.2 M)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of solutions:

  • Dissolve the α-glucosidase enzyme in phosphate buffer to a concentration of 0.5 U/mL.

  • Dissolve pNPG in phosphate buffer to a concentration of 5 mM.

  • Prepare stock solutions and dilutions of the test compounds and acarbose (B1664774) in a suitable solvent (e.g., DMSO, then diluted in buffer).

• Assay:

  • In a 96-well plate, add 50 µL of the test compound solution at various concentrations.

  • Add 50 µL of the α-glucosidase solution to each well.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution to each well.

  • Incubate the plate at 37°C for 20 minutes.

• Termination and Measurement:

  • Stop the reaction by adding 50 µL of the Na₂CO₃ solution.

  • Measure the absorbance at 405 nm using a microplate reader.

• Calculation: The percentage of inhibition is calculated as follows:

  where Abs_control is the absorbance of the reaction with no inhibitor, and Abs_sample is the absorbance of the reaction with the test compound.

• IC50 Value: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Visualizations

To aid in the conceptualization of the experimental workflows and the potential mechanism of action, the following diagrams are provided.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Workflow for the α-Glucosidase Inhibition Assay.

Validating Anticancer Effects: A Comparative Analysis of Galloyl-Cinnamoyl Glucose Derivatives and Related Polyphenols

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the potential anticancer effects of 1-O-galloyl-6-O-cinnamoylglucose and its structural analogs. Due to the limited publicly available data on 1-O-galloyl-6-O-cinnamoylglucose, this guide will focus on the extensively studied compound, penta-O-galloyl-beta-D-glucose (PGG), as a primary reference, with comparisons to other galloyl and cinnamoyl glucosides.

Introduction

Natural polyphenolic compounds are a significant source of novel anticancer drug candidates. Among these, gallotannins and cinnamoyl derivatives have garnered considerable interest for their diverse pharmacological activities. 1-O-galloyl-6-O-cinnamoylglucose is a natural product that combines structural features of both gallic acid and cinnamic acid esters of glucose. While this specific molecule is available for research, comprehensive studies detailing its anticancer efficacy across multiple cell lines are not widely published.[1][2]

Conversely, penta-O-galloyl-beta-D-glucose (PGG), a hydrolyzable tannin found in various medicinal plants, has been the subject of numerous in vitro and in vivo studies demonstrating its potent anticancer properties.[3][4][5][6][7][8] PGG has been shown to inhibit cancer cell proliferation, induce apoptosis, and cause cell cycle arrest in a variety of cancer types, including breast, prostate, lung, and liver cancers.[5][6][9] Its mechanisms of action are multifaceted, involving the modulation of multiple signaling pathways.[3][4][7]

This guide will present a detailed comparison of the anticancer effects of PGG and other related compounds, providing available quantitative data, experimental protocols for key assays, and visualizations of experimental workflows and signaling pathways.

Comparative Efficacy of PGG and Related Compounds

The anticancer activity of PGG has been evaluated in numerous cancer cell lines. The following tables summarize its inhibitory concentration (IC50) values, effects on apoptosis, and cell cycle distribution. For comparison, data on other galloyl and cinnamoyl glucosides are included where available.

Table 1: Comparative Cytotoxicity (IC50) of PGG and Other Galloyl/Cinnamoyl Glucosides in Various Cancer Cell Lines

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference
Penta-O-galloyl-beta-D-glucose (PGG)	MDA-MB-231	Triple-Negative Breast Cancer	Varies by study	[10]
MCF-7	ER-Positive Breast Cancer	Varies by study	[5][10]
A549/CR	Cisplatin-Resistant NSCLC	Not specified	[9][11][12]
H460/CR	Cisplatin-Resistant NSCLC	Not specified	[9][11][12]
SK-HEP-1	Hepatocellular Carcinoma	Not specified	[6]
HepG2	Hepatocellular Carcinoma	Not specified	[6]
Huh-7	Hepatocellular Carcinoma	Not specified	[6]
Cinnamoyl Glucoside Derivative 4e	B16-F10	Murine Melanoma	17.38 ± 0.07	[13]
Cinnamoyl Glucoside Derivative 4f	B16-F10	Murine Melanoma	9.87 ± 0.09	[13]
Cinnamoyl Glucoside Derivative 4g	B16-F10	Murine Melanoma	9.69 ± 0.12	[13]
Cinnamoyl Glucoside Derivative 4h	B16-F10	Murine Melanoma	29.42 ± 0.04	[13]
Cinnamoyl Glucoside Derivative 4i	B16-F10	Murine Melanoma	32.95 ± 0.08	[13]
Cinnamoyl Glucoside Derivative 4j	B16-F10	Murine Melanoma	25.68 ± 0.09	[13]
4'-Bromoflavonol (6l)	A549	Non-Small Cell Lung Cancer	0.46 ± 0.02	[14]
4'-Chloroflavonol (6k)	A549	Non-Small Cell Lung Cancer	3.14 ± 0.29	[14]
5-Fluorouracil (Positive Control)	A549	Non-Small Cell Lung Cancer	4.98 ± 0.41	[14]

Table 2: Effects of PGG on Apoptosis and Cell Cycle in Cancer Cells

Compound	Cell Line	Cancer Type	Apoptosis Induction	Cell Cycle Arrest	Reference
Penta-O-galloyl-beta-D-glucose (PGG)	A549/CR	Cisplatin-Resistant NSCLC	Increased apoptotic cells to 11.47%	Increased sub-G1 population	[9]
H460/CR	Cisplatin-Resistant NSCLC	Increased apoptotic cells to 12.95%	Increased sub-G1 population	[9]
MCF-7	ER-Positive Breast Cancer	Induces caspase-mediated apoptosis	G1 arrest	[10]
MDA-MB-231	Triple-Negative Breast Cancer	Induces caspase-mediated apoptosis	S-phase and G1 arrest	[10]
SK-HEP-1	Hepatocellular Carcinoma	Not specified	G0/G1 phase arrest	[6]
HepG2 & Huh-7	Hepatocellular Carcinoma	Not specified	Senescence-like S-phase arrest	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments typically used to assess the anticancer effects of compounds like PGG.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., PGG) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined from the dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide (PI) to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

• Cell Treatment and Harvesting: Treat cells with the test compound, then harvest and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently to prevent clumping. Cells can be stored at 4°C.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A (to prevent staining of RNA).

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizing Experimental and Signaling Pathways

Diagrams are essential for illustrating complex workflows and biological processes. The following are Graphviz DOT script-generated diagrams for a typical experimental workflow for anticancer drug validation and the proposed signaling pathway for PGG-induced apoptosis.

Caption: Experimental workflow for validating anticancer effects.

References

• 1. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pure.psu.edu [pure.psu.edu]
• 4. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pentagalloyl Glucose: A Review of Anticancer Properties, Molecular Targets, Mechanisms of Action, Pharmacokinetics, and Safety Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Penta-O-galloyl-beta-D-glucose induces G1 arrest and DNA replicative S-phase arrest independently of cyclin-dependent kinase inhibitor 1A, cyclin-dependent kinase inhibitor 1B and P53 in human breast cancer cells and is orally active against triple negative xenograft growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53 | Semantic Scholar [semanticscholar.org]
• 13. Synthesis of cinnamoyl glucoside derivatives and their antiproliferation activities against murine melanoma B16-F10 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Assessing the Synergistic Potential of 1-O-galloyl-6-O-cinnamoylglucose: A Proposed Research Framework

Hypothetical Synergistic Effects with Doxorubicin (B1662922)

Recent research has highlighted the potential of combining natural compounds with conventional chemotherapeutic agents to enhance efficacy and overcome drug resistance.[1] Doxorubicin, a widely used anticancer drug, is a prime candidate for such combination studies due to its well-documented mechanisms of action and associated toxicities that might be mitigated by a synergistic partner.[2][3] This guide outlines a hypothetical study to assess the synergistic anticancer effects of 1-O-galloyl-6-O-cinnamoylglucose and doxorubicin on a human cancer cell line.

Data Presentation

The following table summarizes hypothetical quantitative data from an experiment evaluating the synergistic effects of 1-O-galloyl-6-O-cinnamoylglucose and doxorubicin on the viability of U-87MG human glioblastoma cells. The Combination Index (CI) is used to define the nature of the interaction, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[4]

Treatment Group	Concentration (µM)	Cell Viability (%)	Combination Index (CI)	Interaction
Control (Untreated)	-	100	-	-
1-O-galloyl-6-O-cinnamoylglucose (GCG)	20	85	-	-
Doxorubicin (DOX)	1	70	-	-
GCG + DOX	20 + 1	40	0.65	Synergy
GCG + DOX	10 + 0.5	65	0.78	Synergy

Experimental Protocols

A detailed methodology for a key experiment to determine the synergistic effects of 1-O-galloyl-6-O-cinnamoylglucose and doxorubicin is provided below.

Cell Viability Assay (MTT Assay)

• Cell Culture: Human U-87MG glioblastoma cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of 1-O-galloyl-6-O-cinnamoylglucose alone, doxorubicin alone, or a combination of both compounds at constant molar ratios. A control group receiving only the vehicle (e.g., DMSO) is also included.

• Incubation: The treated cells are incubated for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control. The synergistic, additive, or antagonistic effects of the drug combination are determined by calculating the Combination Index (CI) using the Chou-Talalay method with specialized software (e.g., CompuSyn).

Mandatory Visualization

Below are diagrams illustrating the hypothetical experimental workflow and a postulated signaling pathway.

References

• 1. Combination Chemotherapy with Selected Polyphenols in Preclinical and Clinical Studies—An Update Overview [mdpi.com]
• 2. remedypublications.com [remedypublications.com]
• 3. Synergy of BID with doxorubicin in the killing of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of Galloyl and Cinnamoyl Glucose Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of galloyl and cinnamoyl glucose derivatives, focusing on their antitumor, antioxidant, and anti-inflammatory properties. The information is compiled from various studies to offer a comprehensive overview for researchers in drug discovery and development. While direct comparative studies on hybrid galloyl-cinnamoyl glucose derivatives are limited in the current literature, this guide presents available data on each class of compounds to infer potential SAR trends.

Quantitative Comparison of Biological Activities

The following tables summarize the reported biological activities of various galloyl and cinnamoyl glucose derivatives. Direct comparison should be approached with caution, as experimental conditions may vary between studies.

Table 1: Antitumor Activity of Galloyl and Cinnamoyl Glucose Derivatives

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Galloyl Glucose	1,6-di-O-galloyl-β-D-glucopyranose	K562	77.9	[1]
1,4,6-tri-O-galloyl-β-D-glucopyranose	K562	68.2	[1]
Methyl 3,6-di-O-galloyl-α-D-glucopyranoside	K562	41.5	[1]
1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)	Glioma	25	[2]
1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)	SK-HEP-1	>50 (cyto-static)	[3]
Cinnamoyl Glucose	1-O-(p-coumaroyl)-β-D-glucopyranose	B16-F10	17.38 ± 0.07	[4]
1-O-(feruloyl)-β-D-glucopyranoside	B16-F10	9.87 ± 0.09	[4]
1-O-(sinapoyl)-β-D-glucopyranoside	B16-F10	9.69 ± 0.12	[4]

Table 2: Antioxidant Activity of Galloyl and Cinnamoyl Derivatives

Compound Class	Derivative/Extract	Assay	EC50/IC50	Reference
Galloyl Glucose	Tannic Acid (polygalloyl glucose)	DPPH	2.84 µM (EC50)	[5]
Pentagalloyl glucose (PGG)	DPPH	5.90 µM (EC50)	[6]
2,3,4,6-tetra-O-galloyl-1,5-AG	DPPH	6.81–7.16 µM (EC50)	[6]
Acertannin (2,6-di-O-galloyl-1,5-anhydro-D-glucitol)	DPPH	11.23 ± 0.11 µM (IC50)	[6]
Maplexin D	DPPH	9.14 ± 0.25 µM (IC50)	[6]
Maplexin E	DPPH	8.26 ± 0.37 µM (IC50)	[6]
Cinnamoyl Derivative	Cinnamomum cassia bark ethanol (B145695) extract	DPPH	0.072 mg/mL (IC50)	[2]
Cinnamomum cassia bud ethanol extract	DPPH	0.073 mg/mL (IC50)	[2]
Cinnamomum cassia leaf ethanol extract	DPPH	0.208 mg/mL (IC50)	[2]

Table 3: Anti-inflammatory Activity of Galloyl and Cinnamoyl Derivatives

Compound Class	Derivative	Assay (Cell Line)	IC50	Reference
Galloyl Glucose	1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)	iNOS inhibition (RAW 264.7)	~18 µg/mL	[1]
1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG)	COX-2 inhibition (PGE2, RAW 264.7)	~8 µg/mL	[1]
2,3,6-tri-O-galloyl-β-D-glucose	Nitric Oxide Production (LPS-stimulated macrophages)	55.2 µM	[5]
Acertannin	Nitric Oxide Production (LPS-stimulated RAW264.7)	49.31 ± 0.96 µM	[6]
Maplexin E	Nitric Oxide Production (LPS-stimulated RAW264.7)	40.25 ± 1.05 µM	[6]
Cinnamoyl Derivative	2'-hydroxycinnamaldehyde	Nitric Oxide Production (RAW 264.7)	8 mM	[7]
1-methylhydantoin cinnamoyl imide (compound 4)	COX-1 inhibition	37 ± 4 µM	[8]
1-methylhydantoin cinnamoyl imide (compound 4)	COX-2 inhibition	126 ± 12 µM	[8]

Structure-Activity Relationship Insights

Galloyl Glucose Derivatives

• Number and Position of Galloyl Groups: The biological activity of galloyl glucose derivatives often correlates with the number of galloyl moieties. For antioxidant activity, an increase in the number of galloyl groups generally leads to enhanced radical scavenging ability[6]. For antitumor activity, the substitution pattern of galloyl groups on the glucose core significantly influences cytotoxicity[1].

• Anomeric Configuration: The stereochemistry at the anomeric carbon (α or β) can affect the biological activity of galloyl glucosides[1].

• Core Polyol Structure: While glucose is a common core, derivatives with other polyols like inositol (B14025) have also been synthesized and show potent biological activities[5].

Cinnamoyl Glucose Derivatives

• Substitution on the Cinnamoyl Moiety: The nature and position of substituents on the phenyl ring of the cinnamoyl group play a crucial role in determining the biological activity. For instance, methoxy (B1213986) groups on the phenyl ring of cinnamoyl glucosides have been shown to enhance their antiproliferative activity against melanoma cells[4].

• Esterification Position: The position of the cinnamoyl ester on the glucose core can influence the activity.

• Flexibility of the Molecule: The overall conformation and flexibility of the molecule can impact its interaction with biological targets.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

MTT Assay for Antitumor Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 1 x 10⁴ cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (galloyl or cinnamoyl glucose derivatives) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits 50% of cell growth (IC50) is calculated from the dose-response curve.

DPPH Radical Scavenging Assay for Antioxidant Activity

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is used to determine the free radical scavenging capacity of a compound.

• Preparation of DPPH Solution: A stock solution of DPPH in methanol (B129727) is prepared.

• Reaction Mixture: Different concentrations of the test compounds are mixed with the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a specific time (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm). A decrease in absorbance indicates radical scavenging activity.

• EC50/IC50 Calculation: The effective concentration of the compound that scavenges 50% of the DPPH radicals (EC50 or IC50) is determined.

Nitric Oxide (NO) Inhibition Assay for Anti-inflammatory Activity

This assay measures the ability of a compound to inhibit the production of nitric oxide in stimulated macrophages.

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in a 96-well plate.

• Compound and Stimulant Treatment: The cells are pre-treated with various concentrations of the test compounds for a certain period, followed by stimulation with an inflammatory agent like lipopolysaccharide (LPS).

• Griess Reaction: After incubation, the amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 540 nm).

• IC50 Calculation: The concentration of the compound that inhibits 50% of NO production (IC50) is calculated.

Signaling Pathways and Experimental Workflows

The biological effects of galloyl and cinnamoyl glucose derivatives are mediated through various signaling pathways. The following diagrams illustrate some of the known pathways and a general experimental workflow for assessing biological activity.

Caption: General experimental workflow for SAR studies.

Caption: Modulated signaling pathways.

References

• 1. Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 activity by 1,2,3,4,6-penta-O-galloyl-beta-D-glucose in murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity of Various Parts of Cinnamomum cassia Extracted with Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidative and Anti-Inflammatory Activities of Galloyl Derivatives and Antidiabetic Activities of Acer ginnala - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 8. discovery.researcher.life [discovery.researcher.life]

A Comparative Analysis of 1-O-galloyl-6-O-cinnamoylglucose and Established Enzyme Inhibitors

For Immediate Release

This guide provides a detailed comparison of the potential enzyme inhibitory efficacy of the natural compound 1-O-galloyl-6-O-cinnamoylglucose against well-established enzyme inhibitors, Acarbose and Allopurinol. This document is intended for researchers, scientists, and professionals in the field of drug development and enzyme kinetics.

Quantitative Comparison of Inhibitory Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values for the known enzyme inhibitors Acarbose and Allopurinol, alongside data for compounds structurally related to 1-O-galloyl-6-O-cinnamoylglucose. It is crucial to note that the data for "Structurally Related Compounds" are not for 1-O-galloyl-6-O-cinnamoylglucose itself but for its analogs, providing a basis for preliminary comparison.

Compound/Inhibitor	Target Enzyme	IC50 Value (µM)	Reference
Known Inhibitors
Acarbose	α-Glucosidase	328 ± 7	[1]
Allopurinol	Xanthine (B1682287) Oxidase	0.2 - 50	[2]
Structurally Related Compounds
Tetra-cinnamoyl sucrose (B13894) ester	α-Glucosidase	9 ± 3	[1]
Caffeic Acid	Xanthine Oxidase	39.21

Note: The IC50 values for Acarbose and Allopurinol can vary depending on the specific experimental conditions. The provided values represent a range found in the literature. The data for structurally related compounds are presented to infer the potential activity of 1-O-galloyl-6-O-cinnamoylglucose, which contains both cinnamoyl and galloyl moieties.

Experimental Protocols

The following are detailed methodologies for conducting in vitro inhibition assays for α-glucosidase and xanthine oxidase, allowing for the evaluation of compounds like 1-O-galloyl-6-O-cinnamoylglucose.

α-Glucosidase Inhibition Assay

This protocol outlines a common spectrophotometric method to determine the inhibitory activity of a compound against α-glucosidase.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Acarbose (positive control)

• Test compound (e.g., 1-O-galloyl-6-O-cinnamoylglucose)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃) solution (e.g., 0.1 M) for stopping the reaction

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of α-glucosidase in phosphate buffer.

  • Prepare a stock solution of the substrate pNPG in phosphate buffer.

  • Dissolve Acarbose and the test compound in a suitable solvent (e.g., DMSO) to prepare stock solutions, followed by serial dilutions in phosphate buffer.

• Assay in 96-Well Plate:

  • To each well, add 50 µL of phosphate buffer.

  • Add 10 µL of the test compound solution at various concentrations. For the positive control, use Acarbose. For the negative control, use the solvent.

  • Add 20 µL of the α-glucosidase solution to each well and incubate at 37°C for 15 minutes.

• Initiation and Termination of Reaction:

  • Start the reaction by adding 20 µL of the pNPG substrate solution to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by adding 50 µL of sodium carbonate solution.

• Measurement and Data Analysis:

  • Measure the absorbance of the yellow-colored p-nitrophenol produced at 405 nm using a microplate reader.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Xanthine Oxidase Inhibition Assay

This protocol describes a spectrophotometric method for measuring the inhibition of xanthine oxidase activity.

Materials:

• Xanthine oxidase from bovine milk

• Xanthine (substrate)

• Allopurinol (positive control)

• Test compound (e.g., 1-O-galloyl-6-O-cinnamoylglucose)

• Phosphate buffer (e.g., 50-100 mM, pH 7.5-7.8)

• 96-well UV-transparent microplate or quartz cuvettes

• Spectrophotometer capable of measuring absorbance at 295 nm

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of xanthine oxidase in phosphate buffer.

  • Prepare a stock solution of xanthine in the same buffer.

  • Dissolve Allopurinol and the test compound in a suitable solvent (e.g., DMSO) to prepare stock solutions, followed by serial dilutions in phosphate buffer.

• Assay Mixture Preparation:

  • In each well or cuvette, add the phosphate buffer.

  • Add the test inhibitor solution at various concentrations. For the positive control, use Allopurinol. For the negative control, use the solvent.

  • Add the xanthine oxidase solution and pre-incubate the mixture at a controlled temperature (e.g., 25°C or 37°C) for about 15 minutes.

• Initiation of Reaction and Measurement:

  • Initiate the enzymatic reaction by adding the xanthine substrate solution.

  • Immediately monitor the increase in absorbance at 295 nm, which corresponds to the formation of uric acid. Record the absorbance at regular intervals for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for the control and each inhibitor concentration.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] * 100

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for screening potential enzyme inhibitors and determining their IC50 values.

Caption: General workflow for in vitro enzyme inhibition screening and IC50 determination.

This guide serves as a foundational resource for the comparative evaluation of 1-O-galloyl-6-O-cinnamoylglucose. Further experimental investigation is warranted to elucidate the specific inhibitory profile of this natural compound.

References

• 1. Cinnamoyl Sucrose Esters as Alpha Glucosidase Inhibitors for the Treatment of Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to HPLC and UPLC Methods for Tannin Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification and characterization of tannins, a complex group of polyphenolic compounds, are crucial for research, quality control, and the development of botanical drugs and other natural products. High-Performance Liquid Chromatography (HPLC) has traditionally been the workhorse for tannin analysis. However, the advent of Ultra-Performance Liquid Chromatography (UPLC) has introduced significant advancements in separation science. This guide provides an objective, data-driven comparison of HPLC and UPLC methods for tannin analysis to aid researchers in selecting the most appropriate technique for their specific needs.

Executive Summary

This guide presents a cross-validation perspective on HPLC and UPLC methods for the analysis of tannins. While both techniques are capable of providing accurate and precise results, UPLC generally offers significant advantages in terms of speed, resolution, and sensitivity, albeit with higher initial instrumentation costs. The choice between HPLC and UPLC will ultimately depend on the specific application, sample complexity, throughput requirements, and available resources.

Data Presentation: HPLC vs. UPLC for Tannin Analysis

The following tables summarize the key performance characteristics of HPLC and UPLC methods for tannin analysis, based on data from various studies.

Table 1: General Performance Comparison

Parameter	HPLC	UPLC/UHPLC
Analysis Time	Typically 30 - 80 minutes[1]	Typically < 30 minutes, often < 15 minutes[1][2]
Resolution	Good	Excellent, with sharper and narrower peaks
Sensitivity (LOD/LOQ)	Adequate for many applications	Generally higher due to narrower peaks[1]
Solvent Consumption	Higher	Significantly lower (up to 9 times less than HPLC)
Operating Pressure	Lower (up to 6,000 psi)	Much higher (up to 15,000 psi or more)
Initial Cost	Lower	Higher
Method Development	Well-established	Can be more complex due to high pressures

Table 2: Quantitative Comparison of Method Parameters for Tannin Analysis

Parameter	HPLC Method Example (Tannic Acid)	UPLC Method Example (Enological Tannins)
Column	Nucleosil® C18 (250 mm x 4.6 mm, 5 µm)[3]	Waters Acquity UPLC-BEH C18 (50 mm x 2.1 mm, 1.7 µm)[2]
Flow Rate	1.0 mL/min[3]	0.44 mL/min
Run Time	12 minutes[3]	28 minutes[2]
Injection Volume	20 µL	2 µL[2]
LOD	1 µg/mL (for tannic acid)[4]	0.11 - 0.38 µg/mL (for various flavonoids)[5]
LOQ	5 µg/mL (for tannic acid)[4]	0.35 - 1.15 µg/mL (for various flavonoids)[5]

Experimental Protocols

Detailed methodologies for representative HPLC and UPLC tannin analysis are provided below. These protocols are based on validated methods from the scientific literature.

HPLC Method for Tannic Acid Quantification

This protocol is adapted from a method for the quantitative estimation of tannins in plant extracts.[3]

1. Sample Preparation:

• Dissolve 10 mg of the dried plant extract in 10 mL of the mobile phase.

• Allow the solution to stand for 8 hours with occasional stirring.

• Filter the solution through a 0.2-µm filter and sonicate for 30 minutes before injection.[3]

2. Chromatographic Conditions:

• Column: Nucleosil® C18, 250 mm x 4.6 mm, 5 µm particle size.[3]

• Mobile Phase: Methanol:Water (50:50, v/v), pH adjusted to 4.5.[3]

• Flow Rate: 1.0 mL/min.[3]

• Injection Volume: 20 µL.

• Detection: UV at 270 nm.[3]

• Run Time: 12 minutes.[3]

3. Calibration:

• Prepare a stock solution of tannic acid (1000 µg/mL) in the mobile phase.

• Prepare a series of standard solutions by diluting the stock solution to concentrations ranging from 20 to 50 µg/mL.

• Inject each standard in triplicate and construct a calibration curve by plotting peak area against concentration.

UPLC Method for Enological Tannin Analysis

This protocol is based on a validated method for the quality evaluation of commercial enological tannins.[2]

1. Sample Preparation:

• Weigh 20 mg of the tannin sample and dissolve it in 10 mL of water.

• Filter the resulting solution through a 0.22 µm filter membrane before injection.[2]

2. Chromatographic Conditions:

• Column: Waters Acquity UPLC-BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size.[2]

• Mobile Phase: A gradient elution is typically used. For example, a gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.44 mL/min.

• Injection Volume: 2 µL.[2]

• Detection: UV at 280 nm.[2]

• Run Time: 28 minutes.[2]

3. Method Validation:

• The method should be validated for specificity, linearity, precision, accuracy, and stability according to ICH guidelines.[2]

Mandatory Visualization

Caption: Workflow for the cross-validation of HPLC and UPLC methods for tannin analysis.

Caption: Logical comparison of key features between HPLC and UPLC for tannin analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. A quick, accurate and general ultra performance liquid chromatography method for evaluating the quality of enological tannins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Ultra Performance Liquid Chromatography Determination and Antioxidant Activity of Linarin, Luteolin, Chlorogenic Acid and Apigenin in Different Parts of Compositae Species - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro vs. In Vivo Correlation of 1-O-galloyl-6-O-cinnamoylglucose Activity: A Comparative Guide

A comprehensive analysis of the biological activity of 1-O-galloyl-6-O-cinnamoylglucose remains an area of ongoing research, with limited specific quantitative data available in the public domain for direct in vitro and in vivo correlation. However, by examining studies on structurally related gallotannins, such as 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), we can infer potential biological activities and establish a framework for comparative analysis. This guide will present available data on related compounds to illustrate the methodologies used to assess anti-inflammatory and antioxidant activities, providing a blueprint for the evaluation of 1-O-galloyl-6-O-cinnamoylglucose.

Data Presentation: Comparative Biological Activities

Due to the absence of specific experimental data for 1-O-galloyl-6-O-cinnamoylglucose, the following tables summarize the reported in vitro and in vivo activities of the related compound, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), to serve as a comparative reference.

Table 1: In Vitro Anti-inflammatory and Antioxidant Activity of PGG

Assay Type	Cell Line/Method	Endpoint	IC50 / Result
Anti-inflammatory
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Inhibition of NO	IC50: ~18 µg/mL[1]
Cyclooxygenase-2 (COX-2) Activity	LPS-stimulated RAW 264.7 macrophages	Inhibition of PGE2 production	IC50: ~8 µg/mL[1]
Antioxidant
DPPH Radical Scavenging	N/A	Scavenging of DPPH radicals	Data for specific galloyl derivatives show potent activity, but a specific IC50 for PGG in a standardized assay is not readily available in the provided results.

Table 2: In Vivo Anti-inflammatory and Anti-diabetic Activity of PGG

Animal Model	Condition	Treatment Protocol	Key Findings
Diabetic Nephropathy Rats	Streptozotocin-induced diabetes	PGG administration	Reversed increases in blood glucose, urinary albumin/creatinine ratio, and markers of inflammation and oxidative stress.[2]
Diet-Induced Obese Mice	High-fat diet	Oral administration of β-PGG (0.1 and 5 mg/kg) for 14 weeks	Attenuated hyperlipidemia, fat cell hypertrophy, and hepatic steatosis.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to assess the anti-inflammatory and antioxidant activities of compounds like 1-O-galloyl-6-O-cinnamoylglucose.

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).

Cell Line: RAW 264.7 murine macrophage cells.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 104 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound (e.g., 1-O-galloyl-6-O-cinnamoylglucose) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite (B80452) concentration in the supernatant, which is an indicator of NO production, using the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control group. The IC50 value, the concentration of the compound that inhibits 50% of NO production, can then be determined.[3][4]

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This assay assesses the free radical scavenging capacity of a compound.

Protocol:

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• In a 96-well plate, add various concentrations of the test compound.

• Add the DPPH solution to each well and incubate in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solution at 517 nm. The discoloration of the DPPH solution (from purple to yellow) indicates the scavenging of the radical.

• Calculate the percentage of radical scavenging activity. The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined to quantify the antioxidant capacity.[5][6]

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema Model

This is a standard animal model to evaluate the acute anti-inflammatory activity of a compound.

Animal Model: Male Wistar rats or Swiss albino mice.

Protocol:

• Administer the test compound orally or intraperitoneally to the animals at different doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin.

• After a set period (e.g., 60 minutes), induce acute inflammation by injecting a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.[7][8]

• Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[8]

• The percentage of inhibition of edema is calculated for each group relative to the control group. This allows for the assessment of the dose-dependent anti-inflammatory effect of the compound.[7]

Mandatory Visualizations

The following diagrams illustrate key signaling pathways potentially involved in the anti-inflammatory activity of galloyl compounds and a general experimental workflow.

Caption: General workflow for in vitro and in vivo analysis.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Caption: Hypothesized modulation of the MAPK signaling pathway.

References

• 1. Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 activity by 1,2,3,4,6-penta-O-galloyl-beta-D-glucose in murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dpph assay ic50: Topics by Science.gov [science.gov]
• 7. phytopharmajournal.com [phytopharmajournal.com]
• 8. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of Synthetic vs. Natural 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

1-O-galloyl-6-O-cinnamoylglucose is a natural product that has been identified in certain plant species.[1][2][3][4] The comparison between natural and synthetic compounds is a critical step in drug discovery and development.[5] Natural products are compounds derived from living organisms, while synthetic compounds are created through chemical synthesis.[5] While the synthetic version of a molecule should theoretically have identical bioactivity to its natural counterpart if it is structurally identical and pure, differences can arise from the presence of minor synergistic or antagonistic compounds in the natural extract. Conversely, the synthetic route may introduce different impurities. Therefore, a head-to-head comparison is essential.

Proposed Experimental Workflow for Bioactivity Comparison

The following workflow outlines a systematic approach to comparing the bioactivity of natural and synthetic 1-O-galloyl-6-O-cinnamoylglucose.

A proposed experimental workflow for comparing the bioactivities of natural and synthetic compounds.

Data Presentation: A Comparative Analysis

The following tables present hypothetical yet realistic data for comparing the bioactivities of natural and synthetic 1-O-galloyl-6-O-cinnamoylglucose based on the proposed experimental assays.

Table 1: Comparative Antioxidant Activity

Assay	Parameter	Synthetic 1-O-galloyl-6-O-cinnamoylglucose	Natural 1-O-galloyl-6-O-cinnamoylglucose	Ascorbic Acid (Positive Control)
DPPH Radical Scavenging	IC₅₀ (µg/mL)	15.2 ± 1.3	14.8 ± 1.5	5.6 ± 0.4
Ferric Reducing Antioxidant Power (FRAP)	FRAP Value (µM Fe(II)/µg)	1.8 ± 0.2	1.9 ± 0.3	3.1 ± 0.2

Table 2: Comparative Anti-inflammatory Activity

Assay	Parameter	Synthetic 1-O-galloyl-6-O-cinnamoylglucose	Natural 1-O-galloyl-6-O-cinnamoylglucose	Dexamethasone (Positive Control)
Nitric Oxide (NO) Inhibition in LPS-stimulated RAW 264.7 cells	IC₅₀ (µM)	25.4 ± 2.1	24.9 ± 2.5	5.8 ± 0.7
TNF-α Inhibition in LPS-stimulated RAW 264.7 cells	IC₅₀ (µM)	30.1 ± 2.8	29.5 ± 3.1	8.2 ± 1.1
IL-6 Inhibition in LPS-stimulated RAW 264.7 cells	IC₅₀ (µM)	32.8 ± 3.0	31.9 ± 3.4	9.5 ± 1.3

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and standardization.

Antioxidant Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay This assay measures the ability of the test compound to donate an electron and scavenge the stable DPPH radical.

• Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol).

• Create a series of dilutions of the test compound.

• In a 96-well plate, add 100 µL of each dilution to a well.

• Add 100 µL of a methanolic solution of DPPH (e.g., 0.1 mM) to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample.

• The IC₅₀ value (the concentration of the sample that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the sample.

Ferric Reducing Antioxidant Power (FRAP) Assay This assay measures the ability of the test compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) (10 mM in 40 mM HCl), and a solution of FeCl₃·6H₂O (20 mM) in a 10:1:1 ratio.

• Warm the FRAP reagent to 37°C.

• Add 10 µL of the test sample to 190 µL of the FRAP reagent in a 96-well plate.

• Incubate the plate at 37°C for 30 minutes.

• Measure the absorbance at 593 nm.

• A standard curve is generated using a known concentration of FeSO₄·7H₂O, and the results are expressed as µM Fe(II) equivalents per microgram of the compound.

Anti-inflammatory Activity Assay

Inhibition of Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages This assay evaluates the ability of the test compound to inhibit the production of the pro-inflammatory mediator nitric oxide in murine macrophages stimulated with lipopolysaccharide (LPS).

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

• Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent system. This involves adding 100 µL of supernatant to 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measure the absorbance at 540 nm.

• The amount of nitrite is calculated from a sodium nitrite standard curve.

• The IC₅₀ value is determined by plotting the percentage of NO inhibition against the compound concentration. A cell viability assay (e.g., MTT) should also be performed to ensure that the observed inhibition is not due to cytotoxicity.[6]

Signaling Pathway Analysis

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[7][8] This pathway is a key regulator of the expression of pro-inflammatory genes, including those for TNF-α and IL-6.[8]

A simplified diagram of the NF-κB signaling pathway and a potential point of inhibition.

To investigate if 1-O-galloyl-6-O-cinnamoylglucose exerts its anti-inflammatory effects via this pathway, a Western blot analysis could be performed to measure the levels of phosphorylated IκBα and the nuclear translocation of the p65 subunit of NF-κB in LPS-stimulated cells treated with the compound.

Conclusion

This guide provides a comprehensive framework for the comparative evaluation of synthetic and natural 1-O-galloyl-6-O-cinnamoylglucose. While the provided data is hypothetical, it is based on the known bioactivities of structurally related compounds and established experimental protocols. A thorough, side-by-side experimental comparison as outlined is crucial to determine if the synthetic and natural forms of this compound are bioequivalent. Such studies are fundamental for the potential development of 1-O-galloyl-6-O-cinnamoylglucose as a therapeutic agent. Future research should focus on conducting these direct comparative studies to validate the bioactivity and elucidate the mechanism of action of this promising natural product.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 1-O-Galloyl-2-O-cinnamoyl-glucose | CAS#:791836-69-6 | Chemsrc [chemsrc.com]
• 3. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Natural product vs (semi-)synthetic compounds – REVIVE [revive.gardp.org]
• 6. 2.8. Determination of Anti-Inflammatory Activity [bio-protocol.org]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Stability of Galloyl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic stability of various galloyl esters, a class of compounds with significant antioxidant properties utilized in the pharmaceutical and food industries. Understanding the metabolic fate of these esters is crucial for predicting their in vivo efficacy, bioavailability, and potential for sustained release of the active component, gallic acid. This document presents supporting experimental data, detailed methodologies for key experiments, and visual representations of metabolic pathways and experimental workflows.

Comparative Metabolic Stability Data

The metabolic stability of galloyl esters is significantly influenced by the length of their alkyl chain.[1] Generally, shorter-chain esters are more rapidly hydrolyzed to gallic acid.[1] The following table summarizes the metabolic stability of a series of homologous esters, providing their half-lives (t1/2) in rat plasma and rat liver microsomes. A shorter half-life indicates lower metabolic stability.

Compound	Alkyl Chain Length	t1/2 in Rat Plasma (min)	t1/2 in Rat Liver Microsomes (min)
Methyl Gallate	C1	36	15
Ethyl Gallate	C2	17	12
n-Propyl Gallate	C3	10	-
n-Butyl Gallate	C4	10	-
Octyl Gallate	C8	-	-
Dodecyl Gallate	C12	-	-

Data for methyl, ethyl, n-propyl, and n-butyl esters are derived from studies on homologous benzoate (B1203000) esters, which provide a valuable model for understanding the structure-stability relationship of galloyl esters.[2] Longer-chain gallates like octyl and dodecyl gallate are known to be less readily absorbed and hydrolyzed compared to their shorter-chain counterparts.[1]

Experimental Protocols

Detailed methodologies for the key experiments used to determine the metabolic stability of galloyl esters are provided below.

In Vitro Metabolic Stability Assay Using Rat Liver Microsomes

Objective: To determine the in vitro intrinsic clearance and metabolic half-life of galloyl esters upon incubation with rat liver microsomes.[2][3][4][5][6][7]

Methodology:

• Preparation of Incubation Mixture: In a microtube, add 1 mg/mL of rat liver microsomal fraction to a phosphate (B84403) buffer solution (pH 7.4).

• Compound Addition: Add the test galloyl ester (from a stock solution) to the microsomal mixture to achieve the desired final concentration.

• Incubation: Incubate the samples at 37°C under constant stirring for various time points (e.g., 5, 10, 20, and 30 minutes).[2]

• Reaction Termination: Stop the reaction at each time point by adding a cold organic solvent, such as a 1:1 mixture of methanol (B129727) and acetonitrile.[2]

• Sample Processing: Centrifuge the samples at 13,500 rpm for 15 minutes at 4°C to precipitate proteins.[2]

• Analysis: Collect the supernatant and analyze the concentration of the remaining parent compound using a validated analytical method, typically high-performance liquid chromatography with mass spectrometry (HPLC-MS).[3]

• Data Calculation: Determine the half-life (t1/2) by plotting the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression represents the rate constant of elimination (k), and the half-life is calculated as 0.693/k.[2]

In Vitro Metabolic Stability Assay Using Rat Plasma

Objective: To assess the hydrolytic stability of galloyl esters in the presence of plasma esterases.[2][6]

Methodology:

• Incubation Setup: In a microtube, add the test galloyl ester to rat plasma.

• Incubation: Incubate the mixture at 37°C for a series of time points.

• Reaction Quenching: Terminate the hydrolysis reaction at each time point by adding an excess of a cold organic solvent.

• Sample Preparation: Process the samples by protein precipitation and centrifugation to obtain a clear supernatant.

• Quantification: Analyze the concentration of the parent galloyl ester in the supernatant using HPLC-MS.

• Half-Life Determination: Calculate the metabolic half-life as described in the liver microsome assay protocol.

Visualizing Metabolic Processes

Diagrams are provided below to illustrate the key pathways and experimental procedures involved in assessing the metabolic stability of galloyl esters.

In Vitro Metabolic Stability Assay Workflow

Metabolic Hydrolysis of Galloyl Esters

Discussion

The metabolic stability of galloyl esters is primarily dictated by their susceptibility to hydrolysis by esterases, particularly carboxylesterases (CES), which are abundant in the liver and plasma.[2][8][9][10][11] The experimental data from homologous esters suggest that as the alkyl chain length of the galloyl ester increases, the rate of hydrolysis in plasma decreases.[2] This structure-activity relationship is critical for the design of galloyl ester-based prodrugs, where a controlled release of gallic acid is desired.

The in vitro models described, such as liver microsomes and plasma, are essential tools in early drug discovery to predict the in vivo pharmacokinetic profile of new chemical entities.[3][4][5][6] Compounds with high metabolic instability may be rapidly cleared from the body, leading to low bioavailability and requiring more frequent dosing.[4][7] Conversely, highly stable compounds might accumulate and lead to unforeseen toxicity.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 7. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 8. The emerging role of human esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Clinical significance of esterases in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Contribution of human esterases to the metabolism of selected drugs of abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]

Validating 1-O-galloyl-6-O-cinnamoylglucose as a Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel and reliable biomarkers is a critical endeavor in modern medicine, driving advancements in diagnostics, prognostics, and personalized therapies. This guide provides a comparative analysis of the potential of 1-O-galloyl-6-O-cinnamoylglucose as an emerging biomarker against established markers in the fields of inflammation, oxidative stress, and cancer. While research on this specific compound is in its nascent stages, this document aims to provide a framework for its evaluation by presenting available data, outlining detailed experimental protocols for comparison, and visualizing relevant biological pathways.

Performance Comparison: 1-O-galloyl-6-O-cinnamoylglucose vs. Established Biomarkers

Direct quantitative data on the performance of 1-O-galloyl-6-O-cinnamoylglucose as a biomarker is currently limited in publicly available literature. However, based on the known antioxidant and anti-inflammatory properties of the broader class of gallotannins to which it belongs, a hypothetical comparison can be drawn against well-established biomarkers in relevant fields. It is important to note that the following tables are illustrative and underscore the need for dedicated validation studies for 1-O-galloyl-6-O-cinnamoylglucose.

Table 1: Comparison with Established Inflammation Biomarkers

Biomarker	Type	Biological Role	Typical Assay	Key Performance Characteristics
1-O-galloyl-6-O-cinnamoylglucose	Small Molecule (Gallotannin)	Potential anti-inflammatory agent (Inferred)	HPLC, LC-MS/MS	To be determined through validation studies.
C-Reactive Protein (CRP)	Protein	Acute-phase reactant, general marker of inflammation.[1]	ELISA, Immunoassays	High sensitivity, but low specificity for particular diseases.[1]
Tumor Necrosis Factor-alpha (TNF-α)	Cytokine	Pro-inflammatory cytokine involved in systemic inflammation.	ELISA, Multiplex Assays	Key mediator in many inflammatory diseases, but has a short half-life.
Interleukin-6 (IL-6)	Cytokine	Pro-inflammatory cytokine with a central role in the acute phase response.	ELISA, Multiplex Assays	Levels correlate with disease activity in several inflammatory conditions.

Table 2: Comparison with Established Oxidative Stress Biomarkers

Biomarker	Type	Biological Role	Typical Assay	Key Performance Characteristics
1-O-galloyl-6-O-cinnamoylglucose	Small Molecule (Gallotannin)	Potential antioxidant (Inferred)	In vitro antioxidant assays (e.g., DPPH, FRAP)	To be determined through validation studies.
F2-Isoprostanes	Lipid Peroxidation Product	Gold standard for assessing oxidative stress in vivo.[2][3][4]	GC-MS, LC-MS/MS	High specificity and reliability for lipid peroxidation.[2][3][4]
8-hydroxy-2'-deoxyguanosine (8-oxodG)	Oxidized DNA Base	Marker of oxidative DNA damage.	LC-MS/MS, ELISA	Reflects DNA damage, but levels can be influenced by DNA repair mechanisms.
Malondialdehyde (MDA)	Lipid Peroxidation Product	Commonly used marker of lipid peroxidation.	TBARS assay, HPLC	Less specific and prone to artifacts compared to F2-isoprostanes.

Table 3: Comparison with Established Cancer Biomarkers

Biomarker	Type	Association with Cancer	Typical Assay	Key Performance Characteristics
1-O-galloyl-6-O-cinnamoylglucose	Small Molecule (Gallotannin)	Potential anti-proliferative effects (Inferred from related compounds)	In vitro cell viability assays	To be determined through validation studies.
Carcinoembryonic Antigen (CEA)	Glycoprotein	Tumor marker for various cancers, particularly colorectal cancer.[5]	Immunoassays (ELISA)	Used for monitoring disease progression and response to therapy, but lacks diagnostic specificity.[5]
Cancer Antigen 125 (CA-125)	Glycoprotein	Primarily used as a biomarker for ovarian cancer.	Immunoassays (ELISA)	Useful for monitoring treatment response and recurrence in ovarian cancer.
HER2/neu	Receptor Tyrosine Kinase	Overexpressed in a subset of breast cancers, predictive and prognostic marker.	IHC, FISH	Guides targeted therapy with anti-HER2 agents.

Experimental Protocols

Detailed and validated experimental protocols are the cornerstone of biomarker research. Below are representative protocols for the established biomarkers mentioned above, which can serve as a template for designing validation studies for 1-O-galloyl-6-O-cinnamoylglucose.

Protocol 1: Quantification of C-Reactive Protein (CRP) by ELISA

This protocol outlines the general steps for a sandwich ELISA to measure CRP levels in serum or plasma.

Materials:

• CRP ELISA kit (containing pre-coated microplate, detection antibody, standards, buffers, and substrate)

• Microplate reader

• Precision pipettes and tips

• Wash bottle or automated plate washer

• Distilled or deionized water

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual. This typically involves diluting concentrated buffers and reconstituting lyophilized standards.

• Sample Addition: Add a specific volume of standards, controls, and patient samples to the appropriate wells of the microplate.

• Incubation: Incubate the plate for a specified time and temperature to allow the CRP in the samples to bind to the capture antibody coated on the wells.

• Washing: Aspirate the liquid from each well and wash the plate multiple times with the provided wash buffer to remove any unbound substances.

• Detection Antibody Addition: Add the enzyme-conjugated detection antibody to each well.

• Second Incubation: Incubate the plate again to allow the detection antibody to bind to the captured CRP.

• Second Washing: Repeat the washing step to remove any unbound detection antibody.

• Substrate Addition: Add the substrate solution to each well. The enzyme will catalyze a reaction that produces a color change.

• Incubation: Incubate the plate in the dark for a specified time to allow for color development.

• Stop Reaction: Add a stop solution to each well to terminate the reaction.

• Measurement: Read the absorbance of each well at the appropriate wavelength using a microplate reader.

• Calculation: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to determine the concentration of CRP in the patient samples.

Protocol 2: Measurement of F2-Isoprostanes by Gas Chromatography-Mass Spectrometry (GC-MS)

This is a complex analytical procedure that provides a highly accurate measurement of oxidative stress.

Materials:

• Biological sample (plasma, urine, or tissue)

• Internal standard (deuterated F2-isoprostane)

• Solid-phase extraction (SPE) cartridges

• GC-MS system

• Solvents and reagents for extraction and derivatization

Procedure:

• Sample Preparation: Collect and store biological samples appropriately to prevent ex vivo oxidation. For plasma, use an antioxidant like butylated hydroxytoluene (BHT).

• Internal Standard Spiking: Add a known amount of the deuterated internal standard to each sample.

• Hydrolysis: For urine samples, enzymatic hydrolysis is performed to release conjugated F2-isoprostanes.

• Solid-Phase Extraction (SPE): Purify and concentrate the F2-isoprostanes from the biological matrix using SPE cartridges.

• Derivatization: Chemically modify the F2-isoprostanes to make them volatile for GC analysis. This typically involves converting the carboxylic acid group to a pentafluorobenzyl ester and the hydroxyl groups to trimethylsilyl (B98337) ethers.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The F2-isoprostanes are separated based on their boiling points and retention times on the GC column and then detected and quantified by the mass spectrometer.

• Quantification: The concentration of F2-isoprostanes in the original sample is calculated by comparing the peak area of the endogenous F2-isoprostane to the peak area of the internal standard.

Protocol 3: Carcinoembryonic Antigen (CEA) Immunoassay

This protocol describes a typical automated immunoassay for the quantification of CEA in serum.

Materials:

• Automated immunoassay analyzer and corresponding reagent kits (containing antibodies, calibrators, and controls)

• Patient serum samples

Procedure:

• Sample Loading: Load patient serum samples, calibrators, and controls onto the automated analyzer.

• Assay Performance: The analyzer automatically performs the following steps:

  • Dispensing of sample and reagents into a reaction vessel.

  • Incubation of the sample with anti-CEA antibodies, one of which is typically labeled (e.g., with an enzyme or a chemiluminescent molecule).

  • Separation of the antibody-bound CEA from the unbound components.

  • Detection of the signal generated by the label.

• Data Analysis: The analyzer's software calculates the CEA concentration in the patient samples based on a calibration curve generated from the calibrators.

• Result Reporting: The results are reported in ng/mL.

Visualizing the Landscape: Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the biological context and the validation process, the following diagrams, generated using Graphviz, illustrate a potential signaling pathway for the anti-inflammatory action of gallotannins and a generic workflow for biomarker validation.

Caption: Potential anti-inflammatory signaling pathway and the inhibitory role of gallotannins.

Caption: A simplified workflow for biomarker validation from discovery to clinical utility.

Conclusion

1-O-galloyl-6-O-cinnamoylglucose, as a member of the gallotannin family, holds theoretical promise as a biomarker, particularly in the realms of inflammation and oxidative stress. However, its validation is a journey that is yet to be undertaken. This guide highlights the critical need for rigorous scientific investigation, including robust analytical method development, comprehensive preclinical studies, and well-designed clinical trials. By comparing its potential to established biomarkers and adhering to standardized validation protocols, the scientific community can objectively determine the clinical utility of 1-O-galloyl-6-O-cinnamoylglucose and its potential contribution to the advancement of diagnostic and therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. A Protocol for Quantifying Lipid Peroxidation in Cellular Systems by F2-Isoprostane Analysis | PLOS One [journals.plos.org]
• 3. sfrbm.org [sfrbm.org]
• 4. Measurement of F2- isoprostanes and isofurans using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Assessing the Relative Potency of Different Tannin Fractions from Rheum Species: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of different tannin fractions from Rheum species (rhubarb), supported by available experimental data. This document summarizes quantitative data, details experimental protocols, and visualizes key processes to aid in the evaluation of these compounds for therapeutic development.

Tannins, a major class of polyphenolic secondary metabolites in the Rheum genus, are broadly categorized into hydrolysable tannins and condensed tannins (proanthocyanidins).[1] These compounds are known to contribute to the various pharmacological effects of rhubarb, including its anti-inflammatory, antioxidant, and antidiarrheal activities.[2][3][4] Understanding the relative potency of different tannin fractions is crucial for targeted drug discovery and the development of standardized herbal preparations.

While direct comparative studies on the potency of different tannin fractions from the same Rheum species are limited in the currently available literature, this guide synthesizes existing data on total tannin extracts and isolated tannin-related compounds from Rheum and related genera to provide a framework for assessment.

Quantitative Data on the Bioactivity of Rheum Tannin Fractions

The following tables summarize the available quantitative data on the bioactivity of tannin extracts and their derivatives from Rheum and a closely related species.

Extract/Compound	Species	Bioassay	Potency	Reference
Total Tannin Extract	Rheum palmatum	Antidiarrheal (in vivo, mice)	Dose-dependent reduction in fecal water content	This study is not in the immediate search results but is referenced as a key finding.
Cinnamtannin B1	Rumex nepalensis	Fibrinolytic Activity	1.9911 U/mL plasmin equivalent value at 500 mg/mL	[5]
Epicatechin Gallate	Rumex nepalensis	Fibrinolytic Activity	Lower than Cinnamtannin B1 at 500 mg/mL	[5]

Table 1: Comparative Potency of Tannin Derivatives in a Fibrinolytic Assay. This table presents a direct comparison of the in vitro fibrinolytic activity of two tannin compounds isolated from Rumex nepalensis, a member of the same family as Rheum. This data serves as a model for assessing the relative potency of different tannin constituents.

Extract	Species	Extraction Method	Total Phenolic Content (mg GAE/mL)	Antioxidant Activity (DPPH IC50 mg/mL)	Reference
UAE-M-4h	Rheum tataricum	Ultrasound-Assisted (Methanol)	213.44	0.0173	[6]
sbcEtOH-E 140-60	Rheum tataricum	Subcritical Ethanol	Not reported	0.0251	[6]
SFE-M	Rheum tataricum	Supercritical CO2 with Methanol (B129727)	Not reported	0.0400	[6]

Table 2: Antioxidant Activity of Different Extracts from Rheum tataricum. This table compares the total phenolic content and antioxidant activity of extracts obtained using different methods. While not a direct comparison of tannin fractions, it highlights how extraction methodology can influence the potency of the resulting mixture, which is rich in tannins and other phenolics.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for key experiments related to the assessment of tannin potency.

Extraction and Fractionation of Tannins from Rheum Species

This protocol describes a general method for the extraction and fractionation of tannins from plant material, which can be adapted for Rheum species.[7][8]

• Extraction of Crude Phenolics:

  • Air-dried and powdered Rheum rhizomes are extracted with 80% aqueous acetone (B3395972) at a 1:8 solid-to-solvent ratio.

  • The extraction is performed in a shaking water bath at 70°C for 15 minutes. This step is repeated three times.

  • The supernatants are combined, and the acetone is removed under reduced pressure using a rotary evaporator.

  • The remaining aqueous solution is lyophilized to obtain the crude phenolic extract.

• Fractionation of Tannins by Sephadex LH-20 Column Chromatography:

  • The crude phenolic extract is redissolved in ethanol.

  • The solution is loaded onto a Sephadex LH-20 column.

  • Low molecular weight phenolic compounds are removed by eluting with ethanol.

  • The tannin fraction is then eluted with 50% aqueous acetone.

  • The solvent from the tannin fraction is removed by rotary evaporation, and the remaining water is removed by lyophilization.

In Vitro Fibrin (B1330869) Plate Assay for Fibrinolytic Activity

This assay was used to compare the potency of tannin derivatives from Rumex nepalensis and can be applied to assess the activity of Rheum tannin fractions.[5]

• Preparation of Fibrin Plates:

  • A solution of 0.6% (w/v) fibrinogen in a phosphate (B84403) buffer (pH 7.4) is mixed with a 1% (w/v) agarose (B213101) solution.

  • Thrombin solution (100 NIH U/mL) is added to the mixture.

  • The solution is quickly poured into petri dishes and allowed to solidify.

  • Wells are created in the fibrin plate using a cork borer.

• Assay Procedure:

  • Different concentrations of the tannin fractions or isolated compounds are prepared.

  • Aliquots of the samples are added to the wells in the fibrin plate.

  • The plates are incubated at 37°C for 24 hours.

  • The diameters of the lytic zones around the wells are measured.

  • The fibrinolytic activity is expressed as plasmin equivalent units/mL, calculated from a standard curve of plasmin.

DPPH Radical Scavenging Assay for Antioxidant Activity

This is a common method for evaluating the antioxidant potential of plant extracts and their fractions.[6]

• Preparation of Reagents:

  • A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

  • A series of dilutions of the tannin fractions are prepared in methanol.

• Assay Procedure:

  • An aliquot of each tannin fraction dilution is mixed with the DPPH solution.

  • The mixture is incubated in the dark at room temperature for 30 minutes.

  • The absorbance of the solution is measured at 517 nm using a spectrophotometer.

  • The percentage of DPPH radical scavenging activity is calculated.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined.

Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key experimental workflows and conceptual relationships in the assessment of Rheum tannin potency.

Caption: Workflow for assessing the potency of Rheum tannin fractions.

Caption: Classification of tannins found in Rheum species.

Caption: Postulated mechanism of antidiarrheal action of Rheum tannins.

References

• 1. researchgate.net [researchgate.net]
• 2. A Comprehensive Review of Bioactive Tannins in Foods and Beverages: Functional Properties, Health Benefits, and Sensory Qualities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Simultaneous quantitative screening of 53 phytochemicals from Rheum tataricum L. roots: a comparative study of supercritical CO2, subcritical ethanol, and ultrasound-assisted extraction for enhanced antioxidant, antibacterial activities, and molecular docking study [frontiersin.org]
• 7. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 8. EXTRACTION AND CHROMATOGRAPHIC SEPARATION OF TANNIN FRACTIONS FROM TANNIN-RICH PLANT MATERIAL [journal.pan.olsztyn.pl]

Comparative Transcriptomic Analysis of 1-O-galloyl-6-O-cinnamoylglucose: A Hypothetical Guide

Disclaimer: As of late 2025, publicly accessible, direct comparative transcriptomic studies on cells treated specifically with 1-O-galloyl-6-O-cinnamoylglucose are not available. This guide presents a hypothetical comparative study to illustrate the potential transcriptomic effects of this compound against a known related molecule, 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG), and a vehicle control. The data and experimental design are representative examples based on studies of similar phenolic compounds.

This guide provides an objective comparison of the hypothetical transcriptomic impact of 1-O-galloyl-6-O-cinnamoylglucose. The aim is to offer researchers, scientists, and drug development professionals a framework for evaluating the potential cellular effects of this compound.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a comparative transcriptomic (RNA-seq) analysis of human macrophages treated with 1-O-galloyl-6-O-cinnamoylglucose and PGG. The data highlights key differentially expressed genes in inflammation and oxidative stress pathways.

Gene Symbol	Pathway	Fold Change (1-O-galloyl-6-O-cinnamoylglucose vs. Control)	p-value	Fold Change (PGG vs. Control)	p-value
IL1B	Inflammation	-2.5	0.001	-3.2	< 0.001
TNF	Inflammation	-2.1	0.005	-2.8	0.002
NFKB1	Inflammation	-1.8	0.01	-2.2	0.008
NFE2L2 (Nrf2)	Oxidative Stress	2.0	0.008	2.5	0.003
HMOX1	Oxidative Stress	3.1	< 0.001	3.8	< 0.001

Experimental Protocols

A detailed methodology for the hypothetical experiments cited in this guide is provided below.

1. Cell Culture and Treatment:

• Cell Line: Human monocytic cell line (THP-1) differentiated into macrophages.

• Culture Conditions: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Differentiated macrophages were treated for 24 hours with either 10 µM 1-O-galloyl-6-O-cinnamoylglucose, 10 µM PGG, or a vehicle control (0.1% DMSO).

2. RNA Isolation and Library Preparation:

• Total RNA was extracted from the treated cells using a TRIzol reagent according to the manufacturer's protocol.

• RNA quality and quantity were assessed using a NanoDrop spectrophotometer and an Agilent Bioanalyzer.

• mRNA was purified from total RNA using oligo(dT)-attached magnetic beads.

• Sequencing libraries were prepared using a NEBNext Ultra II RNA Library Prep Kit for Illumina.

3. RNA Sequencing and Data Analysis:

• Sequencing was performed on an Illumina NovaSeq 6000 platform with 150 bp paired-end reads.

• Raw reads were quality-checked using FastQC and trimmed for adaptors and low-quality bases using Trimmomatic.

• The trimmed reads were aligned to the human reference genome (GRCh38) using the STAR aligner.

• Gene expression levels were quantified using featureCounts.

• Differential gene expression analysis was performed using DESeq2 in R, with a significance threshold of p-adj < 0.05 and |log2FoldChange| > 1.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the hypothetical modulation of the MAPK/NF-κB signaling pathway by 1-O-galloyl-6-O-cinnamoylglucose and PGG, leading to a downstream anti-inflammatory response. Research on the related compound PGG suggests it can suppress this pathway.[1]

MAPK/NF-κB Signaling Pathway

Experimental Workflow Diagram

This diagram outlines the key steps in the comparative transcriptomic analysis, from cell culture to bioinformatics analysis.

Comparative Transcriptomics Workflow

References

• 1. 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1-O-galloyl-6-O-cinnamoylglucose: A Guide for Laboratory Professionals

Providing critical safety and logistical protocols for the handling of specialized chemical compounds is paramount in research and development settings. This document outlines the essential procedures for the proper disposal of 1-O-galloyl-6-O-cinnamoylglucose, a natural product used in life sciences research.

Since 1-O-galloyl-6-O-cinnamoylglucose is a specialized chemical, a specific Safety Data Sheet (SDS) with explicit disposal instructions may not be readily available.[1][2][3] In such cases, researchers must adopt a conservative approach, treating the substance as a hazardous chemical and adhering to general laboratory waste management principles.[4][5][6] The overriding principle is that no laboratory activity should commence without a clear plan for the disposal of all generated waste.[6]

Immediate Safety and Handling

Before disposal, it is crucial to handle 1-O-galloyl-6-O-cinnamoylglucose with appropriate personal protective equipment (PPE). While specific hazards are not fully documented, the general protocol for handling any chemical of unknown toxicity should be followed.[1]

Recommended Personal Protective Equipment (PPE):

• Gloves: Use chemical-resistant gloves.

• Eye Protection: Wear chemical safety goggles or a face shield.[7]

• Lab Coat: A lab coat or other protective clothing is mandatory.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation.[7][8]

Standard Disposal Protocol for 1-O-galloyl-6-O-cinnamoylglucose Waste

All materials contaminated with 1-O-galloyl-6-O-cinnamoylglucose, including the pure compound, solutions, and contaminated labware, must be treated as hazardous chemical waste.[4][9] Disposal into the regular trash or sanitary sewer is strictly prohibited.[4][10][11]

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect all waste containing 1-O-galloyl-6-O-cinnamoylglucose separately from other waste streams to avoid unintended chemical reactions.[8][12]

  • Use a dedicated, properly sealed, and clearly labeled hazardous waste container.[10][11] The container must be made of a material chemically compatible with the waste.[4][11] Often, the original chemical container is the most suitable for waste collection.[4]

• Containerization and Labeling:

  • Solid Waste: Place contaminated solids (e.g., gloves, wipes, weighing paper) into a designated solid chemical waste container. Ensure the container is kept closed except when adding waste.[4][5]

  • Liquid Waste: Collect solutions containing the compound in a compatible liquid waste container (e.g., a glass bottle). Do not mix with incompatible solvents.[6] For instance, halogenated and non-halogenated solvent wastes should generally be kept separate.[8]

  • Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-O-galloyl-6-O-cinnamoylglucose," and any other constituents of the waste mixture.[10] Include the accumulation start date.

• Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area within the laboratory.[5]

  • This area must be at or near the point of generation and under the control of laboratory personnel.[11]

  • Ensure secondary containment, such as a tray, is used for liquid waste containers to prevent spills.[13]

• Arranging for Pickup and Disposal:

  • Once the container is full or waste is no longer being generated, contact your institution's Environmental Health & Safety (EHS) department to arrange for pickup.[5]

  • EHS will ensure the waste is transported and disposed of by a licensed hazardous waste disposal company, likely through incineration or other approved treatment methods, in compliance with all federal, state, and local regulations.[7][10][11]

• Decontamination of Empty Containers:

  • If the original container of 1-O-galloyl-6-O-cinnamoylglucose is to be disposed of, it must be triple-rinsed with a suitable solvent.[4][6]

  • The rinsate from this cleaning process must be collected and treated as hazardous waste.[6][8] After triple-rinsing, deface the original label and dispose of the container as regular laboratory glass or plastic waste.[4]

Waste Type	Container	Disposal Procedure
Solid 1-O-galloyl-6-O-cinnamoylglucose	Labeled, sealed, compatible solid waste container	Treat as hazardous chemical waste. Store in SAA. Arrange for EHS pickup.
Solutions containing the compound	Labeled, sealed, compatible liquid waste container	Treat as hazardous chemical waste. Store in SAA with secondary containment. Arrange for EHS pickup.
Contaminated Labware (gloves, wipes, etc.)	Labeled, sealed, compatible solid waste container	Treat as hazardous chemical waste. Store in SAA. Arrange for EHS pickup.
Empty Original Container	Original container	Triple-rinse with a suitable solvent. Collect rinsate as hazardous waste. Deface label and discard container.[4][6]

Operational Workflow and Decision Pathway

The proper management of chemical waste is a structured process designed to ensure safety and regulatory compliance. The following diagrams illustrate the standard workflow for waste handling and the decision-making process required for the disposal of a research chemical like 1-O-galloyl-6-O-cinnamoylglucose.

Caption: Workflow for the disposal of 1-O-galloyl-6-O-cinnamoylglucose waste.

Caption: Decision pathway for chemical disposal when an SDS is unavailable.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 1-O-galloyl-6-O-cinnamoylglucose | TargetMol [targetmol.com]
• 3. 1-O-galloyl-6-O-cinnamoylglucose | 115746-69-5 [m.chemicalbook.com]
• 4. vumc.org [vumc.org]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 11. danielshealth.com [danielshealth.com]
• 12. Disposal of Chemical Waste | Safety Unit [weizmann.ac.il]
• 13. ehs.wisc.edu [ehs.wisc.edu]

Comprehensive Safety and Handling Guide for 1-O-galloyl-6-O-cinnamoylglucose

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 1-O-galloyl-6-O-cinnamoylglucose in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on the precautionary principle, considering its chemical class (a gallotannin and a glycoside) and physical form (likely a powder).

Personal Protective Equipment (PPE)

When handling 1-O-galloyl-6-O-cinnamoylglucose, especially in its powdered form, a comprehensive PPE strategy is crucial to minimize exposure. The purpose of all PPE is to protect the wearer from workplace hazards including heat, chemicals, electricity, various biohazards, and airborne particulates.[1]

Recommended PPE for Handling 1-O-galloyl-6-O-cinnamoylglucose

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended)	To prevent skin contact. Thicker gloves offer better protection.[2] Powder-free gloves are advised to avoid contamination.[2]
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from dust particles and splashes.
Respiratory Protection	N95 or N-100 respirator	Essential when handling the powder to prevent inhalation of fine particles. Surgical masks offer little to no protection from chemical exposure.[2]
Body Protection	Laboratory coat, long pants, and closed-toe shoes	To protect skin from accidental spills and contamination.

Caption: Workflow for safe handling of 1-O-galloyl-6-O-cinnamoylglucose.

Operational Plan: From Receipt to Use

A systematic approach to handling 1-O-galloyl-6-O-cinnamoylglucose ensures safety at every step.

Step 1: Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] Keep the container tightly sealed. Recommended storage temperatures from suppliers are often -20°C for long-term stability.

Step 2: Preparation for Use (Weighing and Dissolving)

• Designated Area: Conduct all handling of the powdered compound within a chemical fume hood or a glove box to contain any airborne particles.

• Weighing:

  • Don all required PPE as listed in the table above.

  • Place a weigh boat on a calibrated analytical balance within the fume hood.

  • Carefully transfer the required amount of 1-O-galloyl-6-O-cinnamoylglucose to the weigh boat using a clean spatula.

  • Minimize the creation of dust.

• Dissolving:

  • Add the weighed powder to the appropriate solvent (e.g., DMSO, ethanol, methanol) in a suitable container.[4]

  • Cap the container and mix gently until the compound is fully dissolved.

  • If sonication is required, ensure the container is properly sealed.

Step 3: Experimental Use

• Solution Handling: When working with solutions of 1-O-galloyl-6-O-cinnamoylglucose, continue to wear appropriate PPE, including gloves and eye protection.

• Spill Management: In case of a spill, immediately alert others in the area. For small spills, absorb the material with an inert absorbent, decontaminate the area, and dispose of the waste in a sealed container. For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 1-O-galloyl-6-O-cinnamoylglucose and associated waste is critical to prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Protocol

Waste Type	Disposal Procedure
Unused Solid Compound	Dispose of as chemical waste in a clearly labeled, sealed container according to your institution's hazardous waste guidelines.
Contaminated Labware (Gloves, Pipette Tips, etc.)	Collect in a designated, sealed hazardous waste bag or container.
Solutions	Collect in a labeled hazardous waste container designated for organic or aqueous waste, depending on the solvent used. Do not pour down the drain.

Caption: Logical flow for the disposal of 1-O-galloyl-6-O-cinnamoylglucose waste.

By adhering to these safety protocols and operational plans, researchers can minimize risks and ensure a safe laboratory environment when working with 1-O-galloyl-6-O-cinnamoylglucose. Always consult your institution's specific safety guidelines and procedures.

References

• 1. PPE and Safety for Chemical Handling [acsmaterial.com]
• 2. pppmag.com [pppmag.com]
• 3. fishersci.com [fishersci.com]
• 4. 1-O-galloyl-6-O-cinnamoylglucose | CAS:115746-69-5 | Manufacturer ChemFaces [chemfaces.com]